2-Butoxyethyl acetate

• CAS: 112-07-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Butoxyethyl Acetate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and structure of 2-Butoxyethyl acetate (B1210297). The information is presented to support research, development, and safety assessments involving this compound. All quantitative data is summarized in structured tables for ease of comparison, and detailed methodologies for key experimental procedures are provided.

Chemical Identity and Structure

2-Butoxyethyl acetate, also known as ethylene (B1197577) glycol monobutyl ether acetate, is a colorless liquid with a mild, pleasant ester odor.[1] It is a glycol ether ester that sees wide application as a solvent in various industries, including coatings, printing inks, and cleaning formulations.[1][2] Its utility stems from its good solvency for many natural and synthetic resins, combined with a low volatility.[1][3]

The molecular structure of 2-Butoxyethyl acetate is characterized by a butyl group attached to an ethyl acetate through an ether linkage.

Caption: 2D Molecular Structure of 2-Butoxyethyl Acetate.

Physicochemical Properties

The following tables summarize the key physicochemical properties of 2-Butoxyethyl acetate.

Table 1: General and Physical Properties

Property	Value	Reference
Molecular Formula	C₈H₁₆O₃	[1][4]
Molecular Weight	160.21 g/mol	[4][5]
Appearance	Colorless to pale yellow liquid	[1][3]
Odor	Mild, pleasant, sweet, fruity	[1][6][7]
Melting Point	-63 °C to -64 °C	[3][5][8]
Boiling Point	192 °C to 196 °C at 1013 hPa	[2][9][10]
Density	0.940 - 0.944 g/mL at 20-25 °C	[2][3]
Refractive Index	1.412 - 1.416 at 20 °C	[3]
Viscosity	1.70 cP	[8]
Solubility	Sparingly soluble in water; miscible with many organic solvents	[1][2]

Table 2: Thermodynamic and Safety Properties

Property	Value	Reference
Vapor Pressure	0.29 - 0.375 mmHg at 20 °C	[3]
Vapor Density	5.5 (vs air)
Flash Point	71 °C to 78 °C (closed cup)	[1][10]
Autoignition Temperature	280 °C to 340 °C	[5][10]
Explosive Limits	0.88% - 8.54% by volume	[5][10]

Experimental Protocols

Detailed methodologies for key experiments related to the synthesis and analysis of 2-Butoxyethyl acetate are provided below.

Synthesis of 2-Butoxyethyl Acetate via Continuous Esterification

This protocol is based on a continuous esterification process.[11]

Objective: To synthesize 2-Butoxyethyl acetate from ethylene glycol monobutyl ether and acetic acid using a solid acid catalyst.

Materials:

• Ethylene glycol monobutyl ether

• Acetic acid

• Solid acid catalyst

Equipment:

• Two-section fixed-bed reactor system

• Heating mantles

• Temperature controllers

• Azeotropic distillation apparatus

• Rectification column

Procedure:

• The raw materials, ethylene glycol monobutyl ether and acetic acid, are continuously fed into the first section of a fixed-bed reactor containing a solid acid catalyst. The molar ratio of ethylene glycol butyl ether to acetic acid is maintained between 0.7:1 and 2:1.[11]

• The esterification reaction is carried out at a temperature of 70-150 °C (optimally 90-120 °C).[11]

• Water generated during the reaction is continuously removed via azeotropic distillation.[11]

• The reaction mixture from the first reactor then flows into a second fixed-bed reactor to continue the esterification.[11]

• The product from the second reactor is fed into a rectification column.

• Unreacted ethylene glycol monobutyl ether and acetic acid are separated and recovered for recycling.[11]

• The final product, 2-Butoxyethyl acetate, is obtained with a boiling point of 191-192 °C.[11]

Determination of Boiling Point

This is a general method for determining the boiling point of a liquid.[12]

Objective: To determine the boiling point of a liquid sample, such as 2-Butoxyethyl acetate.

Materials:

• Liquid sample (2-Butoxyethyl acetate)

• Capillary tube (closed at one end)

• "Minipipet" (narrower capillary tube open at both ends)

Equipment:

• Melting point apparatus (e.g., MelTemp)

Procedure:

• Ensure the closed-end capillary tube is about 1 cm shorter than the minipipet.

• Dip the minipipet into the liquid sample to fill it by capillary action.

• Transfer the liquid from the minipipet to the closed-end capillary tube by sliding the minipipet to the bottom of the larger tube.

• Manipulate the minipipet to introduce a small air bubble into it.

• Place the assembly into the melting point apparatus.

• Heat the apparatus and observe the sample. The boiling point is the temperature at which a rapid and continuous stream of bubbles emerges from the minipipet.[12]

Analysis by Gas Chromatography (GC)

Gas chromatography is a common technique for assessing the purity of 2-Butoxyethyl acetate and identifying it in mixtures.[13]

Objective: To determine the purity of a 2-Butoxyethyl acetate sample or quantify it in a mixture.

Materials:

• 2-Butoxyethyl acetate sample

• High-purity carrier gas (e.g., helium, nitrogen)

• Solvent for sample dilution (if necessary)

Equipment:

• Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID)

• Capillary column (e.g., SPB-5)[14]

Procedure:

• Prepare the GC system by setting the appropriate temperatures for the injector, column oven, and detector.

• Prepare the sample by diluting it in a suitable solvent if necessary.

• Inject a small, precise volume of the sample into the GC injector port.

• The sample is vaporized and carried by the inert gas through the capillary column.

• Components of the sample are separated based on their boiling points and interactions with the column's stationary phase.

• The separated components are detected as they exit the column, producing a chromatogram.

• The retention time of the peak corresponding to 2-Butoxyethyl acetate is used for identification, and the area of the peak is used for quantification.

The following diagram illustrates a general workflow for GC analysis.

Caption: General workflow for Gas Chromatography analysis.

References

• 1. solventis.net [solventis.net]
• 2. 2-Butoxyethyl acetate | 112-07-2 [chemicalbook.com]
• 3. 2-butoxyethyl acetate, 112-07-2 [thegoodscentscompany.com]
• 4. 2-Butoxyethyl acetate [webbook.nist.gov]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. 2-butoxyethyl acetate [stenutz.eu]
• 9. merckmillipore.com [merckmillipore.com]
• 10. 2-Butoxyethyl acetate for synthesis 112-07-2 [sigmaaldrich.com]
• 11. CN101337884A - Method for preparing 2-Butoxyethyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 12. phillysim.org [phillysim.org]
• 13. ecetoc.org [ecetoc.org]
• 14. 2-Butoxyethyl acetate [webbook.nist.gov]

An In-depth Technical Guide to the Synthesis of 2-Butoxyethyl Acetate from Ethylene Oxide

Introduction

2-Butoxyethyl acetate (B1210297), also known as butyl cellosolve acetate or ethylene (B1197577) glycol monobutyl ether acetate, is a high-boiling, colorless liquid with a mild, pleasant ester-like odor.[1][2] Its unique molecular structure, possessing both polar and nonpolar groups, makes it an exceptionally versatile solvent with high solvency for a wide range of substances, including resins, lacquers, enamels, and dyes.[1][3] Consequently, it finds extensive application in the paints and coatings industry, printing inks, cleaning formulations, and as a chemical intermediate.[2][4][5]

The industrial synthesis of 2-butoxyethyl acetate originating from ethylene oxide is a well-established, two-step process. The first step involves the base-catalyzed ethoxylation of n-butanol to form the intermediate, 2-butoxyethanol (B58217). The second step is the esterification of this intermediate with acetic acid. This guide provides a detailed technical overview of this synthetic pathway, tailored for researchers, scientists, and professionals in chemical and drug development.

Step 1: Synthesis of 2-Butoxyethanol via Ethoxylation

The initial and crucial step in the synthesis is the reaction of ethylene oxide with n-butanol. This reaction, known as ethoxylation, proceeds via a base-catalyzed SN2 nucleophilic ring-opening mechanism.[6] A catalyst, typically a strong base like potassium hydroxide (B78521) (KOH), deprotonates the n-butanol, forming a more potent butoxide nucleophile.[7] This anion then attacks one of the carbon atoms of the ethylene oxide ring, leading to the formation of the 2-butoxyethoxide anion, which is subsequently protonated to yield 2-butoxyethanol.

Reaction Mechanism: Base-Catalyzed Ethoxylation

Caption: SN2 mechanism for the base-catalyzed synthesis of 2-butoxyethanol.

Experimental Data: Ethoxylation of n-Butanol

The reaction conditions for the ethoxylation of n-butanol can vary significantly depending on the catalyst and desired throughput. The following table summarizes data from various sources.

Catalyst	Temperature (°C)	Pressure (atm/MPa)	Molar Ratio (Butanol:EO)	Conversion/Yield	Selectivity	Reference
None (Thermal)	240	100	2:1	85% mass yield	Not specified	[8]
None (Thermal)	240	90	2:1	83% mass yield	Not specified	[8]
None (Thermal)	210	90	2.5:1	78% mass yield	Not specified	[8]
KF/Al₂O₃	90	0.1 - 0.5 MPa	5:1	64.29% EO Conversion	74.11% to EGBE*	[9]
Acid or Alkali	160	3 MPa	Not specified	Not specified	Not specified	[10]

*EGBE: Ethylene Glycol Monobutyl Ether (2-Butoxyethanol)

Experimental Protocol: Synthesis of 2-Butoxyethanol

This protocol is a generalized procedure based on common industrial practices described in the literature.[8][9]

Materials:

• n-Butanol (anhydrous)

• Ethylene Oxide (EO)

• Catalyst (e.g., supported potassium fluoride (B91410) on alumina, or KOH)

• High-pressure autoclave reactor equipped with stirring, heating/cooling system, and gas inlet/outlet.

Procedure:

• Catalyst Loading and Inerting: The reactor is charged with the specified amount of n-butanol and catalyst (e.g., ~0.5-1% w/w relative to butanol).

• Sealing and Purging: The reactor is securely sealed. To ensure an inert atmosphere and remove residual air and moisture, the system is purged several times with dry, oxygen-free nitrogen.

• Heating and Pressurization: The stirred mixture is heated to the target reaction temperature (e.g., 90-160°C).

• Ethylene Oxide Feed: Once the target temperature is stable, ethylene oxide is continuously fed into the reactor. The feed rate is carefully controlled to maintain the reaction pressure within the desired range (e.g., 0.1-3 MPa). The exothermic nature of the reaction requires active cooling to maintain a constant temperature.

• Reaction Monitoring: The reaction is monitored by observing the pressure drop in the reactor. The reaction is considered complete when the pressure remains constant, indicating that the ethylene oxide has been consumed.

• Cooling and Depressurization: After the reaction is complete, the ethylene oxide feed is stopped, and the reactor is cooled to below 60°C. Any unreacted ethylene oxide and pressure are safely vented.

• Product Isolation: The crude product mixture is discharged from the reactor. If a heterogeneous catalyst was used, it can be removed by filtration.[11] The liquid product is then purified by distillation to separate 2-butoxyethanol from unreacted n-butanol and any byproducts (such as diethylene glycol monobutyl ether).

Step 2: Synthesis of 2-Butoxyethyl Acetate via Esterification

The second stage of the process is the conversion of the 2-butoxyethanol intermediate into the final product, 2-butoxyethyl acetate. This is achieved through esterification with acetic acid.[12][13][14] This reaction is typically catalyzed by an acid and involves the removal of water to drive the equilibrium towards the product side.

Experimental Data: Esterification of 2-Butoxyethanol

Various catalytic systems can be employed for the esterification step, including mineral acids, organic acids, and solid acid catalysts.

Catalyst	Temperature (°C)	Process Type	Key Features	Reference
Solid Acid Catalyst	70 - 150	Continuous (Fixed-Bed)	Water removed by azeotropic distillation.	[15]
Oxalic Acid	105 - 130	Batch	Catalyst concentration 0.1-0.6 mass %.	[16]
Mineral/Organic Acids	Not specified	Intermittent (Batch)	Homogeneous reaction.	[15]
Niobium Oxide*	110 - 130	Batch	High selectivity.	[17][18]

*Note: Niobium oxide was studied for a transesterification reaction, but the conditions are relevant for esterification as well.

Experimental Protocol: Continuous Esterification

The following protocol is based on a continuous process using a solid acid catalyst, which offers advantages in terms of efficiency and catalyst separation.[15]

Materials:

• 2-Butoxyethanol (purified from Step 1)

• Acetic Acid

• Solid Acid Catalyst (e.g., ion-exchange resin, zeolites)

• Fixed-bed reactor system with preheaters, a distillation column for water removal (azeotropic), and a final purification column.

Procedure:

• Feed Preparation: Equimolar or a slight excess of one reactant (e.g., 2-butoxyethanol and acetic acid, molar ratio 0.7-2:1) are mixed and preheated to the reaction temperature (e.g., 90-120°C).

• Continuous Reaction: The preheated feed is continuously pumped through one or more fixed-bed reactors containing the solid acid catalyst.

• Water Removal: The effluent from the reactor, containing 2-butoxyethyl acetate, water, and unreacted starting materials, is fed into a distillation column. Water is continuously removed as an azeotrope to drive the reaction to completion.

• Recycling: The unreacted 2-butoxyethanol and acetic acid recovered from the distillation process are recycled back into the initial feed stream to improve overall yield and process economy.

• Final Purification: The crude product from the bottom of the water-removal column is fed into a final rectification (distillation) column to separate the pure 2-butoxyethyl acetate from any remaining starting materials and heavier byproducts. The final product purity is typically ≥98%.

Overall Synthesis Workflow

The entire process, from raw materials to the final purified product, can be visualized as a sequential workflow involving two main reaction stages followed by purification steps.

Caption: Workflow for the synthesis of 2-butoxyethyl acetate from ethylene oxide.

References

• 1. adityadyechem.com [adityadyechem.com]
• 2. Butyl Cellosolve Acetate Manufacturers In Mumbai | Relic Chemicals [relicchemicals.in]
• 3. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 4. BUTYL CELLOSOLVE - Ataman Kimya [atamanchemicals.com]
• 5. researchintelo.com [researchintelo.com]
• 6. researchgate.net [researchgate.net]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. RU2758851C1 - Method for obtaining butyl cellosolve from ethylene oxide and butanol - Google Patents [patents.google.com]
• 9. CN101921180B - Method for synthesizing butyl cellosolve - Google Patents [patents.google.com]
• 10. Ethylene oxide - Wikipedia [en.wikipedia.org]
• 11. Synthesis and Properties of Primary Alcohol Ethoxylates Using Different Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. CN101337884A - Method for preparing 2-Butoxyethyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 16. RU2062266C1 - Method for production of 2-ethoxyethyl acetate - Google Patents [patents.google.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physical Properties of 2-Butoxyethyl Ethanoate

Introduction

2-Butoxyethyl ethanoate, also known as 2-butoxyethyl acetate (B1210297) or ethylene (B1197577) glycol monobutyl ether acetate (EGBEA), is a high-boiling point, colorless liquid with a mild, fruity odor.[1][2][3] It is widely utilized as a solvent in various industries, including in the formulation of lacquers, enamels, varnishes, and epoxy resins.[2][4] Its utility as a solvent is primarily due to its high boiling point.[4] In the pharmaceutical and research sectors, understanding its physical properties is crucial for its application in formulations, as a reaction medium, or in purification processes. This guide provides a comprehensive overview of the key physical properties of 2-butoxyethyl ethanoate, detailed experimental protocols for their determination, and logical workflows for property characterization.

Core Physical Properties

The physical characteristics of 2-butoxyethyl ethanoate are well-documented. The following tables summarize the key quantitative data from various sources, providing a consolidated reference.

Table 1: Fundamental Physical Properties

Property	Value	Conditions
Molecular Formula	C₈H₁₆O₃
Molar Mass	160.21 g/mol	[4][5][6]
Appearance	Colorless Liquid	[2][4][6]
Odor	Mild, Fruity	[1][2][4]

Table 2: Thermodynamic and Other Physical Properties

Property	Value	Conditions
Boiling Point	192 °C	at 760 mmHg (lit.)[7]
192.3 °C	[6][8]
190 °C	[9]
Melting Point	-63 °C	[4][5][9]
-64 °C	[8][10]
-63.5 °C	[6]
Density	0.942 g/mL	at 25 °C (lit.)
0.9422 g/cm³	at 20 °C[6][8]
0.94 g/mL	(Relative density, water = 1)[4][10]
0.940 g/mL	[9]
Refractive Index (n_D)	1.413	at 20 °C (lit.)[9]
1.414	at 20 °C[7][8]
1.412 - 1.416	at 20 °C[11]
Vapor Pressure	0.29 mmHg	at 20 °C[7]
0.3 mmHg	[4][8]
31 Pa	at 20 °C[10]
Vapor Density	5.5 (vs air)	[10]
Solubility in Water	1.7 g/100 mL	at 20 °C (moderate)[10]
1.5%	at 20 °C[4][8]
Slightly miscible	[2][7]
Flash Point	71 °C	closed cup[10]
76 °C	closed cup
78 °C	[6]
Autoignition Temp.	340 °C	[4][10]
644 °F

Experimental Protocols

Accurate determination of physical properties is fundamental for chemical characterization. The following sections detail standard laboratory protocols for measuring the boiling point, density, and refractive index of a liquid sample such as 2-butoxyethyl ethanoate.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[12] For small sample volumes, a micro-boiling point determination is a convenient and accurate method.[13][14]

Apparatus:

• Small test tube (e.g., 150mm diameter)

• Thermometer with appropriate range

• Capillary tube (sealed at one end)

• Heating apparatus (e.g., heating block or Thiele tube with heating oil)

• Magnetic stirrer and stir bar (optional, but recommended to prevent bumping)[14]

• Stand and clamp

Procedure:

• Sample Preparation: Add approximately 0.5 mL of 2-butoxyethyl ethanoate into the small test tube. Add a small magnetic stir bar if available.[14]

• Capillary Tube Insertion: Place the capillary tube into the test tube with its open end submerged in the liquid.

• Apparatus Setup: Clamp the test tube in the heating block or Thiele tube. Position the thermometer so that the bulb is level with or slightly below the ring of condensing vapor that will form during heating.[14] Ensure the thermometer does not touch the sides of the test tube.

• Heating: Begin heating the apparatus gently. If using a stirrer, ensure gentle stirring.[14] As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[13]

• Observation: Continue heating. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the capillary tube.[13]

• Cooling and Measurement: Stop heating and allow the apparatus to cool slowly. The stream of bubbles will slow down and stop. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[13] Record this temperature.

• Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be necessary for a highly accurate determination.

Determination of Density (Mass/Volume Method)

Density is the ratio of a substance's mass to its volume.[15][16] For a liquid, this can be determined accurately by measuring the mass of a known volume.

Apparatus:

• Electronic balance (accurate to at least 0.001 g)

• Volumetric flask or graduated cylinder (e.g., 10 mL or 25 mL)

• Pipette (for precise volume transfer)

• Thermometer

Procedure:

• Record Temperature: Measure and record the ambient temperature, as density is temperature-dependent.

• Mass of Empty Container: Carefully weigh a clean, dry graduated cylinder or volumetric flask on the electronic balance and record its mass (m₁).[17]

• Volume Measurement: Using a pipette, accurately transfer a specific volume of 2-butoxyethyl ethanoate (e.g., 10.00 mL) into the weighed container. Read the volume from the bottom of the meniscus.[15][17]

• Mass of Filled Container: Weigh the container with the liquid and record the combined mass (m₂).[17]

• Calculation:

  • Calculate the mass of the liquid: Mass_liquid = m₂ - m₁.

  • Calculate the density using the formula: Density (ρ) = Mass_liquid / Volume_liquid.[15]

• Repeatability: For improved accuracy, repeat the measurement at least three times and calculate the average density.[17]

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a medium.[18] It is a characteristic property of a substance and is commonly measured using a refractometer.

Apparatus:

• Abbe refractometer

• Constant temperature water bath (to control prism temperature)

• Dropper or pipette

• Lint-free tissues

• Calibration standard (e.g., distilled water)

Procedure:

• Instrument Setup: Turn on the refractometer and the light source. If required, connect the instrument to a water bath set to a standard temperature, typically 20.0 °C.

• Calibration: Calibrate the instrument according to the manufacturer's instructions, typically using distilled water or another standard with a known refractive index.

• Sample Application: Open the prism assembly of the refractometer. Using a clean dropper, place a few drops of 2-butoxyethyl ethanoate onto the surface of the lower prism. Ensure the liquid spreads evenly.

• Measurement: Close the prism assembly firmly. Look through the eyepiece and turn the adjustment knob until the boundary line (the line separating the light and dark fields) is sharp and centered on the crosshairs.

• Reading: Read the refractive index value from the instrument's scale. Some digital refractometers will display the value automatically.

• Cleaning: After the measurement, immediately clean the prism surfaces with a soft, lint-free tissue and an appropriate solvent (e.g., ethanol (B145695) or isopropanol), then allow them to dry completely.

Visualizations

The following diagrams illustrate the logical workflow for characterizing a chemical substance and the interrelation of its physical properties.

Caption: Experimental workflow for physical property determination.

Caption: Relationship between key physical properties of a liquid.

References

• 1. 2-Butoxyethanol and 2-Butoxyethanol Acetate | Public Health Statement | ATSDR [wwwn.cdc.gov]
• 2. 2-Butoxyethyl acetate CAS#: 112-07-2 [m.chemicalbook.com]
• 3. 2-Butoxyethanol and 2-Butoxyethanol Acetate - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 5. 2-butoxyethyl Acetate | 112-07-2 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 6. 2-Butoxyethyl acetate, 5 l, plastic, CAS No. 112-07-2 | A to Z | Chemicals | Carl ROTH - International [carlroth.com]
• 7. 2-Butoxyethyl acetate | 112-07-2 [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. 2-butoxyethyl acetate [stenutz.eu]
• 10. ICSC 0839 - 2-BUTOXYETHYL ACETATE [inchem.org]
• 11. 2-butoxyethyl acetate, 112-07-2 [thegoodscentscompany.com]
• 12. Video: Boiling Points - Concept [jove.com]
• 13. uomus.edu.iq [uomus.edu.iq]
• 14. chem.ucalgary.ca [chem.ucalgary.ca]
• 15. embibe.com [embibe.com]
• 16. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Refractive index - Wikipedia [en.wikipedia.org]

Spectroscopic Profile of 2-Butoxyethyl Acetate: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 2-Butoxyethyl acetate (B1210297) (CAS No. 112-07-2), a widely used solvent in various industrial applications.[1] This document is intended for researchers, scientists, and professionals in drug development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The information presented herein is crucial for the structural elucidation, identification, and quality control of this compound.

Chemical Structure and Properties

2-Butoxyethyl acetate is the acetate ester of 2-butoxyethanol.[1] It is a colorless liquid with a pleasant, sweet, and fruity odor.[1]

Molecular Formula: C₈H₁₆O₃[2] Molecular Weight: 160.21 g/mol

Spectroscopic Data

The following sections present the key spectroscopic data for 2-Butoxyethyl acetate, organized for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic compounds.

The ¹H NMR spectrum of 2-Butoxyethyl acetate provides information about the number of different types of protons and their neighboring environments. The data presented below was obtained in a CDCl₃ solution.

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
4.21	t	2H	-O-CH₂ -CH₂-O-
3.63	t	2H	-O-CH₂-CH₂ -O-
3.47	t	2H	-O-CH₂ -(CH₂)₂-CH₃
2.08	s	3H	-O-C(=O)-CH₃
1.56	p	2H	-O-CH₂-CH₂ -CH₂-CH₃
1.37	sextet	2H	-O-(CH₂)₂-CH₂ -CH₃
0.93	t	3H	-O-(CH₂)₃-CH₃

Source: ChemicalBook[3]

Chemical Shift (ppm) (Predicted)	Carbon Assignment
171.0	C =O
70.8	-O-C H₂-(CH₂)₂-CH₃
68.5	-O-CH₂-C H₂-O-
63.8	-O-C H₂-CH₂-O-
31.6	-O-CH₂-C H₂-CH₂-CH₃
20.9	-O-C(=O)-C H₃
19.2	-O-(CH₂)₂-C H₂-CH₃
13.7	-O-(CH₂)₃-C H₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The gas-phase IR spectrum of 2-Butoxyethyl acetate exhibits characteristic absorption bands.

Wavenumber (cm⁻¹)	Intensity	Assignment
2962	Strong	C-H stretch (alkane)
2874	Strong	C-H stretch (alkane)
1747	Very Strong	C=O stretch (ester)
1467	Medium	C-H bend (alkane)
1367	Strong	C-H bend (alkane)
1245	Very Strong	C-O stretch (ester)
1128	Very Strong	C-O-C stretch (ether)
1043	Very Strong	C-O stretch

Source: NIST Chemistry WebBook[2][4]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. The electron ionization (EI) mass spectrum of 2-Butoxyethyl acetate is presented below.

m/z	Relative Abundance (%)	Possible Fragment
160	~5	[M]⁺ (Molecular Ion)
117	~1	[M - C₃H₇]⁺
101	~10	[M - C₄H₉O]⁺
87	~34	[CH₃(CH₂)₃OCH₂CH₂]⁺
57	100 (Base Peak)	[C₄H₉]⁺
43	~86	[CH₃CO]⁺

Source: NIST Chemistry WebBook[2]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Specific instrument parameters may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Weigh approximately 10-20 mg of 2-Butoxyethyl acetate for ¹H NMR (50-100 mg for ¹³C NMR) into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Ensure the sample is fully dissolved. If necessary, gently vortex the vial.

  • Filter the solution through a pipette with a small cotton or glass wool plug into a clean NMR tube to remove any particulate matter.

  • Cap the NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

  • Set the appropriate acquisition parameters (e.g., number of scans, pulse width, relaxation delay).

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the NMR spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm for ¹H NMR) or an internal standard like tetramethylsilane (B1202638) (TMS).

  • Integrate the peaks in the ¹H NMR spectrum.

  • Analyze the chemical shifts, multiplicities, and integrals to assign the signals to the corresponding nuclei in the molecule.

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid):

  • Place one or two drops of 2-Butoxyethyl acetate onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Place a second salt plate on top, spreading the liquid into a thin film.

  • Carefully place the "sandwich" of salt plates into the spectrometer's sample holder.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample compartment to subtract any atmospheric (CO₂, H₂O) or instrument-related absorbances.

  • Place the sample in the instrument's beam path.

  • Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis:

  • Identify the major absorption bands in the spectrum.

  • Correlate the wavenumbers of these bands to specific functional groups using correlation tables or spectral databases.

Mass Spectrometry (MS)

• Sample Introduction:

  • Introduce a small amount of 2-Butoxyethyl acetate into the mass spectrometer. For a volatile liquid, this can be done via direct infusion using a syringe pump or through a gas chromatograph (GC-MS).

• Ionization:

  • The sample molecules are vaporized and then ionized. For the data presented, Electron Ionization (EI) is used, where a high-energy electron beam bombards the molecules, causing them to eject an electron and form a positively charged molecular ion. This high energy also leads to fragmentation.

• Mass Analysis:

  • The resulting ions (molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole or magnetic sector).

  • The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection:

  • An electron multiplier or other detector records the abundance of ions at each m/z value.

• Data Analysis:

  • The resulting mass spectrum is plotted as relative intensity versus m/z.

  • Identify the molecular ion peak to determine the molecular weight of the compound.

  • Analyze the fragmentation pattern to gain structural information. The base peak, which is the most intense peak in the spectrum, corresponds to the most stable fragment ion.

Workflow Visualization

The following diagram illustrates a general workflow for the spectroscopic analysis of a chemical compound.

Caption: A flowchart illustrating the general workflow for the spectroscopic analysis of a chemical compound.

References

• 1. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 2. 2-Butoxyethyl acetate [webbook.nist.gov]
• 3. 2-Butoxyethyl acetate(112-07-2) 1H NMR spectrum [chemicalbook.com]
• 4. 2-Butoxyethyl acetate [webbook.nist.gov]

An In-depth Technical Guide to the Physicochemical Characteristics of 2-Butoxyethyl Acetate (CAS 112-07-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-butoxyethyl acetate (B1210297) (CAS 112-07-2). The information is presented in a structured format to facilitate easy access and comparison of data. Detailed experimental protocols for key characteristics are also provided, offering insights into the methodologies for their determination.

Core Physicochemical Data

The fundamental physicochemical characteristics of 2-butoxyethyl acetate are summarized in the tables below. This data is essential for understanding its behavior in various experimental and industrial settings.

General and Physical Properties

Property	Value	Reference(s)
Molecular Formula	C8H16O3	[1][2]
Molecular Weight	160.21 g/mol	[3][4][5]
Appearance	Colorless liquid	[6][7]
Odor	Pleasant, sweet, fruity odor	[6][7]
Melting Point	-63.5 °C	[8]
Boiling Point	192 °C at 760 mmHg	[3][5][9]
Density	0.942 g/mL at 25 °C	[1][3][10]
Refractive Index	1.413 at 20 °C	[3][11]
Vapor Density	5.5 (Air = 1)	[3][12][13]
Vapor Pressure	0.29 - 0.375 mmHg at 20 °C	[3][9]

Solubility and Partitioning

Property	Value	Reference(s)
Water Solubility	9,000 - 15,000 mg/L at 20 °C	[7][9]
logP (Octanol/Water Partition Coefficient)	1.51	[1][12]
Solubility in Organic Solvents	Miscible with many common organic solvents like alcohols, ketones, and ethers.	[2][14]

Safety and Flammability

Property	Value	Reference(s)
Flash Point	71 - 78 °C (Closed Cup)	[3][4][12][13]
Autoignition Temperature	280 - 340 °C	[4][12][15]
Lower Explosive Limit (LEL)	0.88 - 1.7 % (v/v)	[1][4][15]
Upper Explosive Limit (UEL)	8.4 - 8.54 % (v/v)	[4][15]

Experimental Protocols

The following sections detail the standardized methodologies for determining key physicochemical properties of liquid chemicals like 2-butoxyethyl acetate.

Boiling Point Determination (Distillation Method)

The boiling point of 2-butoxyethyl acetate can be determined using a standard distillation method, such as that outlined in ASTM D1078 .[1][7][9][10][11]

Principle: This method measures the temperature range over which a liquid boils as it is distilled under controlled conditions.

Apparatus:

• Distillation flask

• Condenser

• Thermometer or temperature probe

• Heating mantle or bath

• Receiving graduate

Procedure:

• A measured volume of the sample is placed in the distillation flask.

• The apparatus is assembled, ensuring the thermometer bulb is correctly positioned to measure the vapor temperature.

• The sample is heated, and the temperature at which the first drop of distillate falls from the condenser is recorded as the initial boiling point.

• Heating is continued, and the temperature is recorded as the distillation proceeds.

• The final boiling point is the temperature at which the last of the liquid evaporates from the flask.

• The boiling range is the difference between the final and initial boiling points.

Density Determination (Oscillating U-Tube Method)

The density of 2-butoxyethyl acetate can be accurately measured using a digital density meter, following a method such as ASTM D4052 .[4][12][15][16][17]

Principle: This method determines the density of a liquid by measuring the change in the resonant frequency of a U-shaped tube when it is filled with the sample.

Apparatus:

• Digital density meter with an oscillating U-tube

• Syringe or autosampler for sample injection

• Thermostatic control for the measurement cell

Procedure:

• The instrument is calibrated using two standards of known density, typically dry air and pure water.

• The sample is introduced into the clean, dry U-tube, ensuring no air bubbles are present.

• The instrument measures the oscillation period of the U-tube containing the sample.

• The density is calculated automatically by the instrument based on the calibration data and the measured oscillation period.

• The measurement is typically performed at a controlled temperature, such as 20 °C or 25 °C.

Flash Point Determination (Pensky-Martens Closed Cup Method)

The flash point of 2-butoxyethyl acetate is determined using a closed-cup method, such as ASTM D93 .[3][5][6][8][13]

Principle: This method determines the lowest temperature at which the vapors of a liquid will ignite when an ignition source is introduced into a closed vessel.

Apparatus:

• Pensky-Martens closed-cup tester, consisting of a test cup, a lid with an opening for an ignition source, a stirrer, and a heating source.

• Thermometer

Procedure:

• The sample is placed in the test cup to a specified level.

• The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

• At regular temperature intervals, the stirring is stopped, and an ignition source (a small flame) is introduced into the vapor space above the liquid.

• The flash point is the lowest temperature at which a flash is observed.

Visualizing Experimental Workflows

The following diagram illustrates a generalized workflow for determining the boiling point of a liquid via distillation, a fundamental technique in physicochemical analysis.

Caption: A flowchart illustrating the key steps in determining the boiling point of a liquid using a standard distillation method.

References

• 1. webstore.ansi.org [webstore.ansi.org]
• 2. oecd.org [oecd.org]
• 3. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 4. ASTM D4052 - eralytics [eralytics.com]
• 5. precisionlubrication.com [precisionlubrication.com]
• 6. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 7. store.astm.org [store.astm.org]
• 8. Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester (ASTM D 93) [pachemtech.eu]
• 9. store.astm.org [store.astm.org]
• 10. ASTM D1078: Distillation Range Measurement of Liquid VOCs - Analytice [analytice.com]
• 11. store.astm.org [store.astm.org]
• 12. store.astm.org [store.astm.org]
• 13. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 14. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google Books [books.google.com.sg]
• 15. standards.iteh.ai [standards.iteh.ai]
• 16. store.astm.org [store.astm.org]
• 17. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]

An In-depth Technical Guide to the Solubility of Butyl Cellosolve Acetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of butyl cellosolve acetate (B1210297) (also known as 2-butoxyethyl acetate) in various organic solvents. This information is critical for its application in formulations, chemical synthesis, and purification processes within the pharmaceutical and chemical industries.

Core Concepts of Solubility

Butyl cellosolve acetate's solubility is governed by its molecular structure, which includes both a polar ester group and a nonpolar butyl ether group. This amphiphilic nature allows it to be miscible with a wide range of organic solvents. The principle of "like dissolves like" is a fundamental concept in predicting solubility, where substances with similar polarities tend to be miscible.

Quantitative Solubility Data

While precise quantitative data for the solubility of butyl cellosolve acetate in all organic solvents is not extensively published in a centralized format, its miscibility has been widely established. The following table summarizes the available solubility and miscibility information. "Miscible" indicates that the two liquids form a homogeneous solution in all proportions.

Solvent Class	Solvent	Solubility/Miscibility
Alcohols	Methanol	Miscible[1][2][3][4]
Ethanol	Miscible[1][2][3][4]
Isopropanol	Miscible[1][2][3][4]
Ketones	Acetone	Soluble[5]
Methyl Ethyl Ketone	Miscible[1][2][3][4]
Ethers	Diethyl Ether	Soluble[5]
Aromatic Hydrocarbons	Toluene	Miscible
Xylene	Miscible
Aliphatic Hydrocarbons	Heptane	Miscible[6]
Hexane	Miscible
Water	Water	1.6 g/100 mL (at 20°C)

Experimental Protocols for Determining Solubility and Miscibility

Standardized methods for determining the solubility and miscibility of chemical substances have been established by organizations such as ASTM International and the Organisation for Economic Co-operation and Development (OECD). While these methods often focus on water solubility, their principles can be adapted for organic solvents.

General Protocol for Determining Miscibility (Qualitative)

This protocol is a generalized procedure for qualitatively assessing the miscibility of butyl cellosolve acetate with an organic solvent.

Materials:

• Butyl cellosolve acetate

• Organic solvent to be tested

• Graduated cylinders or volumetric flasks (10 mL)

• Stirring rod or vortex mixer

• Calibrated pipettes

Procedure:

• Preparation: Ensure all glassware is clean and dry. Perform the experiment at a controlled temperature, typically 20°C or 25°C.

• Mixing: Using calibrated pipettes, add equal volumes (e.g., 5 mL each) of butyl cellosolve acetate and the test solvent to a graduated cylinder or volumetric flask.

• Agitation: Thoroughly mix the two liquids using a stirring rod or by vortexing for a defined period (e.g., 1-2 minutes).

• Observation: Allow the mixture to stand undisturbed and observe for any signs of phase separation, cloudiness, or turbidity.

• Interpretation:

  • Miscible: A single, clear, homogeneous phase is observed.

  • Immiscible: Two distinct layers are formed.

  • Partially Miscible: The mixture appears cloudy or turbid, or forms an emulsion that may or may not separate over time.

General Protocol for Determining Solubility (Quantitative)

This protocol outlines a general method for quantifying the solubility of butyl cellosolve acetate in a specific organic solvent. This method is based on the principles of the flask method described in OECD Guideline 105.[7][8][9][10][11]

Materials:

• Butyl cellosolve acetate

• Organic solvent

• Analytical balance

• Thermostatically controlled shaker or water bath

• Centrifuge (optional)

• Appropriate analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization Detector - GC-FID)

• Volumetric flasks and pipettes

• Syringe filters (if necessary)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of butyl cellosolve acetate to a known volume of the organic solvent in a sealed flask. The excess is necessary to ensure saturation.

  • Place the flask in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period to reach equilibrium (e.g., 24-48 hours). A preliminary study may be needed to determine the time to reach equilibrium.

• Phase Separation:

  • After equilibration, cease agitation and allow the mixture to stand at the constant temperature to allow any undissolved butyl cellosolve acetate to settle.

  • If necessary, centrifuge the sample to facilitate the separation of the undissolved solute.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear, saturated supernatant. A syringe filter can be used to ensure no solid particles are transferred.

  • Accurately dilute the aliquot with the pure solvent to a concentration that falls within the calibrated range of the analytical instrument.

  • Analyze the diluted sample using a validated analytical method, such as GC-FID, to determine the concentration of butyl cellosolve acetate.

• Calculation:

  • Calculate the solubility of butyl cellosolve acetate in the solvent based on the measured concentration and the dilution factor. The solubility is typically expressed in g/100 mL or weight percent (wt%).

Visualization of Solubility Relationships

The following diagram illustrates the general miscibility of butyl cellosolve acetate with different classes of organic solvents.

Caption: Miscibility of Butyl Cellosolve Acetate with Organic Solvent Classes.

References

• 1. 2-butoxyethanol, n-butoxyethanol, Butyl glycol, n-butyl Ether Acetate [manosol.net]
• 2. arihantsolventsandchemicals.in [arihantsolventsandchemicals.in]
• 3. neelgirichemicals.in [neelgirichemicals.in]
• 4. saiper.com [saiper.com]
• 5. adityadyechem.com [adityadyechem.com]
• 6. arihantenterprises.net.in [arihantenterprises.net.in]
• 7. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. filab.fr [filab.fr]
• 11. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]

An In-depth Technical Guide to the Safety and Handling of Ethylene Glycol Monobutyl Ether Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Ethylene Glycol Monobutyl Ether Acetate (B1210297) (EGBEA), a solvent commonly used in laboratory and industrial settings. Adherence to these guidelines is critical to ensure the safety of personnel and the integrity of research.

Chemical and Physical Properties

Ethylene Glycol Monobutyl Ether Acetate is a colorless liquid with a mild, fruity odor.[1] It is sparingly soluble in water but miscible with many common organic solvents.

Property	Value	Reference(s)
Chemical Formula	C₈H₁₆O₃	[2]
Molecular Weight	160.21 g/mol	[2][3]
Appearance	Colorless clear liquid	[2][3]
Odor	Mild, pleasant, fruity
Boiling Point	Approximately 192 °C	[1]
Melting Point	Approximately -63.5 °C	[4]
Flash Point	71 °C (closed cup)	[5]
Vapor Pressure	0.3 mmHg at 20 °C	[6]
Vapor Density	5.5 (Air = 1)	[6]
Solubility in Water	1.5 g/100 mL at 20 °C	[4][6]
Autoignition Temperature	238 - 245 °C	[1]

Toxicological Data

EGBEA is harmful if inhaled or in contact with skin.[3] The primary health effects of exposure involve the blood and hematopoietic system, the central nervous system (CNS), the kidneys, and the liver.[7] It is readily absorbed through the skin.[7]

Toxicity Data	Value	Species	Reference(s)
LD50 (Oral)	2400 mg/kg	Rat
LD50 (Dermal)	1500 mg/kg	Rabbit
Acute Inhalation Toxicity	Harmful if inhaled	-	[3]
Acute Dermal Toxicity	Harmful in contact with skin	-	[3]
Target Organs	Blood, Central Nervous System, Kidneys	-	[7]

Occupational Exposure Limits

To minimize the risk of adverse health effects, several organizations have established occupational exposure limits for EGBEA.

Regulatory Body	Exposure Limit	Notes	Reference(s)
NIOSH REL	5 ppm (Time-Weighted Average)	Recommended Exposure Limit	[1][7]
OSHA PEL	50 ppm (Time-Weighted Average)	Permissible Exposure Limit	[1]
New Zealand WES	25 ppm (Time-Weighted Average)	Workplace Exposure Standard, with skin absorption notation	[1]
IDLH	700 ppm	Immediately Dangerous to Life or Health	[1]

Hazard Identification and Control

EGBEA is classified as a combustible liquid and is harmful through inhalation and dermal contact.[8]

GHS Hazard Statements:

• H312: Harmful in contact with skin

• H332: Harmful if inhaled

• H370: Causes damage to organs (Blood, Central nervous system)

• H371: May cause damage to organs (Kidney)

• H373: May cause damage to organs (Blood, Kidney) through prolonged or repeated exposure

The following diagram illustrates the hierarchy of controls for managing exposure to EGBEA.

Hazard Control Hierarchy for EGBEA

Experimental Protocols: Safe Handling and Emergency Procedures

Detailed experimental protocols for toxicological studies are typically proprietary or published in peer-reviewed literature. However, the following protocols for safe handling and emergency response are essential for any laboratory working with EGBEA.

Standard Handling Protocol

This workflow outlines the standard procedure for safely handling EGBEA in a laboratory setting.

Standard Laboratory Workflow for Handling EGBEA

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to prevent exposure.

PPE Type	Specifications	Reference(s)
Eye/Face Protection	Chemical goggles or a full-face respirator if there is a splash hazard.	[3][8]
Hand Protection	Chemical-resistant gloves such as Butyl rubber or Ethyl vinyl alcohol laminate (EVAL).	[8]
Skin/Body Protection	Protective clothing chemically resistant to EGBEA. Safety showers and eyewash stations should be readily available.	[1][3][8]
Respiratory Protection	Use an approved air-purifying respirator with an organic vapor cartridge if ventilation is inadequate or exposure limits are exceeded.	[3][8]

Storage and Incompatibility

Proper storage is essential to prevent hazardous reactions.

• Storage Conditions: Store in a cool, well-ventilated place away from direct sunlight and heat sources.[3] Keep containers tightly closed.[3]

• Incompatible Materials: Avoid contact with strong acids, strong bases, and strong oxidizing agents.[3]

Emergency Procedures

In the event of an emergency, follow these procedures.

Exposure Route	First Aid Procedure	Reference(s)
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. If breathing is difficult, administer oxygen. Seek immediate medical attention.	[3][9]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.	[3][10]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.	[3]
Ingestion	Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.	[3][9]

The following decision tree outlines the steps to take in the event of a spill.

Emergency Response Decision Tree for EGBEA Spill

• Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide. Do not use a heavy water stream.[3]

• Hazards from Combustion: The vapor can mix with air to form explosive mixtures above 71°C.[5]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective gear.[3]

Disposal Considerations

Dispose of EGBEA and contaminated materials as hazardous waste in accordance with local, regional, and national regulations. Do not allow the product to enter drains.

This guide is intended to provide essential safety and handling information. Always consult the most current Safety Data Sheet (SDS) for Ethylene Glycol Monobutyl Ether Acetate before use and ensure that all personnel are thoroughly trained in its proper handling and emergency procedures.

References

• 1. redox.com [redox.com]
• 2. Ethylene Glycol Monobutyl Ether Acetate | CymitQuimica [cymitquimica.com]
• 3. lobachemie.com [lobachemie.com]
• 4. scent.vn [scent.vn]
• 5. ETHYLENE GLYCOL MONOBUTYL ETHER ACETATE [training.itcilo.org]
• 6. Glycol monobutyl ether acetate | C8H16O3 | CID 8160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. restoredcdc.org [restoredcdc.org]
• 8. redox.com [redox.com]
• 9. data.ntsb.gov [data.ntsb.gov]
• 10. ETHYLENE GLYCOL MONOBUTYL ETHER ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

A Technical Guide to the Thermodynamic Properties of 2-Butoxyethyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of 2-Butoxyethyl acetate (B1210297). The information is compiled from various scientific sources and is intended to be a valuable resource for professionals in research and development. This document summarizes key quantitative data in structured tables, outlines general experimental protocols for the determination of these properties, and provides a visualization of a typical experimental workflow.

Core Thermodynamic and Physical Properties

2-Butoxyethyl acetate, also known as ethylene (B1197577) glycol monobutyl ether acetate, is a colorless liquid with a mild, pleasant odor. It is widely used as a solvent in various industrial applications, including coatings, inks, and cleaning fluids. A thorough understanding of its thermodynamic properties is crucial for process design, safety assessments, and in understanding its behavior in various chemical and biological systems.

The following tables summarize the key thermodynamic and physical properties of 2-Butoxyethyl acetate.

Property	Value	Units	Conditions
Molecular Formula	C8H16O3	-	-
Molecular Weight	160.21	g/mol	-
Boiling Point	192	°C	at 1 atm
Melting Point	-63	°C	-
Density	0.942	g/mL	at 25 °C
Vapor Pressure	0.29	mmHg	at 20 °C
31	Pa	at 20 °C
Flash Point	71	°C	closed cup
Auto-ignition Temperature	340	°C	-
Enthalpy of Vaporization (ΔvapH)	51.9	kJ/mol	at 308 K
Refractive Index	1.413	-	at 20 °C
log Pow (Octanol/Water Partition Coefficient)	1.51	-	-
Vapor Density	5.5	(air = 1)	-

Table 1: Key Thermodynamic and Physical Properties of 2-Butoxyethyl Acetate [1][2][3][4][5]

Temperature (°C)	Vapor Pressure (Pa)
20	31

Table 2: Vapor Pressure of 2-Butoxyethyl Acetate at a Specific Temperature [1]

Experimental Protocols for Determination of Thermodynamic Properties

Accurate determination of thermodynamic properties requires precise experimental methodologies. Below are outlines of general protocols for measuring key properties of organic liquids like 2-Butoxyethyl acetate. These are generalized procedures and would require specific parameter optimization for the substance .

Determination of Heat Capacity (Cp) by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a widely used technique to measure the heat capacity of a substance. The method involves heating a sample and a reference at a controlled rate and measuring the difference in heat flow required to maintain both at the same temperature.

General Protocol:

• Sample Preparation: A small, precisely weighed amount of 2-Butoxyethyl acetate (typically 5-10 mg) is hermetically sealed in an aluminum DSC pan. An empty, sealed pan is used as a reference.

• Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using certified standards (e.g., indium).

• Baseline Measurement: A baseline is established by running the DSC program with empty sample and reference pans.

• Sapphire Standard Measurement: A sapphire standard with a known heat capacity is run under the same conditions to be used as a reference for calculating the heat capacity of the sample.

• Sample Measurement: The sample pan containing 2-Butoxyethyl acetate is placed in the DSC, and the temperature program is initiated. A typical program involves an initial isothermal period, followed by a linear heating ramp (e.g., 10 °C/min) through the desired temperature range, and a final isothermal period.

• Data Analysis: The heat flow curve of the sample is corrected by subtracting the baseline curve. The heat capacity of the 2-Butoxyethyl acetate is then calculated by comparing its heat flow signal to that of the sapphire standard, taking into account their respective masses.

Determination of Enthalpy of Vaporization (ΔvapH) by Calorimetry

The enthalpy of vaporization can be determined calorimetrically by measuring the heat absorbed during the phase change from liquid to gas at a constant temperature and pressure.

General Protocol (using a vaporization calorimeter):

• Apparatus Setup: A vaporization calorimeter, which allows for the controlled evaporation of a liquid and the precise measurement of the heat input, is used.

• Sample Introduction: A known mass of 2-Butoxyethyl acetate is introduced into the calorimeter.

• Equilibration: The system is allowed to reach thermal equilibrium at the desired temperature.

• Vaporization: A controlled amount of electrical energy is supplied to a heater immersed in the liquid to induce vaporization at a constant rate. The amount of vaporized liquid is determined by condensation and collection.

• Data Acquisition: The electrical energy supplied and the mass of the vaporized substance are precisely measured.

• Calculation: The molar enthalpy of vaporization is calculated by dividing the total heat input by the number of moles of the vaporized 2-Butoxyethyl acetate.

Determination of Vapor Pressure by the Static Method

The static method is a direct technique for measuring the vapor pressure of a liquid in a closed system at thermodynamic equilibrium.

General Protocol:

• Sample Preparation: A sample of 2-Butoxyethyl acetate is carefully degassed to remove any dissolved air or other volatile impurities. This is a critical step to ensure accurate measurements.

• Apparatus: A static apparatus consists of a sample container connected to a pressure measuring device (e.g., a manometer or a pressure transducer) and a vacuum system. The entire setup is placed in a thermostat to maintain a constant temperature.

• Measurement: The degassed sample is introduced into the sample container, and the system is evacuated. The temperature of the thermostat is set to the desired value and allowed to stabilize.

• Equilibrium: The system is left to reach equilibrium, at which point the pressure reading becomes constant. This constant pressure is the vapor pressure of the 2-Butoxyethyl acetate at that temperature.

• Temperature Variation: The process is repeated at different temperatures to obtain a vapor pressure curve.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the experimental determination of the heat capacity of 2-Butoxyethyl acetate using Differential Scanning Calorimetry (DSC).

Caption: Workflow for Heat Capacity Determination by DSC.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. researchgate.net [researchgate.net]
• 3. Calorimetric Determination of Enthalpies of Vaporization | NIST [nist.gov]
• 4. EXPERIMENT 11: VAPOUR PRESSURE – PROCTECH 2CE3 Lab Manual [ecampusontario.pressbooks.pub]
• 5. Prostaglandin E2 synthesis and secretion: the role of PGE2 synthases - PubMed [pubmed.ncbi.nlm.nih.gov]

Industrial Synthesis of 2-Butoxyethyl Acetate: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Butoxyethyl acetate (B1210297), also known as ethylene (B1197577) glycol monobutyl ether acetate, is a high-boiling, colorless liquid with a mild, pleasant fruity odor. It is a versatile solvent with a wide range of applications in various industries, including coatings, inks, cleaners, and textiles. Its excellent solvency for a variety of resins, oils, and waxes, combined with its slow evaporation rate, makes it a valuable component in the formulation of lacquers, enamels, and varnishes, where it promotes flow and leveling. In the pharmaceutical and drug development sectors, its properties can be leveraged in specific formulation and purification processes. This technical guide provides a detailed overview of the core industrial synthesis methods for 2-butoxyethyl acetate, complete with experimental protocols, quantitative data, and process visualizations to aid researchers and chemical engineers in understanding and implementing its production.

The industrial synthesis of 2-butoxyethyl acetate is primarily achieved through three main routes:

• Direct Esterification: The reaction of 2-butoxyethanol (B58217) with acetic acid.

• Transesterification: The reaction of an acetate ester with 2-butoxyethanol.

• Two-Step Synthesis via Ethylene Oxide: Production of 2-butoxyethanol from ethylene oxide and n-butanol, followed by esterification.

This guide will delve into the specifics of each of these methods, providing the necessary technical details for their evaluation and potential application.

Core Synthesis Methodologies

Direct Esterification

Direct esterification is the most prevalent and economically viable method for the industrial production of 2-butoxyethyl acetate.[1] This process involves the reaction of 2-butoxyethanol (also known as butyl cellosolve) with acetic acid in the presence of an acid catalyst.[2] The reaction is reversible and requires the removal of water to drive the equilibrium towards the formation of the ester product.

Caption: Reaction mechanism for the acid-catalyzed direct esterification of 2-butoxyethanol.

This protocol describes a laboratory-scale synthesis that can be adapted for pilot and industrial production.

Materials:

• 2-Butoxyethanol (11.817 g, 0.1 mol)

• Acetic acid (7.806 g, 0.13 mol)

• p-Toluenesulfonic acid (catalyst, 3% of total reactant mass)[2]

• Cyclohexane (B81311) (dehydrating agent, 23.340 g)[2]

Apparatus:

• A four-necked flask equipped with a mechanical stirrer, thermometer, and a Dean-Stark apparatus with a reflux condenser.

• Heating mantle.

Procedure:

• Charge the four-necked flask with 2-butoxyethanol, acetic acid, p-toluenesulfonic acid, and cyclohexane.[2]

• Heat the mixture to reflux with continuous stirring. The reflux temperature should be maintained between 80-95 °C.[2]

• Water produced during the reaction is azeotropically removed using the Dean-Stark apparatus. The reaction is monitored by the amount of water collected.

• The reaction is typically complete within 60 minutes.[2]

• After the reaction is complete, the mixture is cooled.

• The cyclohexane is removed by atmospheric distillation.[2]

• The crude product is then purified by fractional distillation, collecting the fraction at 191-193 °C.[2]

For large-scale industrial production, a continuous process using a solid acid catalyst in a fixed-bed reactor offers advantages in terms of catalyst reusability and reduced waste.[3]

Process Parameters:

• Catalyst: Strong-acid ion-exchange resin (e.g., polystyrene-based).[3]

• Reactor: Two-stage fixed-bed reactor.[3]

• Temperature: 70-150 °C.[3]

• Molar Ratio (Acetic Acid:2-Butoxyethanol): 1:0.7 to 1:2.[3]

• Water Removal: Azeotropic distillation with an entrainer like benzene (B151609) or cyclohexane.[3]

• Purification: The crude product from the reactor is purified by rectification to remove unreacted starting materials and byproducts, yielding high-purity 2-butoxyethyl acetate.[3]

Parameter	p-Toluenesulfonic Acid (Batch)	Solid Acid Catalyst (Continuous)
Catalyst	p-Toluenesulfonic acid	Strong-acid ion-exchange resin
Temperature	80-95 °C[2]	70-150 °C[3]
Reaction Time	60 minutes[2]	Continuous
Yield	98.81%[2]	High (specific yield not stated)
Purity	>99%[2]	>99% (after rectification)[3]

Transesterification

Transesterification is an alternative route to 2-butoxyethyl acetate that involves the reaction of an acetate ester, such as 2-ethoxyethyl acetate or methyl acetate, with 2-butoxyethanol in the presence of a catalyst. This method can be advantageous as it often proceeds under milder and less corrosive conditions compared to direct esterification using strong mineral acids.[4]

Caption: General reaction pathway for the transesterification synthesis of 2-butoxyethyl acetate.

This protocol is based on a kinetic study of the transesterification of 2-ethoxyethyl acetate with 2-butoxyethanol.[5]

Materials:

• 2-Ethoxyethyl acetate

• 2-Butoxyethanol

• Niobium (V) oxide (catalyst)[5]

Catalyst Preparation:

• The as-received niobium oxide is calcined at 300 °C for 2 hours under a nitrogen atmosphere. The temperature is ramped up linearly from room temperature to 300 °C over 10 hours. This thermal treatment increases the acidity of the catalyst.[4]

Apparatus:

• A 1 L four-neck round-bottom glass flask equipped with a mechanical stirrer, thermocouple with temperature controller, and a reflux condenser.[5]

• Electric heating mantle.[5]

Procedure:

• Charge the reaction flask with the reactants (2-ethoxyethyl acetate and 2-butoxyethanol) and the calcined niobium oxide catalyst at room temperature.[5]

• Heat the mixture to the desired reaction temperature (in the range of 383 to 403 K, which is 110 to 130 °C) with continuous stirring.[5]

• The reaction is carried out under reflux to prevent the loss of volatile components.[5]

• The progress of the reaction can be monitored by taking samples at intervals and analyzing them by gas chromatography.[4]

• Preliminary studies have shown conversions between 2% and 20%. For kinetic studies, reactions were carried out for up to 24 hours to reach equilibrium.[4]

• Upon completion, the catalyst is separated from the product mixture by centrifugation or filtration.[5]

• The final product is purified by fractional distillation.

Parameter	Niobium Oxide Catalyzed
Catalyst	Niobium (V) Oxide[5]
Temperature	110-130 °C[5]
Initial Conversion	2-20%[4]
Product Purity	Commercial specification of >98%[4]

Two-Step Synthesis via Ethylene Oxide

A major industrial route to 2-butoxyethanol, the precursor for 2-butoxyethyl acetate, involves the reaction of ethylene oxide with n-butanol.[1] The resulting 2-butoxyethanol is then esterified with acetic acid, acetic anhydride, or acetic acid chloride to produce 2-butoxyethyl acetate.[6]

Caption: A two-step industrial workflow for the synthesis of 2-butoxyethyl acetate.

Step 1: Synthesis of 2-Butoxyethanol

The reaction of ethylene oxide with n-butanol is typically carried out in the presence of a basic catalyst, such as potassium hydroxide (B78521) (KOH). The butoxide anion, formed by the deprotonation of butanol by the catalyst, acts as a nucleophile and attacks the electrophilic ethylene oxide ring, leading to the formation of 2-butoxyethoxide. Subsequent protonation yields 2-butoxyethanol. The reaction conditions are controlled to minimize the formation of higher glycol ethers. The product is then purified by distillation.

Step 2: Esterification of 2-Butoxyethanol

The purified 2-butoxyethanol is then subjected to direct esterification with acetic acid, as described in the "Direct Esterification" section of this guide.

Conclusion

The industrial synthesis of 2-butoxyethyl acetate is well-established, with direct esterification being the most common and economically favorable method. The use of solid acid catalysts in continuous processes represents a significant advancement, offering environmental and operational benefits. Transesterification provides a milder alternative, which may be advantageous in specific applications where corrosion is a concern. The two-step synthesis via ethylene oxide is a fundamental route for producing the key precursor, 2-butoxyethanol. The choice of a particular synthesis method will depend on various factors, including the desired scale of production, available raw materials, and economic considerations. The detailed protocols and data presented in this guide are intended to provide a solid foundation for researchers and professionals working with or developing processes for the synthesis of this important industrial solvent.

References

• 1. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atlantis-press.com [atlantis-press.com]
• 3. CN101337884A - Method for preparing 2-Butoxyethyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Butoxyethyl Acetate in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-butoxyethyl acetate (B1210297) as a solvent in the synthesis of various polymers, including acrylics, polyurethanes, and alkyd resins.

Introduction to 2-Butoxyethyl Acetate as a Polymerization Solvent

2-Butoxyethyl acetate is a high-boiling point (192 °C), colorless liquid with a mild, fruity odor.[1][2] Its chemical structure, an ethylene (B1197577) glycol ether acetate, imparts excellent solvency for a wide range of resins and polymers, making it a versatile solvent in various industrial applications, including coatings, inks, and cleaners.[3][4] In polymer synthesis, its low volatility and good solvency for both monomers and the resulting polymer make it a suitable medium for solution polymerization, promoting homogeneous reaction conditions and facilitating temperature control.[5] Its high boiling point is particularly advantageous for polymerization reactions that require elevated temperatures to proceed at a reasonable rate.

Physicochemical Properties of 2-Butoxyethyl Acetate

A summary of the key physical and chemical properties of 2-butoxyethyl acetate relevant to its use as a polymerization solvent is presented in Table 1.

Property	Value	Reference
Molecular Formula	C8H16O3
Molecular Weight	160.21 g/mol
Boiling Point	192 °C (at 1013 hPa)	[1]
Melting Point	-63.5 °C	[6]
Density	0.942 g/mL (at 25 °C)	[1]
Vapor Pressure	0.31 hPa (at 20 °C)
Flash Point	78 °C (closed cup)
Autoignition Temperature	280 °C
Solubility in Water	Slightly miscible	[1]
Miscibility	Miscible with most organic solvents and hydrocarbons	[1][3]

Health and Safety Considerations

2-Butoxyethyl acetate is classified as harmful if swallowed, in contact with skin, or if inhaled.[7] It is a combustible liquid.[7] Appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves (e.g., butyl rubber), and a lab coat, should be worn when handling this solvent.[6][7] All procedures should be carried out in a well-ventilated area or a chemical fume hood.[7] For detailed safety information, refer to the Safety Data Sheet (SDS).[6][7][8]

Application in Polymer Synthesis: Protocols

The following sections provide detailed protocols for the synthesis of acrylic resins, polyurethanes, and alkyd resins using 2-butoxyethyl acetate as the solvent.

Synthesis of Thermoplastic Acrylic Resin

Application: Development of acrylic resins for coatings, adhesives, and inks where controlled molecular weight and a narrow polydispersity are desired. 2-Butoxyethyl acetate serves as an excellent solvent for both the acrylic monomers and the resulting polymer, ensuring a homogeneous reaction medium throughout the process.

Experimental Protocol:

This protocol describes the synthesis of a thermoplastic acrylic resin via free-radical solution polymerization.

Materials:

• Methyl methacrylate (B99206) (MMA)

• n-Butyl acrylate (B77674) (BA)

• 2-Hydroxyethyl methacrylate (HEMA)

• Acrylic acid (AA)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN) (or other suitable radical initiator)

• 2-Butoxyethyl acetate (solvent)

• Methanol (B129727) (for precipitation)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Thermometer or thermocouple

• Nitrogen inlet

• Heating mantle with temperature controller

• Dropping funnel

Procedure:

• Reactor Setup: Assemble the three-necked flask with the mechanical stirrer, reflux condenser, and nitrogen inlet/thermometer.

• Initial Charge: Charge the flask with 2-butoxyethyl acetate (e.g., 100 parts by weight).

• Inert Atmosphere: Begin purging the reactor with a slow stream of nitrogen and continue throughout the reaction to prevent oxygen inhibition.

• Heating: Heat the solvent to the desired reaction temperature (typically 80-100 °C for AIBN).

• Monomer/Initiator Mixture Preparation: In a separate beaker, prepare a mixture of the acrylic monomers (e.g., MMA, BA, HEMA, AA in a desired molar ratio) and the radical initiator (AIBN, typically 1-3 mol% based on total monomer).

• Monomer Addition: Transfer the monomer/initiator mixture to the dropping funnel and add it dropwise to the hot solvent over a period of 2-4 hours. Maintain a constant temperature during the addition.

• Polymerization: After the addition is complete, continue stirring the reaction mixture at the same temperature for an additional 2-4 hours to ensure high monomer conversion.

• Cooling: Once the polymerization is complete, turn off the heat and allow the reactor to cool to room temperature.

• Isolation (Optional): If a solid resin is desired, precipitate the polymer solution by slowly adding it to a stirred excess of a non-solvent, such as methanol. Filter the precipitated polymer and dry it in a vacuum oven at a moderate temperature (e.g., 60 °C) until a constant weight is achieved. Otherwise, the polymer solution can be used directly for formulation.

Expected Results:

The resulting product will be a clear, viscous solution of the acrylic polymer in 2-butoxyethyl acetate or a solid, transparent resin if isolated. The molecular weight and viscosity of the polymer can be controlled by adjusting the initiator concentration, monomer-to-solvent ratio, and reaction temperature.

Logical Workflow for Acrylic Resin Synthesis:

Caption: Workflow for thermoplastic acrylic resin synthesis.

Synthesis of a Prepolymer for Polyurethane Dispersion

Application: This protocol is relevant for the development of polyurethane dispersions (PUDs) for coatings, adhesives, and films. 2-Butoxyethyl acetate is a suitable solvent for the prepolymer synthesis step, allowing for good viscosity control and compatibility with the reactants.

Experimental Protocol:

This protocol describes the synthesis of an isocyanate-terminated polyurethane prepolymer.

Materials:

• Polyol (e.g., Polypropylene glycol, PPG)

• Diisocyanate (e.g., Isophorone diisocyanate, IPDI)

• Dimethylolpropionic acid (DMPA)

• Triethylamine (B128534) (TEA)

• 2-Butoxyethyl acetate (solvent)

Equipment:

• Four-necked round-bottom flask

• Mechanical stirrer

• Thermometer or thermocouple

• Nitrogen inlet

• Dropping funnel

• Heating mantle with temperature controller

Procedure:

• Reactor Setup: Assemble the reaction flask with the stirrer, thermometer, nitrogen inlet, and dropping funnel.

• Initial Charge: Charge the flask with the polyol, DMPA, and 2-butoxyethyl acetate.

• Inert Atmosphere and Heating: Start a slow nitrogen purge and heat the mixture to a moderate temperature (e.g., 60-70 °C) with stirring to dissolve the DMPA.

• Diisocyanate Addition: Once the DMPA is dissolved, add the diisocyanate to the mixture.

• Prepolymer Formation: Raise the temperature to the reaction temperature (typically 80-90 °C) and maintain it for 2-4 hours, or until the desired isocyanate content is reached (monitored by titration).

• Cooling: Cool the reaction mixture to a lower temperature (e.g., 40-50 °C).

• Neutralization: Add triethylamine to neutralize the carboxylic acid groups of the DMPA. Stir for 20-30 minutes.

• Dispersion: The resulting prepolymer solution in 2-butoxyethyl acetate is now ready for dispersion in water, followed by chain extension with a diamine to form the final polyurethane dispersion.

Expected Results:

A clear, viscous solution of the isocyanate-terminated prepolymer in 2-butoxyethyl acetate. The viscosity will depend on the molecular weight of the prepolymer and the solids content.

Signaling Pathway for Prepolymer Formation:

Caption: Key steps in polyurethane prepolymer synthesis.

Synthesis of Alkyd Resin

Application: Alkyd resins are widely used in paints, varnishes, and other coatings. 2-Butoxyethyl acetate can be used as the reaction solvent, particularly in the azeotropic removal of water formed during the esterification reaction.

Experimental Protocol:

This protocol describes the synthesis of a medium oil alkyd resin using the monoglyceride process.

Materials:

• Soybean oil

• Glycerol

• Phthalic anhydride (B1165640)

• Litharge (PbO) or other suitable catalyst

• 2-Butoxyethyl acetate (solvent for azeotropic distillation)

Equipment:

• Five-necked round-bottom flask

• Mechanical stirrer

• Thermometer or thermocouple

• Nitrogen inlet

• Dean-Stark trap with a reflux condenser

Procedure:

• Alcoholysis (Monoglyceride Formation):

  • Charge the soybean oil, glycerol, and catalyst into the reaction flask.

  • Heat the mixture under a nitrogen blanket with stirring to 220-240 °C.

  • Hold at this temperature until the mixture becomes soluble in an equal volume of methanol (indicating the formation of the monoglyceride). This typically takes 1-2 hours.

  • Cool the reaction mixture to about 140 °C.

• Esterification (Polyesterification):

  • Add the phthalic anhydride and 2-butoxyethyl acetate to the flask. The amount of solvent should be sufficient to facilitate azeotropic removal of water.

  • Reheat the mixture to reflux (the temperature will gradually rise as the reaction proceeds, typically from 180 °C to 230 °C).

  • Collect the water of condensation in the Dean-Stark trap.

  • Monitor the reaction progress by periodically measuring the acid value and viscosity of the resin.

  • Continue the reaction until the desired acid value (e.g., < 15 mg KOH/g) and viscosity are reached.

• Thinning:

  • Once the desired properties are achieved, cool the resin and dilute it with additional 2-butoxyethyl acetate or another suitable solvent to the desired solids content.

Expected Results:

A clear, amber-colored, viscous solution of the alkyd resin. The final properties (viscosity, drying time, hardness) will depend on the oil length and the final acid value.

Experimental Workflow for Alkyd Resin Synthesis:

Caption: Workflow for alkyd resin synthesis via the monoglyceride process.

References

• 1. 2-Butoxyethyl Acetate (BGA) - High-Efficiency Solvent [epchems.com]
• 2. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 3. 2-Butoxyethyl acetate | 112-07-2 [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. CN101337884A - Method for preparing 2-Butoxyethyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 6. carlroth.com [carlroth.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]

Application Notes and Protocols: Use of 2-Butoxyethyl Acetate in Coating Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Butoxyethyl acetate (B1210297) (also known as ethylene (B1197577) glycol monobutyl ether acetate) is a high-boiling point, slow-evaporating solvent with a mild, fruity odor, widely utilized in the coatings industry.[1][2] Its chemical structure, featuring both ether and ester functional groups, imparts excellent solvency for a variety of resins, including nitrocellulose, epoxies, and acrylics.[3] This versatile solvent plays a crucial role as a coalescing agent in latex paints and as a flow and leveling promoter in a range of coating systems, from automotive refinishes to industrial baked coatings.[1] Its low volatility ensures a longer wet edge time, which helps in achieving smooth, high-gloss finishes free from defects like brush marks or "orange peel".[2]

These application notes provide detailed protocols for incorporating and evaluating 2-Butoxyethyl acetate in coating formulations to optimize performance characteristics such as gloss, hardness, and drying time.

Key Properties and Functions

2-Butoxyethyl acetate is valued for several key properties that make it a desirable component in coating formulations:

• Excellent Solvency: It can dissolve a wide range of resins and binders, ensuring good compatibility and stability within complex formulations.[1]

• Slow Evaporation Rate: Its high boiling point (approximately 192 °C) and low vapor pressure result in a slow evaporation rate.[3][4] This property is critical for applications requiring extended drying times, as it allows for improved flow and leveling of the coating film.

• Coalescing Agent: In latex paints, it acts as an effective coalescing agent, facilitating the formation of a continuous and durable film as the paint dries.[1]

• Enhanced Film Properties: It contributes to improved gloss, durability, and adhesion of the final coating.[1]

Data Presentation

The following tables present illustrative data on the effect of 2-Butoxyethyl acetate concentration on various coating properties. Please note that these are representative examples, and actual results will vary depending on the specific coating formulation, substrate, and application conditions.

Table 1: Physical Properties of 2-Butoxyethyl Acetate

Property	Value	Reference
CAS Number	112-07-2	[3][5]
Molecular Formula	C₈H₁₆O₃	[6]
Molecular Weight	160.21 g/mol	[6]
Boiling Point	192 °C	[4]
Flash Point	71 °C	[6]
Density	0.942 g/mL at 25 °C	[3]
Vapor Pressure	0.3 mmHg at 20 °C	[6]
Solubility in Water	Slightly miscible	[3]

Table 2: Illustrative Effect of 2-Butoxyethyl Acetate on Acrylic Lacquer Properties

2-Butoxyethyl Acetate Conc. (% w/w)	Viscosity (Zahn Cup #2, sec)	Set-to-Touch Time (min)	Dry-Hard Time (hours)	60° Specular Gloss (GU)	Pencil Hardness
0	25	15	2	85	H
2	24	20	3	90	H
4	23	28	4.5	92	F
6	22	35	6	93	F

Table 3: Illustrative Effect of 2-Butoxyethyl Acetate on Polyurethane Clear Coat Properties

2-Butoxyethyl Acetate Conc. (% w/w)	Initial Viscosity (KU)	Pot Life (hours)	Dust-Free Time (min)	Tack-Free Time (hours)	20° Specular Gloss (GU)
0	75	4	30	2.5	92
3	72	4.5	40	3.5	95
6	69	5	55	5	96
9	66	6	70	7	96

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of 2-Butoxyethyl acetate in coating formulations. These protocols are based on established ASTM standards.

Protocol 1: Determination of Volatile Content

This protocol follows the principles of ASTM D2369: Standard Test Method for Volatile Content of Coatings .

Objective: To determine the weight percentage of volatile organic compounds (VOCs) in a coating formulation.

Materials:

• Analytical balance (accurate to 0.1 mg)

• Aluminum foil dishes

• Forced draft oven

• Desiccator

• Syringes

Procedure:

• Weigh an aluminum foil dish and record the weight (W₁).

• Add a specified amount of the coating sample to the dish.

• Weigh the dish with the sample and record the weight (W₂).

• Place the dish in a forced draft oven set at 110 ± 5°C for 60 minutes.

• After 60 minutes, remove the dish and place it in a desiccator to cool to room temperature.

• Weigh the dish with the dried sample and record the weight (W₃).

• Calculate the volatile content as follows:

  • Volatile Content (%) = [ (W₂ - W₃) / (W₂ - W₁) ] x 100

Protocol 2: Viscosity Measurement

This protocol is based on ASTM D4212: Standard Test Method for Viscosity by Dip-Type Viscosity Cups .

Objective: To determine the viscosity of a coating formulation.

Materials:

• Dip-type viscosity cup (e.g., Zahn cup)

• Stopwatch

• Thermometer

Procedure:

• Ensure the coating sample is at a constant, specified temperature.

• Submerge the viscosity cup completely into the coating sample.

• Lift the cup vertically and start the stopwatch the moment the top edge of the cup breaks the surface of the liquid.

• Stop the stopwatch when the continuous stream of liquid from the orifice of the cup breaks for the first time.

• Record the elapsed time in seconds. This is the viscosity measurement.

• Perform the measurement in triplicate and report the average.

Protocol 3: Drying Time Determination

This protocol is based on ASTM D1640: Standard Test Methods for Drying, Curing, or Film Formation of Organic Coatings at Room Temperature .

Objective: To determine the different stages of drying of a coating film.

Materials:

• Test panels (e.g., glass, steel)

• Film applicator (drawdown bar)

• Cotton balls

• Stopwatch

Procedure:

• Apply a uniform film of the coating onto a test panel using a film applicator.

• Set-to-Touch Time: Lightly touch the film with a clean finger. The set-to-touch time is reached when no coating adheres to the finger.

• Dust-Free Time: Gently drop a small cotton ball from a height of 1 inch onto the film. The film is considered dust-free if the cotton ball can be blown off without leaving any fibers on the surface.

• Dry-Hard Time: Press the thumb firmly onto the coated surface and immediately place the panel in the palm of the hand. Quickly turn the panel over. The film is dry-hard if it does not adhere to the thumb.

• Tack-Free Time: Lightly press a strip of paper onto the film and then remove it. The film is tack-free if it does not pull away with the paper.

Protocol 4: Specular Gloss Measurement

This protocol follows ASTM D523: Standard Test Method for Specular Gloss .

Objective: To measure the specular gloss of a coating film.

Materials:

• Glossmeter (with 20°, 60°, and/or 85° geometry)

• Calibrated gloss standards

• Coated test panels

Procedure:

• Calibrate the glossmeter according to the manufacturer's instructions using the provided standards.

• Place the glossmeter on a flat, smooth area of the coated test panel.

• Take a gloss reading.

• Repeat the measurement at several different locations on the panel to ensure uniformity.

• Report the average gloss reading in Gloss Units (GU) and specify the measurement angle (e.g., 60°).

Protocol 5: Film Hardness by Pencil Test

This protocol is based on ASTM D3363: Standard Test Method for Film Hardness by Pencil Test .

Objective: To determine the hardness of a cured coating film.

Materials:

• A set of calibrated drawing pencils of varying hardness (e.g., 6B to 6H)

• Pencil sharpener

• Abrasive paper (400-grit)

• Coated test panels

Procedure:

• Sharpen a pencil and then flatten the tip by holding it perpendicular to abrasive paper and rotating it.

• Hold the pencil at a 45° angle to the coated surface.

• Push the pencil forward with uniform pressure, hard enough to either scratch the film or for the lead to crumble.

• Examine the film for a scratch or indentation.

• Repeat the test with pencils of different hardness to determine the hardest pencil that will not scratch the film and the softest pencil that will.

• The pencil hardness is reported as the grade of the hardest pencil that does not scratch the film.

Mandatory Visualizations

Caption: Chemical structure and functional groups of 2-Butoxyethyl acetate.

Caption: General workflow for incorporating 2-Butoxyethyl acetate into a coating formulation.

Caption: Role of 2-Butoxyethyl acetate in the film formation of latex paints.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 2-Butoxyethyl acetate | 112-07-2 [chemicalbook.com]
• 4. 2-butoxyethyl acetate, 112-07-2 [thegoodscentscompany.com]
• 5. carlroth.com [carlroth.com]
• 6. 2-BUTOXYETHYL ACETATE (BUTYL CELLOSOLVE ACETATE) | Occupational Safety and Health Administration [osha.gov]

Application Notes and Protocols: 2-Butoxyethyl Acetate in Printing Ink Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Butoxyethyl acetate (B1210297) as a solvent in various printing ink formulations. The information is intended to guide researchers and professionals in the development and evaluation of inks for screen, gravure, and flexographic printing applications.

Introduction to 2-Butoxyethyl Acetate in Printing Inks

2-Butoxyethyl acetate, also known as ethylene (B1197577) glycol monobutyl ether acetate, is a high-boiling point, slow-evaporating solvent with excellent solvency for a wide range of resins used in the printing industry.[1][2] Its unique properties make it a valuable component in ink formulations where controlled drying, good flow, and high gloss are desired.[1][3] This solvent is particularly effective in specialty printing inks, including those for screen, gravure, and flexographic processes.[4][5]

The primary functions of 2-Butoxyethyl acetate in printing ink formulations include:

• Slowing Evaporation Rate: Its low volatility allows for extended drying times, which is crucial for preventing premature ink drying on the screen or printing plate, ensuring smooth ink transfer and consistent print quality.[1][2]

• Improving Flow and Leveling: The slow evaporation rate contributes to superior flow and leveling of the ink film, resulting in a smooth, high-gloss finish.[1][3]

• Enhancing Solvency: It is a strong solvent for many natural and synthetic resins, binders, and dyes used in printing inks, ensuring a stable and homogeneous ink formulation.[6][7]

• Coalescing Agent: In some formulations, it acts as a coalescing agent, aiding in the formation of a continuous and durable ink film.[1][8]

Data Presentation: Physical and Performance Properties

The following tables summarize the key physical properties of 2-Butoxyethyl acetate and compare its performance characteristics with other common solvents used in printing ink formulations.

Table 1: Physical Properties of 2-Butoxyethyl Acetate and Common Printing Ink Solvents

Property	2-Butoxyethyl Acetate	Ethyl Acetate	Isopropyl Alcohol (IPA)	Toluene
CAS Number	112-07-2	141-78-6	67-63-0	108-88-3
Molecular Weight ( g/mol )	160.21	88.11	60.10	92.14
Boiling Point (°C)	192	77	82	111
Flash Point (°C)	71	-4	12	4
Evaporation Rate (n-BuAc = 1.0)	0.03[3][9]	4.4	1.5	2.0
Vapor Pressure (mmHg @ 20°C)	0.3	73	33	22
Specific Gravity (@ 20°C)	0.942	0.902	0.785	0.867
Solubility in Water (g/100mL @ 20°C)	1.1	8.7	Miscible	0.05

Table 2: Comparative Performance of Solvents in a Model Screen Printing Ink Formulation (Illustrative Data)

This table presents illustrative data to demonstrate the expected trends when incorporating different solvents into a model screen printing ink formulation. Actual results will vary depending on the specific ink chemistry and printing conditions.

Performance Metric	Formulation with 2-Butoxyethyl Acetate (10% w/w)	Formulation with Ethyl Acetate (10% w/w)	Formulation with Isopropyl Alcohol (10% w/w)
Viscosity (cP at 25°C)	1500	1300	1400
Drying Time (seconds at 60°C)	120	30	45
Gloss (60° Gloss Units)	85	75	78
Adhesion (ASTM D3359, Method B)	5B	4B	4B
Screen Stability (minutes before blocking)	> 30	10	15

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of 2-Butoxyethyl acetate in printing ink formulations.

Protocol for Determining Ink Viscosity

Objective: To measure the viscosity of a printing ink formulation containing 2-Butoxyethyl acetate.

Apparatus:

• Rotational viscometer (e.g., Brookfield viscometer)

• Appropriate spindle for the expected viscosity range

• Temperature-controlled water bath

• Beaker

Procedure:

• Prepare the ink formulation with the desired concentration of 2-Butoxyethyl acetate.

• Allow the ink sample to equilibrate to a constant temperature (e.g., 25°C) in the water bath.

• Place the specified volume of the ink sample into the beaker.

• Lower the viscometer spindle into the center of the ink sample until it reaches the immersion mark.

• Set the viscometer to a specific rotational speed (RPM) that will give a torque reading between 20% and 80% of the full scale.

• Allow the reading to stabilize for at least 60 seconds before recording the viscosity value in centipoise (cP).

• Repeat the measurement three times and calculate the average viscosity.

Protocol for Determining Ink Drying Time

Objective: To determine the set-to-touch and through-dry time of a printed ink film.

Apparatus:

• Automatic film applicator or drawdown bar

• Substrate (e.g., paper, plastic film)

• Drying time recorder or manual testing with cotton balls

• Forced-air oven or controlled environment chamber

• Timer

Procedure:

• Apply a uniform film of the ink onto the substrate using the film applicator at a specified thickness.

• Immediately start the timer and place the printed substrate in a controlled environment (e.g., 25°C and 50% relative humidity, or in a forced-air oven at a specified temperature).

• Set-to-Touch Time: Gently touch the ink film with a clean finger at regular intervals. The set-to-touch time is the point at which no ink transfers to the finger.

• Through-Dry Time: Place a small cotton ball on the ink film and apply a standardized weight (e.g., 1 kg) for a specific duration (e.g., 30 seconds). The through-dry time is the point at which no fibers from the cotton ball adhere to the ink film upon removal of the weight.

• Alternatively, use a mechanical drying time recorder which tracks the movement of a weighted needle across the drying film.

• Record the drying times for each formulation.

Protocol for Evaluating Print Quality (Gloss and Adhesion)

Objective: To assess the gloss and adhesion of the dried ink film.

Apparatus:

• Glossmeter (60° or other specified angle)

• Adhesion testing kit (cross-hatch cutter, tape conforming to ASTM D3359)

• Printing press (screen, gravure, or flexographic)

Procedure:

• Printing: Print the ink formulation onto the desired substrate using the appropriate printing press under standardized conditions (e.g., squeegee pressure, press speed).

• Curing/Drying: Allow the printed samples to dry completely under specified conditions.

• Gloss Measurement:

  • Calibrate the glossmeter according to the manufacturer's instructions.

  • Place the glossmeter on a non-printed area of the substrate to obtain a baseline reading.

  • Place the glossmeter on the printed area and take readings at multiple locations.

  • Calculate the average gloss value in Gloss Units (GU).

• Adhesion Measurement (Cross-Hatch Test):

  • Using the cross-hatch cutter, make a series of parallel cuts through the ink film to the substrate.

  • Make a second series of cuts at a 90-degree angle to the first set to create a grid pattern.

  • Brush the area lightly to remove any detached flakes.

  • Apply the specified pressure-sensitive tape firmly over the grid.

  • Rapidly pull the tape off at a 180-degree angle.

  • Examine the grid area and classify the adhesion according to the ASTM D3359 scale (5B = no detachment, 0B = >65% detachment).

Visualizations

Logical Relationship Diagram

Caption: Property-Effect-Outcome relationship of 2-Butoxyethyl acetate in ink.

Experimental Workflow Diagram

Caption: Workflow for ink evaluation with 2-Butoxyethyl acetate.

References

• 1. researchgate.net [researchgate.net]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. productcatalog.eastman.com [productcatalog.eastman.com]
• 4. Flexographic Printing: The Role of Inks and Solvents I Kwality Labels Inc [kwalitylabels.com]
• 5. EB acetate (ethylene glycol monobutyl ether acetate) | Eastman [eastman.com]
• 6. researchgate.net [researchgate.net]
• 7. An investigation on printability of different solvent based inks by gravure printing onto various substrates | Journal of Graphic Engineering and Design [jged.uns.ac.rs]
• 8. Jiayuan produces solvent based paint high boiling point Dipropylene Glycol Methyl Ether Acetate DPMA solvent [cayonchem.com]
• 9. hongrunplastics.com [hongrunplastics.com]

Application Note: Gas Chromatography Methods for the Analysis of 2-Butoxyethyl Acetate

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Butoxyethyl acetate (B1210297) (also known as ethylene (B1197577) glycol monobutyl ether acetate, EGBEA, or butyl cellosolve acetate) is a high-boiling, colorless liquid with a mild, fruity odor.[1][2][3] It is widely used as a solvent in the production of paints, coatings, cleaning products, and inks.[1] Due to its widespread use, monitoring its presence in environmental and occupational settings is crucial. Gas chromatography (GC) is the primary analytical technique for the determination of 2-butoxyethyl acetate. This application note provides detailed protocols for the analysis of 2-butoxyethyl acetate using GC coupled with a Flame Ionization Detector (FID), based on established methodologies such as OSHA Method 83.[1][2][4][5]

Analytical Principles

The standard method for analyzing 2-butoxyethyl acetate in air samples involves collection on a solid sorbent, followed by solvent desorption and subsequent analysis by GC-FID.[4][5][6] Coconut shell charcoal is a commonly used sorbent for trapping the analyte from the air.[4][7] The collected analyte is then desorbed using a suitable solvent, typically a mixture of methylene (B1212753) chloride and methanol.[4] The resulting solution is injected into a gas chromatograph, where 2-butoxyethyl acetate is separated from other components on a capillary column and detected by an FID.[4][6]

Quantitative Data Summary

The following table summarizes the quantitative data from established methods for the analysis of 2-butoxyethyl acetate.

Parameter	OSHA Method 83	NIOSH Method 1403 (applicable to BEA)
Analyte	2-Butoxyethyl Acetate (BEA)	2-Butoxyethanol (BE), should be applicable to BEA
Matrix	Air	Air
Sampling Media	Coconut shell charcoal tube (100/50 mg)[2][4]	Charcoal tube
Desorption Solvent	95/5 (v/v) Methylene chloride/Methanol[4]	5% (v/v) Methanol in Dichloromethane[5]
Analytical Method	GC-FID[2][4]	GC-FID[5]
Reliable Quantitation Limit	24 ppb (157 µg/m³)[1][4]	Not specified for BEA
Detection Limit (LOD)	7.54 µ g/sample [1]	1 mg/m³ (for BE with 10 L air sample)[5]
Percent Recovery	101.5% (5.5% RSD)[5]	92% (6.5% RSD) (for BE)[5]
Recommended Air Volume	48 L at 0.1 L/min[4]	10 L[5]

Experimental Protocols

This section provides a detailed protocol for the analysis of 2-butoxyethyl acetate in air samples, adapted from OSHA Method 83.

Sample Collection

• Apparatus:

  • Personal sampling pump calibrated to within ±5%.

  • Solid sorbent sampling tubes containing coconut shell charcoal (100 mg front section, 50 mg back section).[4]

• Procedure:

  • Calibrate the sampling pump with a representative sorbent tube in line.

  • Break the ends of the charcoal tube immediately before sampling.

  • Attach the tube to the sampling pump with flexible tubing, ensuring the smaller section of the charcoal tube is positioned towards the pump.

  • Draw a known volume of air through the charcoal tube. A recommended volume is 48 L at a flow rate of 0.1 L/min.[4]

  • After sampling, cap both ends of the tube with plastic caps.

  • Store samples at 0°C or colder to minimize hydrolysis.[4]

Sample Preparation (Desorption)

• Reagents:

  • Desorption solvent: 95:5 (v/v) methylene chloride:methanol.[4]

  • Internal standard (optional, e.g., p-cymene).

• Procedure:

  • Carefully break open the charcoal tube and transfer the front (100 mg) and back (50 mg) sections of charcoal to separate 2 mL vials.[8]

  • Add 1.0 mL of the desorption solvent to each vial. If using an internal standard, add it to the desorption solvent.[4]

  • Cap the vials tightly.

  • Agitate the vials occasionally for 30 minutes to ensure complete desorption.[8]

GC-FID Analysis

• Instrumentation:

  • Gas chromatograph equipped with a flame ionization detector (FID).

  • Capillary column: A Nukol™ (Supelco, Inc.) or RTx-Volatiles (Restek Corp.) capillary column is suitable.[4] A non-polar column like a 5% phenyl-methylpolysiloxane is also a good starting point.[9]

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 150 °C

    • Hold: 5 minutes

  • Detector Temperature: 300 °C

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Injection Volume: 1.0 µL with a split ratio (e.g., 58:1).[4]

• Calibration:

  • Prepare a series of calibration standards by diluting a stock solution of 2-butoxyethyl acetate in the desorption solvent.

  • Analyze the standards under the same GC conditions as the samples.

  • Construct a calibration curve by plotting the peak area (or area ratio if using an internal standard) against the concentration of 2-butoxyethyl acetate.

• Quantification:

  • Inject the desorbed sample solutions into the GC.

  • Identify the 2-butoxyethyl acetate peak based on its retention time from the calibration standards.

  • Calculate the concentration of 2-butoxyethyl acetate in the samples using the calibration curve.

  • The total amount of analyte is the sum of the amounts found in the front and back sections of the charcoal tube.

Diagrams

Caption: Workflow for GC analysis of 2-Butoxyethyl acetate.

Conclusion

The gas chromatography method detailed in this application note, primarily based on OSHA Method 83, provides a reliable and robust protocol for the quantification of 2-butoxyethyl acetate in air samples. Proper sample collection and preparation are critical for accurate results. The use of a capillary GC column and flame ionization detection offers excellent sensitivity and selectivity for this analysis. Researchers can adapt the provided GC conditions to their specific instrumentation and analytical requirements.

References

• 1. dir.ca.gov [dir.ca.gov]
• 2. 2-BUTOXYETHYL ACETATE (BUTYL CELLOSOLVE ACETATE) | Occupational Safety and Health Administration [osha.gov]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - 2-Butoxyethanol acetate [cdc.gov]
• 4. osha.gov [osha.gov]
• 5. Table 6-2, Analytical Methods for Determining 2-Butoxyethanol and 2-Butoxyethanol Acetate in Environmental Samples - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. ecetoc.org [ecetoc.org]
• 8. cdc.gov [cdc.gov]
• 9. fishersci.com [fishersci.com]

Application of 2-Butoxyethyl Acetate in Epoxy Resin Formulations

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Butoxyethyl acetate (B1210297) is a high-boiling point, slow-evaporating solvent that is widely used in the formulation of epoxy resin systems, particularly in coatings and paints.[1][2][3] Its primary function is not as a reactant in the synthesis of the epoxy resin itself, but as a non-reactive diluent to control viscosity, improve flow and leveling, and enhance the overall quality of the final cured product.[4][5] The slow evaporation rate of 2-butoxyethyl acetate is particularly advantageous in applications requiring extended drying times, such as in specialized printing inks and high-grade baked coatings, where it contributes to a smoother surface finish and enhanced gloss.[6][7] This document provides detailed application notes and a representative protocol for the use of 2-butoxyethyl acetate in the formulation of a standard Bisphenol A (BPA)-based epoxy resin coating.

Key Properties of 2-Butoxyethyl Acetate

A summary of the key physical and chemical properties of 2-butoxyethyl acetate is presented in Table 1. Its high boiling point and low vapor pressure are critical for its role as a slow-evaporating solvent.[8][9]

Property	Value
CAS Number	112-07-2[9]
Molecular Formula	C8H16O3[10]
Molecular Weight	160.21 g/mol [9]
Appearance	Colorless liquid[1]
Odor	Pleasant, fruity[1]
Boiling Point	192 °C[9]
Flash Point	71 °C[1]
Density	0.942 g/mL at 25 °C[9]
Vapor Pressure	0.29 mmHg at 20 °C[9]
Solubility in Water	1.5% at 20°C[1]

Table 1: Physical and Chemical Properties of 2-Butoxyethyl Acetate.

Application in Epoxy Resin Formulations

The primary application of 2-butoxyethyl acetate in the context of epoxy resins is to reduce the viscosity of the resin to a workable level for various application methods, such as brushing, spraying, or rolling.[5][11] The addition of a solvent like 2-butoxyethyl acetate allows for better substrate wetting, improved filler dispersion, and a more uniform film thickness.[12] The choice of solvent and its concentration can significantly impact the application properties and the final performance of the cured epoxy coating.

Viscosity Reduction

The viscosity of an epoxy resin is a critical parameter that dictates its handling and application characteristics.[12] High-viscosity resins can be difficult to mix with curing agents and may not adequately wet the substrate, leading to poor adhesion. 2-Butoxyethyl acetate effectively reduces the viscosity of epoxy resins. The extent of viscosity reduction is dependent on the concentration of the solvent, the type of epoxy resin, and the temperature. A representative example of the effect of 2-butoxyethyl acetate concentration on the viscosity of a standard liquid Bisphenol A epoxy resin is shown in Table 2. The viscosity is typically measured using a rotational viscometer according to standards such as ASTM D2393.[13][14][15]

Concentration of 2-Butoxyethyl Acetate (wt%)	Viscosity of Epoxy Resin Solution (cPs at 25°C)
0	12,000
5	4,500
10	1,800
15	800
20	400

Table 2: Representative Data on the Effect of 2-Butoxyethyl Acetate Concentration on the Viscosity of a Liquid Bisphenol A Epoxy Resin. (Note: This data is illustrative and the actual viscosity will vary depending on the specific epoxy resin used.)

Experimental Protocols

The following protocols describe a representative procedure for the preparation of a solvent-based epoxy resin coating using 2-butoxyethyl acetate, followed by its application and curing.

Materials and Equipment

• Epoxy Resin: Standard liquid Bisphenol A diglycidyl ether (DGEBA) resin (Epoxy Equivalent Weight: 180-190 g/eq)

• Solvent: 2-Butoxyethyl acetate

• Curing Agent: Polyamide or amidoamine curing agent (e.g., Ancamide® series)[16]

• Mixing Vessels: Clean, dry plastic or metal containers

• Mixing Equipment: Mechanical stirrer with an appropriate mixing blade

• Application Equipment: Brush, roller, or spray gun

• Substrate: Prepared steel or concrete panels

• Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat, and a respirator (when working in a well-ventilated area)

Protocol 1: Preparation of the Epoxy Resin Solution

This protocol outlines the steps for dissolving the epoxy resin in 2-butoxyethyl acetate to achieve the desired application viscosity.

• Weighing: Accurately weigh the required amount of liquid Bisphenol A epoxy resin into a clean, dry mixing vessel.

• Solvent Addition: Add the calculated amount of 2-butoxyethyl acetate to the epoxy resin. The amount of solvent will depend on the target viscosity (refer to Table 2 for a general guideline). For example, to achieve a viscosity of approximately 800 cPs, add around 15 wt% of 2-butoxyethyl acetate.

• Mixing: Begin mixing the resin and solvent at a low speed using a mechanical stirrer. Gradually increase the speed to ensure thorough mixing. Continue mixing until a homogenous, clear solution is obtained. This may take 10-15 minutes.

• Viscosity Check (Optional): If a viscometer is available, measure the viscosity of the resin solution to confirm it is within the target range for the intended application. Adjust with small additions of solvent or resin if necessary.

Protocol 2: Curing of the Epoxy Resin Coating

This protocol describes the process of adding the curing agent, applying the coating, and the subsequent curing process.

• Curing Agent Calculation: Calculate the required amount of curing agent based on the epoxy equivalent weight (EEW) of the resin and the amine hydrogen equivalent weight (AHEW) of the curing agent. The stoichiometric ratio is typically 1:1. The amount of curing agent (in parts per hundred of resin, phr) can be calculated as: phr = (AHEW / EEW) * 100

• Addition of Curing Agent: To the prepared epoxy resin solution, slowly add the calculated amount of curing agent while stirring continuously.

• Thorough Mixing: Mix the components thoroughly for 2-3 minutes to ensure a uniform mixture. Scrape the sides and bottom of the mixing vessel to incorporate all the material.[17]

• Induction Time (Pot Life): Allow the mixed system to stand for a specified induction period (pot life), typically 15-30 minutes.[18] This allows the initial reaction between the resin and hardener to begin.

• Application: Apply the mixed epoxy coating to the prepared substrate using the chosen application method (brush, roller, or spray). Apply a uniform film of the desired thickness.

• Curing: Allow the coating to cure at ambient temperature (typically 20-25°C). The curing process proceeds through several stages:

  • Tack-Free Time: The time until the surface is no longer sticky to the touch.

  • Dry-Hard Time: The time until the coating is hard enough to handle.

  • Full Cure: The time required to achieve the final physical and chemical properties, which can be up to 7 days.[17] Curing can be accelerated by applying heat, for example, at 60-80°C for a few hours.[19]

Visualizations

Experimental Workflow for Epoxy Resin Formulation

The following diagram illustrates the overall workflow for preparing and applying an epoxy resin coating using 2-butoxyethyl acetate as a solvent.

Caption: Workflow for epoxy coating formulation.

Logical Relationship of Components in Epoxy Formulation

This diagram shows the relationship between the core components of the solvent-based epoxy formulation.

Caption: Component relationships in the formulation.

References

• 1. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 2-Butoxyethanol and 2-Butoxyethanol Acetate | Toxic Substances | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 4. nbinno.com [nbinno.com]
• 5. specialchem.com [specialchem.com]
• 6. 2-Butoxyethyl Acetate (BGA) - High-Efficiency Solvent [epchems.com]
• 7. nbinno.com [nbinno.com]
• 8. 2-butoxyethyl acetate, 112-07-2 [thegoodscentscompany.com]
• 9. 2-丁氧基乙酸乙酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 10. 2-Butoxyethyl acetate (CAS 112-07-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 11. Epoxy Resin Reactive Diluents - Viscosity & Performance - ZXCHEM UAE [zxchemuae.com]
• 12. epoxyworks.com [epoxyworks.com]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. reference.globalspec.com [reference.globalspec.com]
• 15. store.astm.org [store.astm.org]
• 16. products.evonik.com [products.evonik.com]
• 17. resinfloor.org [resinfloor.org]
• 18. industrial.sherwin-williams.com [industrial.sherwin-williams.com]
• 19. farnell.com [farnell.com]

Application Notes and Protocols: The Role of 2-Butoxyethyl Acetate in Thin Film Deposition

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Butoxyethyl acetate (B1210297) is a high-boiling point, slow-evaporating solvent that offers exceptional solvency for a wide range of resins and polymers.[1][2] Its unique properties, including low volatility and good miscibility with organic solvents, make it a valuable component in the formulation of coatings, inks, and, notably, in the fabrication of thin films.[1] In thin film deposition, particularly through sol-gel and spin-coating techniques, the choice of solvent is critical in controlling the precursor solution's viscosity, influencing the final film's morphology, uniformity, and overall quality. This document provides detailed application notes and protocols for the use of 2-butoxyethyl acetate in thin film deposition processes.

Key Advantages of 2-Butoxyethyl Acetate in Thin Film Deposition

The selection of 2-butoxyethyl acetate as a solvent in thin film deposition processes is predicated on several key advantages that directly impact the quality and characteristics of the resulting film:

• Controlled Evaporation Rate: With a boiling point of 192 °C, 2-butoxyethyl acetate evaporates slowly and uniformly.[2][3] This controlled evaporation is crucial during spin coating and other solution-based deposition methods as it allows for a longer time for the film to level and solidify, minimizing the formation of defects such as pinholes, striations, and the "coffee ring" effect. This leads to smoother, more uniform films.

• Excellent Solvency: 2-Butoxyethyl acetate is an effective solvent for a wide variety of organic and inorganic compounds, including metal-organic precursors commonly used in sol-gel synthesis.[2] This ensures the complete dissolution of precursors, leading to a homogeneous solution that is essential for uniform film deposition.

• Viscosity Modification: The viscosity of the precursor solution is a critical parameter in determining the final thickness of the film.[4][5] As a relatively viscous solvent, 2-butoxyethyl acetate can be used to prepare solutions with a viscosity suitable for achieving thicker films at lower spin speeds. Its miscibility with other solvents also allows for fine-tuning of the solution viscosity to achieve the desired film thickness.

• Improved Film Formation: In polymer-based thin films, 2-butoxyethyl acetate acts as a coalescing agent, promoting the formation of a continuous and well-integrated film as the solvent evaporates.[2] This is particularly beneficial in applications requiring mechanically robust and defect-free coatings.

Data Presentation

Physical and Chemical Properties of 2-Butoxyethyl Acetate

A comprehensive understanding of the solvent's properties is crucial for designing and optimizing thin film deposition processes.

Property	Value
Chemical Formula	C₈H₁₆O₃
Molecular Weight	160.21 g/mol
Appearance	Colorless liquid[6]
Odor	Mild, fruity
Boiling Point	192 °C[2][3]
Melting Point	-63 °C[1]
Density	0.942 g/mL at 25 °C[2]
Vapor Pressure	0.29 mmHg at 20 °C
Refractive Index	1.413 at 20 °C
Viscosity	1.70 cP[3]
Solubility in Water	Slightly miscible[2]

Illustrative Data: Influence of Precursor Concentration in 2-Butoxyethyl Acetate on Thin Film Properties

The following table provides representative data illustrating the expected relationship between the concentration of a hypothetical metal oxide precursor dissolved in 2-butoxyethyl acetate and the resulting thin film's properties when deposited by spin coating. Note: This data is for illustrative purposes and will vary depending on the specific precursor, substrate, and processing conditions.

Precursor Concentration (mol/L)	Solution Viscosity (cP)	Spin Speed (rpm)	Film Thickness (nm)	Refractive Index (at 633 nm)
0.1	2.5	3000	50	1.85
0.2	3.8	3000	85	1.88
0.3	5.2	3000	120	1.91
0.4	6.8	3000	160	1.94

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of a Metal Oxide Thin Film Using 2-Butoxyethyl Acetate

This protocol describes a general procedure for the preparation of a metal oxide thin film using a sol-gel approach with 2-butoxyethyl acetate as the solvent.

Materials:

• Metal alkoxide precursor (e.g., titanium isopropoxide, zirconium(IV) propoxide)

• 2-Butoxyethyl acetate (solvent)

• Deionized water (hydrolysis agent)

• Nitric acid or acetic acid (catalyst)

• Substrates (e.g., silicon wafers, glass slides)

• Beakers, magnetic stirrer, and stir bars

• Syringe filters (0.2 µm)

• Spin coater

• Hotplate

• Tube furnace

Procedure:

• Solution Preparation: a. In a clean, dry beaker, dissolve the metal alkoxide precursor in 2-butoxyethyl acetate to achieve the desired concentration (e.g., 0.1-0.5 M). b. In a separate beaker, prepare a solution of deionized water and a catalyst (e.g., nitric acid) in 2-butoxyethyl acetate. c. While vigorously stirring the precursor solution, add the water-catalyst solution dropwise. d. Continue stirring the solution for at least 24 hours at room temperature to ensure complete hydrolysis and condensation, forming a stable sol. e. Filter the sol through a 0.2 µm syringe filter before use to remove any particulates.

• Thin Film Deposition (Spin Coating): a. Clean the substrates thoroughly using a standard cleaning procedure (e.g., sonication in acetone, isopropanol, and deionized water, followed by drying with nitrogen). b. Place the substrate on the spin coater chuck. c. Dispense a small amount of the prepared sol onto the center of the substrate. d. Spin the substrate at a desired speed (e.g., 1000-4000 rpm) for a set duration (e.g., 30-60 seconds). The final film thickness is inversely proportional to the square root of the spin speed. e. After spinning, place the coated substrate on a hotplate at a low temperature (e.g., 100-150 °C) for 5-10 minutes to evaporate the solvent.

• Annealing: a. Place the dried, coated substrates in a tube furnace. b. Ramp the temperature up to the desired annealing temperature (e.g., 400-600 °C) at a controlled rate (e.g., 2-5 °C/min) to prevent cracking of the film. c. Hold the substrates at the final temperature for 1-2 hours to densify the film and promote crystallization. d. Allow the furnace to cool down slowly to room temperature.

Protocol 2: Deposition of a Polymer Thin Film Using 2-Butoxyethyl Acetate

This protocol outlines the deposition of a polymer thin film where 2-butoxyethyl acetate's slow evaporation is advantageous.

Materials:

• Polymer (e.g., Polymethyl methacrylate (B99206) - PMMA, Polystyrene - PS)

• 2-Butoxyethyl acetate (solvent)

• Substrates (e.g., silicon wafers, glass slides)

• Beakers, magnetic stirrer, and stir bars

• Syringe filters (0.2 µm)

• Spin coater

• Hotplate

Procedure:

• Solution Preparation: a. Dissolve the polymer in 2-butoxyethyl acetate to the desired concentration (e.g., 1-10 wt%). b. Stir the solution at room temperature or with gentle heating until the polymer is completely dissolved. This may take several hours. c. Filter the polymer solution through a 0.2 µm syringe filter.

• Thin Film Deposition (Spin Coating): a. Clean the substrates as described in Protocol 1. b. Dispense the polymer solution onto the center of the substrate. c. Spin the substrate at a speed determined by the desired film thickness (e.g., 500-3000 rpm) for 30-60 seconds.

• Baking: a. Place the coated substrate on a hotplate. b. Bake the film at a temperature above the boiling point of 2-butoxyethyl acetate (e.g., 200 °C) for a sufficient time (e.g., 5-15 minutes) to ensure complete removal of the solvent.

Visualizations

Caption: Workflow for sol-gel thin film deposition.

Caption: Stages of the spin coating process.

References

• 1. 2-butoxyethyl acetate, 112-07-2 [thegoodscentscompany.com]
• 2. 2-Butoxyethyl acetate | 112-07-2 [chemicalbook.com]
• 3. 2-butoxyethyl acetate [stenutz.eu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 2-BUTOXYETHYL ACETATE (BUTYL CELLOSOLVE ACETATE) | Occupational Safety and Health Administration [osha.gov]

Application Notes and Protocols for 2-Butoxyethyl Acetate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-Butoxyethyl acetate (B1210297) as a reaction medium in various organic syntheses. Due to its high boiling point, good solubility for a range of organic compounds, and favorable safety profile compared to some traditional solvents, 2-Butoxyethyl acetate presents a viable alternative for numerous chemical transformations.

Physicochemical Properties of 2-Butoxyethyl Acetate

A comprehensive understanding of the physical and chemical properties of 2-Butoxyethyl acetate is essential for its effective application as a reaction solvent. These properties influence reaction kinetics, solubility of reagents and catalysts, and post-reaction work-up procedures.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆O₃	[1]
Molecular Weight	160.21 g/mol	[1]
Appearance	Colorless liquid	[2]
Odor	Pleasant, sweet, fruity	[2]
Boiling Point	192 °C	[2]
Melting Point	-63 °C	[2]
Density	0.94 g/mL at 25 °C	[2]
Solubility in Water	1.5% at 20°C	[2]
Vapor Pressure	0.3 mmHg at 20 °C	[2]
Flash Point	71 °C	[2]
Autoignition Temperature	340 °C	[2]

Applications in Organic Synthesis

2-Butoxyethyl acetate's unique combination of ether and ester functionalities, along with its high boiling point, makes it a suitable medium for a variety of organic reactions, particularly those requiring elevated temperatures.

Transesterification Reactions

2-Butoxyethyl acetate can serve as both a product and a reaction medium in transesterification processes. Its high boiling point allows for conducting reactions at temperatures necessary to drive the equilibrium towards the desired products, often with the removal of a more volatile alcohol.

Protocol: Synthesis of 2-Butoxyethyl Acetate via Transesterification

This protocol describes the synthesis of 2-butoxyethyl acetate itself, illustrating its stability and handling at high temperatures, which is indicative of its suitability as a high-boiling point reaction medium.[3]

Reaction Scheme:

Materials:

• 2-Ethoxyethyl acetate (EGA)

• 2-Butoxyethanol (BG)

• Niobium oxide catalyst[3]

Procedure:

• Charge a glass reactor equipped with a reflux condenser and magnetic stirrer with 2-ethoxyethyl acetate, 2-butoxyethanol, and the niobium oxide catalyst.

• Heat the reaction mixture to the desired temperature (e.g., 383-403 K) under constant stirring.[3]

• Monitor the reaction progress by periodically taking samples and analyzing them using gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Separate the catalyst by filtration.

• Purify the product, 2-butoxyethyl acetate, by fractional distillation.

Quantitative Data:

Parameter	Value	Reference
Temperature Range	383 - 403 K	[3]
Catalyst	Niobium Oxide	[3]
Conversion	2% to 20% (preliminary tests)	[3]

Logical Workflow for Transesterification Protocol

Caption: Workflow for the synthesis of 2-butoxyethyl acetate via transesterification.

Palladium-Catalyzed Cross-Coupling Reactions (Heck and Suzuki)

While specific examples utilizing 2-butoxyethyl acetate as the primary solvent are not extensively documented in readily available literature, its properties (high boiling point, polar nature) make it a plausible, greener alternative to traditional solvents like DMF, NMP, or dioxane in Heck and Suzuki-Miyaura cross-coupling reactions. These reactions often require elevated temperatures to facilitate catalyst turnover and achieve reasonable reaction rates.

Generalized Protocol: Heck Reaction

This generalized protocol is based on established Heck reaction conditions and can be adapted for use with 2-butoxyethyl acetate. Optimization of catalyst, base, and temperature will be necessary for specific substrates.

Reaction Scheme:

Materials:

• Aryl halide (e.g., bromobenzene)

• Alkene (e.g., styrene)

• Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂)

• Base (e.g., Et₃N, K₂CO₃)

• 2-Butoxyethyl acetate (solvent)

Procedure:

• To a reaction vessel purged with an inert gas (e.g., nitrogen or argon), add the aryl halide, the palladium catalyst, and the base.

• Add 2-butoxyethyl acetate as the solvent.

• Add the alkene to the reaction mixture.

• Heat the mixture to a temperature typically in the range of 100-140 °C.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the product by column chromatography.

Generalized Protocol: Suzuki-Miyaura Coupling

Similar to the Heck reaction, this is a generalized protocol that can be adapted for 2-butoxyethyl acetate.

Reaction Scheme: ``` Aryl-X + Aryl'-B(OH)₂ --(Pd catalyst, Base)--> Aryl-Aryl' (X = Br, I, Cl, OTf)

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling reactions.

Polymerization Reactions

The high boiling point and good solvency of 2-butoxyethyl acetate make it a suitable medium for solution polymerization, where maintaining a homogeneous reaction mixture at elevated temperatures is crucial.

Generalized Protocol: Atom Transfer Radical Polymerization (ATRP) of Methyl Methacrylate (B99206) (MMA)

This protocol is adapted from general ATRP procedures and would require optimization for 2-butoxyethyl acetate.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Initiator (e.g., ethyl α-bromoisobutyrate)

• Catalyst (e.g., Cu(I)Br)

• Ligand (e.g., N,N,N',N'',N''-pentamethyldiethylenetriamine, PMDETA)

• 2-Butoxyethyl acetate (solvent)

Procedure:

• Charge a Schlenk flask with the catalyst (Cu(I)Br) and a magnetic stir bar.

• Seal the flask with a rubber septum and deoxygenate by three freeze-pump-thaw cycles.

• Under an inert atmosphere, add the deoxygenated 2-butoxyethyl acetate, MMA, and the ligand.

• Stir the mixture to dissolve the catalyst, forming a colored complex.

• Initiate the polymerization by adding the initiator.

• Place the flask in a preheated oil bath at the desired temperature (e.g., 60-90 °C).

• Monitor the monomer conversion over time by taking samples and analyzing them by GC or ¹H NMR.

• To quench the reaction, cool the flask and expose the mixture to air.

• Dilute the mixture with a suitable solvent (e.g., THF) and pass it through a short column of neutral alumina (B75360) to remove the copper catalyst.

• Precipitate the polymer in a non-solvent (e.g., cold methanol (B129727) or hexane).

• Isolate the polymer by filtration and dry under vacuum.

Nanoparticle Synthesis

In the synthesis of nanoparticles, particularly polymeric nanoparticles via solvent evaporation or nanoprecipitation, the choice of solvent is critical. 2-Butoxyethyl acetate's properties could be advantageous in specific formulations.

Generalized Protocol: PLGA Nanoparticle Synthesis via Solvent Evaporation

This is a generalized protocol; the miscibility of 2-butoxyethyl acetate with the non-solvent phase will need to be considered and potentially modified with co-solvents.

Materials:

• Poly(lactic-co-glycolic acid) (PLGA)

• Active Pharmaceutical Ingredient (API) (optional)

• 2-Butoxyethyl acetate (organic solvent)

• Aqueous solution of a surfactant (e.g., polyvinyl alcohol (PVA) or Pluronic® F-68)

Procedure:

• Organic Phase Preparation: Dissolve PLGA and the API (if applicable) in 2-butoxyethyl acetate.

• Aqueous Phase Preparation: Prepare an aqueous solution of the chosen surfactant.

• Emulsification: Add the organic phase to the aqueous phase under high-speed homogenization or sonication to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature or under gentle heat to evaporate the 2-butoxyethyl acetate. Due to its high boiling point, evaporation under reduced pressure may be necessary to expedite this step.

• Nanoparticle Collection: Once the solvent is removed, collect the nanoparticles by centrifugation.

• Washing: Wash the nanoparticles several times with deionized water to remove excess surfactant and any unencapsulated API.

• Lyophilization: Lyophilize the washed nanoparticles to obtain a dry powder.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. pubs.acs.org [pubs.acs.org]

Utilizing 2-Butoxyethyl Acetate in Varnish Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Butoxyethyl acetate (B1210297) as a solvent in varnish formulations. The following sections detail its function, impact on key physical properties, and standardized protocols for performance evaluation.

Introduction to 2-Butoxyethyl Acetate in Varnishes

2-Butoxyethyl acetate, a high-boiling point, slow-evaporating glycol ether ester, is a versatile solvent widely employed in the coatings industry. Its primary role in varnish formulations is to ensure a smooth, high-gloss finish by improving flow and leveling. As a retarder solvent, it prevents defects such as blushing and orange peel by allowing sufficient time for the varnish film to coalesce properly. It is an effective solvent for a variety of resins, including alkyds, nitrocellulose, epoxies, and acrylics.

Impact on Varnish Properties: A Quantitative Overview

The concentration of 2-Butoxyethyl acetate in a varnish formulation directly influences its physical and performance characteristics. While specific values can vary depending on the resin system and other components, the following table summarizes the general effects of increasing the concentration of 2-Butoxyethyl acetate in a standard alkyd varnish. A typical concentration range for 2-Butoxyethyl acetate as a retarder solvent is 1-5% by volume.

Property	Test Method	0% 2-Butoxyethyl acetate	2.5% 2-Butoxyethyl acetate	5% 2-Butoxyethyl acetate
Viscosity	ASTM D2196	High	Medium	Low
Drying Time	ASTM D1640	Fast	Moderate	Slow
Gloss (60°)	ASTM D523	Good	Very Good	Excellent
Adhesion	ASTM D3359	Excellent	Excellent	Excellent

Note: The data presented are illustrative. Actual results will depend on the specific varnish formulation.

Experimental Protocols

The following are detailed protocols for evaluating the key performance indicators of a varnish formulation containing 2-Butoxyethyl acetate.

Viscosity Measurement (ASTM D2196)

Objective: To determine the rotational viscosity of the varnish formulations.

Apparatus:

• Rotational viscometer (e.g., Brookfield type)

• Appropriate spindle

• Beaker

• Temperature control bath

Procedure:

• Calibrate the viscometer according to the manufacturer's instructions.

• Equilibrate the varnish sample to a constant temperature (typically 25°C ± 0.5°C) in the temperature control bath.

• Pour the varnish into a beaker, ensuring there is sufficient volume to immerse the spindle to the marked level.

• Select a spindle and rotational speed that will give a torque reading between 10% and 95% of the instrument's capacity.

• Lower the spindle into the varnish and allow it to rotate for a specified time (e.g., 60 seconds) or until the reading stabilizes.

• Record the viscosity reading in centipoise (cP).

• Repeat the measurement three times and report the average value.

Drying Time (ASTM D1640)

Objective: To determine the set-to-touch and dry-hard times of the varnish films.

Apparatus:

• Film applicator (e.g., drawdown bar)

• Substrate panels (e.g., glass or steel)

• Cotton balls

• Timer

Procedure:

• Apply a uniform film of varnish to the substrate panels using the film applicator to achieve a specified wet film thickness.

• Place the coated panels in a dust-free environment at a controlled temperature and humidity (e.g., 23°C ± 2°C and 50% ± 5% relative humidity).

• Set-to-Touch Time: At regular intervals, lightly touch the varnish film with a clean finger. The set-to-touch time is the point at which no varnish adheres to the finger.

• Dry-Hard Time: At regular intervals after the set-to-touch time, press the thumb firmly onto the varnish film. The dry-hard time is the point at which no impression is left on the film.

• Record the time for each drying stage.

Specular Gloss (ASTM D523)

Objective: To measure the specular gloss of the cured varnish films.

Apparatus:

• Glossmeter with 60° geometry

• Calibrated high-gloss and low-gloss standards

• Coated substrate panels from the drying time test

Procedure:

• Calibrate the glossmeter using the manufacturer's standards.

• Ensure the surface of the cured varnish film is clean and free of defects.

• Place the glossmeter on the coated panel and take a reading at the 60° angle.

• Take at least three readings at different locations on the panel.

• Calculate and report the average gloss value in Gloss Units (GU).

Adhesion (ASTM D3359 - Test Method B)

Objective: To assess the adhesion of the varnish film to the substrate.

Apparatus:

• Cross-cut adhesion tester with a cutting blade

• Pressure-sensitive tape (as specified in the standard)

• Soft brush

• Coated substrate panels

Procedure:

• Using the cross-cut tester, make a lattice pattern of six cuts through the varnish film to the substrate.

• Brush the area lightly to remove any detached flakes or ribbons of coating.

• Apply the center of the pressure-sensitive tape over the lattice.

• Smooth the tape into place by firmly rubbing with a finger.

• Within 90 ± 30 seconds of application, remove the tape by seizing the free end and pulling it off rapidly at as close to a 180° angle as possible.

• Visually inspect the grid area for any removal of the coating and classify the adhesion according to the ASTM D3359 scale (5B to 0B).

Visualizations

The following diagrams illustrate the logical workflow of varnish formulation and testing.

Caption: Varnish Formulation and Testing Workflow.

Caption: ASTM D3359 Adhesion Test Workflow.

Application Notes and Protocols for High-Performance Liquid Chromatography Utilizing 2-Butoxyethyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

High-Performance Liquid Chromatography (HPLC) is a cornerstone of analytical chemistry, pivotal in the separation, identification, and quantification of various compounds. The selection of the mobile phase is a critical parameter in HPLC method development, directly influencing selectivity and resolution. While common solvents like acetonitrile, methanol, and water are staples in reversed-phase chromatography, the exploration of alternative solvents for normal-phase and other specialized applications is an ongoing endeavor in chromatographic science.

This document explores the potential application of 2-butoxyethyl acetate (B1210297) as a component of the mobile phase in HPLC. 2-Butoxyethyl acetate, a high-boiling, colorless liquid with a fruity odor, is conventionally used as a solvent in lacquers, varnishes, and enamels.[1] Its physicochemical properties, including its moderate polarity, suggest its potential utility in specific HPLC applications, particularly in normal-phase chromatography for the separation of moderately polar to nonpolar analytes.

These notes provide a theoretical framework and a hypothetical protocol for the use of 2-butoxyethyl acetate in an HPLC method, intended to serve as a guide for method development and exploration of its chromatographic potential.

Physicochemical Properties of 2-Butoxyethyl Acetate

A comprehensive understanding of the solvent's properties is essential for its application in HPLC. The key physicochemical characteristics of 2-butoxyethyl acetate are summarized below.

Property	Value	Reference
Molecular Formula	C8H16O3	[2]
Molecular Weight	160.21 g/mol	[2][3]
Appearance	Colorless liquid	[1][2]
Odor	Fruity	[1][4]
Boiling Point	192.3 °C	[2][4]
Melting Point	-64 °C	[2]
Density	0.9422 g/cm³ at 20 °C	[2]
Water Solubility	1.5% at 20°C	[1][2]
Vapor Pressure	0.3 mmHg at 20 °C	[2]
Refractive Index	1.414	[2]
log Pow (Octanol/Water)	1.71	[4]

Hypothetical Application: Normal-Phase HPLC Separation of Vitamin E Isomers

This section outlines a hypothetical application of 2-butoxyethyl acetate in a normal-phase HPLC method for the separation of Vitamin E isomers (α-, β-, γ-, and δ-tocopherol). The moderate polarity of 2-butoxyethyl acetate makes it a candidate for a mobile phase component in conjunction with a nonpolar solvent like hexane (B92381).

Experimental Workflow

The overall workflow for the proposed HPLC method is depicted below.

Figure 1: Experimental workflow for the HPLC separation of Vitamin E isomers.

Detailed Experimental Protocol

1. Materials and Reagents:

• α-, β-, γ-, and δ-tocopherol standards

• Hexane (HPLC grade)

• 2-Butoxyethyl acetate (HPLC grade)

• Methanol (HPLC grade, for system flushing)

• Isopropanol (HPLC grade, for system flushing)

2. Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column thermostat

• UV-Vis detector

3. Chromatographic Conditions:

Parameter	Setting
Column	Silica, 250 x 4.6 mm, 5 µm
Mobile Phase	Hexane:2-Butoxyethyl Acetate (98:2, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	295 nm
Injection Volume	10 µL
Run Time	20 minutes

4. Standard Solution Preparation:

• Prepare individual stock solutions of each tocopherol isomer at 1 mg/mL in hexane.

• Prepare a mixed standard solution by diluting the stock solutions in hexane to a final concentration of 10 µg/mL for each isomer.

5. Sample Preparation:

• For oil-based samples, dissolve a known amount in hexane to achieve a concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter prior to injection.

6. System Preparation and Equilibration:

• Flush the HPLC system with isopropanol, followed by methanol, and then hexane.

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

Hypothetical Quantitative Data

The following table summarizes the expected retention times, peak areas, and resolution for the separation of Vitamin E isomers using the proposed method.

Analyte	Retention Time (min)	Peak Area (mAU*s)	Resolution (Rs)
α-tocopherol	8.5	1250	-
β-tocopherol	10.2	1180	2.1
γ-tocopherol	11.8	1310	1.9
δ-tocopherol	14.1	1220	2.5

Signaling Pathway and Logical Relationships

The logical relationship in developing this HPLC method follows a standard chromatographic principle where the polarity of the mobile phase is adjusted to achieve optimal separation on a polar stationary phase.

Figure 2: Logical relationship in the normal-phase HPLC separation.

Conclusion

While not a conventional HPLC solvent, 2-butoxyethyl acetate presents properties that may be advantageous in specific normal-phase chromatographic applications. The hypothetical method detailed here for the separation of Vitamin E isomers serves as a foundational protocol for researchers interested in exploring the utility of this solvent. The moderate polarity and suitable physicochemical properties of 2-butoxyethyl acetate warrant further investigation for its potential to offer unique selectivity in the separation of complex mixtures. Methodical optimization of the mobile phase composition and other chromatographic parameters will be essential to fully realize its potential in analytical and preparative HPLC.

References

• 1. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 2. echemi.com [echemi.com]
• 3. 2-Butoxyethyl acetate [webbook.nist.gov]
• 4. Table 3-4, Physical and Chemical Properties of 2-Butoxyethanol Acetate - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Butoxyethyl Acetate in Nitrocellulose Lacquers

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Butoxyethyl acetate (B1210297), also known as ethylene (B1197577) glycol monobutyl ether acetate (EGBEA), is a high-boiling point, slow-evaporating solvent with a mild, pleasant ester odor.[1] Its chemical formula is C8H16O3.[1] This colorless to pale yellow liquid is sparingly soluble in water but miscible with many common organic solvents, making it a versatile component in various industrial applications.[1] In the coatings industry, 2-Butoxyethyl acetate is particularly valued as a retarder solvent in nitrocellulose lacquers, acrylic enamels, and epoxy resins to ensure smooth film formation.[2][3] Its low volatility and good solvent power improve the gloss and flow of coatings, particularly those baked at temperatures between 150-200°C.[1][4] This document provides detailed application notes and experimental protocols for utilizing 2-Butoxyethyl acetate in nitrocellulose lacquer formulations.

Key Properties and Advantages

The utility of 2-Butoxyethyl acetate in nitrocellulose lacquers stems from its unique physical and chemical properties. Its high boiling point and slow evaporation rate are crucial for preventing defects such as blushing and orange peel, allowing the lacquer film to level out and form a uniform, high-gloss finish.

Table 1: Physical and Chemical Properties of 2-Butoxyethyl Acetate

Property	Value	Reference
Chemical Formula	C8H16O3	[1][5]
Molar Mass	160.21 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Mild, pleasant, fruity	[1][3]
Boiling Point	192 °C (378 °F; 465 K)	[3]
Melting Point	-63 °C (-82 °F; 210 K)	[3]
Flash Point	71 °C (160 °F; 344 K)	[3]
Density	0.94 g/mL	[3]
Vapor Pressure	0.3 mmHg at 20°C	[3]
Solubility in Water	1.5% at 20°C	[3]

Application in Nitrocellulose Lacquers

2-Butoxyethyl acetate serves as a key component in nitrocellulose lacquer formulations to enhance their application and final film properties. It is typically used as a retarder solvent, generally at a concentration of 1-5% by volume.[2][6]

Core Functions:

• Improved Flow and Leveling: The slow evaporation rate allows the lacquer more time to flow and level before drying, minimizing brush marks and orange peel.[1][4]

• Enhanced Gloss: By promoting a smoother film surface, 2-Butoxyethyl acetate contributes to a higher gloss finish.[1][4]

• Blush Resistance: In humid conditions, rapid solvent evaporation can cool the film surface, causing moisture condensation and a cloudy appearance known as blushing. The slow evaporation of 2-Butoxyethyl acetate mitigates this effect.

• Coalescing Aid: It also acts as a film-coalescing aid for polyvinyl acetate latex.[1]

Experimental Protocols

The following protocols are designed to evaluate the performance of 2-Butoxyethyl acetate in nitrocellulose lacquer formulations.

Protocol 1: Preparation of Nitrocellulose Lacquer Formulation

This protocol describes the preparation of a basic nitrocellulose lacquer. The percentage of 2-Butoxyethyl acetate can be varied to study its effect on lacquer properties.

Materials:

• Nitrocellulose (e.g., 1/2 second RS nitrocellulose)

• Primary Solvent (e.g., Ethyl Acetate, Acetone)[7][8]

• Co-Solvent (e.g., Isopropyl Alcohol, Ethanol)[8]

• Diluent (e.g., Toluene, Xylene)[8]

• 2-Butoxyethyl Acetate

• Plasticizer (e.g., Dibutyl Phthalate)

• Resin (e.g., Alkyd Resin)[9]

• High-speed stirrer[8]

• Beakers and graduated cylinders

• Analytical balance

Procedure:

• In a well-ventilated area, charge the high-speed stirrer vessel with the diluents and co-solvents.[8]

• Begin stirring and slowly add the nitrocellulose to the solvent mixture to prevent agglomeration.

• Continue stirring until the nitrocellulose is completely dissolved.[9]

• Add the primary solvent, plasticizer, and resin to the mixture and continue to stir until a homogenous solution is obtained.

• Add the desired percentage of 2-Butoxyethyl acetate and stir for an additional 15-20 minutes to ensure complete mixing.

• Store the prepared lacquer in a sealed container.

Diagram 1: Nitrocellulose Lacquer Formulation Workflow

Caption: Workflow for preparing a nitrocellulose lacquer formulation.

Protocol 2: Evaluation of Lacquer Viscosity

Viscosity is a critical parameter that affects the application properties of the lacquer.

Materials:

• Prepared nitrocellulose lacquer formulations

• Viscometer (e.g., Brookfield viscometer or Zahn cup)

• Constant temperature bath (optional)

Procedure:

• Ensure the lacquer sample is at a constant temperature (e.g., 25°C) before measurement.

• Using a Brookfield Viscometer:

  • Select the appropriate spindle and speed for the expected viscosity range.

  • Immerse the spindle into the lacquer sample to the marked level.

  • Allow the reading to stabilize and record the viscosity in centipoise (cP).

• Using a Zahn Cup:

  • Dip the Zahn cup into the lacquer, filling it completely.

  • Lift the cup out of the lacquer and simultaneously start a stopwatch.

  • Stop the stopwatch as soon as the continuous stream of lacquer from the orifice breaks.

  • Record the efflux time in seconds. This can be correlated to viscosity.

Protocol 3: Determination of Drying Time

This protocol helps to quantify the effect of 2-Butoxyethyl acetate on the drying characteristics of the lacquer. Nitrocellulose lacquers are evaporative finishes, and the solvent blend dictates the drying time.[10]

Materials:

• Prepared nitrocellulose lacquer formulations

• Glass panels or other suitable substrates

• Film applicator (e.g., doctor blade) for uniform film thickness

• Drying time recorder or manual testing equipment (e.g., cotton ball)

• Stopwatch

Procedure:

• Apply a uniform film of the lacquer onto the substrate using the film applicator. A typical wet film thickness is 3 to 5 mils.[11]

• Start the stopwatch immediately after application.

• Set-to-Touch Time: Lightly touch the film with a clean, dry finger at regular intervals. The set-to-touch time is when the film is no longer tacky and does not transfer to the finger.

• Dry-Hard Time: Press a thumb firmly onto the film. The dry-hard time is when no impression is left on the film.

• Full Cure: While initial drying is rapid, full curing and solvent off-gassing can take several weeks.[10] The "sniff test" can be a practical indicator; if solvents can still be smelled, the lacquer is not fully cured.[10]

Protocol 4: Assessment of Film Properties

The final properties of the dried lacquer film are crucial for its performance.

Materials:

• Coated panels from Protocol 3 (fully cured)

• Gloss meter

• Pencil hardness tester

• Cross-hatch adhesion tester

Procedure:

• Gloss Measurement:

  • Calibrate the gloss meter according to the manufacturer's instructions.

  • Place the gloss meter on the surface of the cured lacquer film and record the gloss reading at the desired angle (e.g., 60°).

• Hardness Test:

  • Use a set of calibrated pencils of increasing hardness (e.g., 6B to 6H).

  • Push the pencil at a 45° angle onto the coated surface.

  • The pencil hardness is defined as the hardest pencil that does not scratch or gouge the film.

• Adhesion Test:

  • Use the cross-hatch adhesion tester to make a series of parallel cuts through the coating to the substrate.

  • Make a second series of cuts at a 90° angle to the first, creating a grid.

  • Apply a specified pressure-sensitive tape over the grid and then rapidly remove it.

  • Evaluate the adhesion based on the amount of coating removed by the tape, according to standard scales (e.g., ASTM D3359).

Data Presentation

The following tables illustrate how to present the quantitative data obtained from the experimental protocols.

Table 2: Effect of 2-Butoxyethyl Acetate on Lacquer Viscosity and Drying Time

Formulation ID	2-Butoxyethyl Acetate (%)	Viscosity (Zahn Cup #2, sec)	Set-to-Touch Time (min)	Dry-Hard Time (hr)
NC-Control	0
NC-BEA-1	1
NC-BEA-3	3
NC-BEA-5	5

Table 3: Effect of 2-Butoxyethyl Acetate on Cured Film Properties

Formulation ID	2-Butoxyethyl Acetate (%)	Gloss (60°)	Pencil Hardness	Adhesion (ASTM D3359)
NC-Control	0
NC-BEA-1	1
NC-BEA-3	3
NC-BEA-5	5

Logical Relationships in Formulation

The selection of solvents in a nitrocellulose lacquer formulation is a balance of solvency, evaporation rate, and cost.

Diagram 2: Solvent System Interactions in Nitrocellulose Lacquers

Caption: Interplay of solvent types and their effect on lacquer properties.

Safety Precautions

2-Butoxyethyl acetate is harmful if inhaled or in contact with skin.[12] Chronic exposure may cause kidney damage, liver damage, and blood disorders.[3] It is essential to work in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves, safety glasses, and respiratory protection.[13] Always consult the Safety Data Sheet (SDS) before use.[13]

Conclusion

2-Butoxyethyl acetate is a highly effective retarder solvent for nitrocellulose lacquers. Its slow evaporation rate and excellent solvency contribute to improved flow, leveling, and gloss, resulting in a high-quality finish. By following the detailed protocols outlined in this document, researchers and professionals can systematically evaluate and optimize the performance of 2-Butoxyethyl acetate in their specific nitrocellulose lacquer formulations.

References

• 1. solventis.net [solventis.net]
• 2. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. 2-Butoxyethyl acetate [webbook.nist.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. diva-portal.org [diva-portal.org]
• 8. nitrex.in [nitrex.in]
• 9. Formula and preparation method of plasticized and modified nitrocellulose lacquer for guqin musical instruments - Eureka | Patsnap [eureka.patsnap.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. geminiwoodfinishes.com [geminiwoodfinishes.com]
• 12. 2-butoxyethyl acetate, 112-07-2 [thegoodscentscompany.com]
• 13. carlroth.com [carlroth.com]

Application Notes and Protocols: 2-Butoxyethyl Acetate in the 3D Printing of Biocompatible Scaffolds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Butoxyethyl acetate (B1210297) as a solvent in the fabrication of biocompatible scaffolds for tissue engineering and drug development applications. The information is intended to guide researchers in developing novel 3D-printed structures with tunable properties.

Introduction to 2-Butoxyethyl Acetate in Bioprinting

2-Butoxyethyl acetate is an organic solvent that has found a niche application in the synthesis of polymers used for 3D printing.[1] Its utility in the context of biocompatible scaffolds lies in its ability to dissolve certain biodegradable polymers, enabling the formulation of printable bio-inks. When properly incorporated and subsequently removed, it can facilitate the creation of scaffolds with desired porosity and mechanical properties for tissue regeneration.

Key Properties of 2-Butoxyethyl Acetate:

Property	Value	Reference
Chemical Formula	C8H16O3	[2]
Molecular Weight	160.21 g/mol	[2]
Density	0.942 g/mL at 25 °C	[1]
Boiling Point	192 °C	[1]
Vapor Pressure	0.29 mmHg at 20 °C	[1]
Solubility in Water	Moderately soluble	[3]

Biocompatibility and Safety Considerations

2-Butoxyethyl acetate is metabolized into 2-butoxyethanol (B58217) and acetic acid.[4] While it has been shown to have low potential for skin and eye irritation, its use in biomedical applications necessitates rigorous purification of the final scaffold to remove any residual solvent.[4] The German Commission for the Investigation of Health Hazards of Chemical Compounds in the Work Area has removed 2-butoxyethyl acetate from Carcinogen Category 4, suggesting a low carcinogenic risk in humans.[4] However, for implantable scaffolds, thorough biocompatibility testing is crucial.

Application: Fabrication of Poly(glycerol sebacate) Acrylate (B77674) (PGSA) Scaffolds

One of the documented uses of 2-Butoxyethyl acetate is in the synthesis of poly(glycerol sebacate) acrylate (PGSA), a biocompatible and biodegradable polymer, for 3D printing applications.[1] PGSA is valued for its tunable mechanical properties and degradation rate, making it suitable for various tissue engineering applications.

Experimental Workflow for PGSA Scaffold Fabrication

Caption: Workflow for PGSA scaffold fabrication using 2-Butoxyethyl acetate.

Detailed Experimental Protocol

This protocol is a generalized procedure based on standard practices in polymer chemistry and 3D bioprinting.

Materials and Equipment

• Materials: Glycerol, Sebacic acid, Acryloyl chloride, Triethylamine (B128534), 2-Butoxyethyl acetate (anhydrous), Photoinitiator (e.g., Irgacure 2959), Dichloromethane, Diethyl ether, Phosphate-buffered saline (PBS).

• Equipment: Round-bottom flasks, Condenser, Magnetic stirrer with hotplate, Rotary evaporator, Syringe-based 3D bioprinter, UV curing lamp (365 nm), Vacuum oven, Fume hood.

Synthesis of PGSA

• Poly(glycerol sebacate) (PGS) Synthesis:

  • In a round-bottom flask, combine equimolar amounts of glycerol and sebacic acid.

  • Heat the mixture to 120°C under a nitrogen atmosphere with constant stirring for 24 hours to form a pre-polymer.

• Acrylation of PGS:

  • Dissolve the PGS pre-polymer in dichloromethane.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add acryloyl chloride and triethylamine (as an acid scavenger).

  • Allow the reaction to proceed for 24 hours at room temperature.

  • Wash the resulting solution with deionized water and brine.

  • Precipitate the PGSA polymer in cold diethyl ether.

  • Dry the PGSA under vacuum.

Bio-ink Formulation

• In a light-protected vial, dissolve the synthesized PGSA in 2-Butoxyethyl acetate to achieve the desired concentration (e.g., 20-40% w/v). The viscosity of the solution will depend on the molecular weight of the PGSA and its concentration.

• Add a photoinitiator (e.g., 1% w/w relative to PGSA) to the solution and stir until fully dissolved.

3D Printing

• Transfer the PGSA bio-ink into a printing syringe.

• Centrifuge the syringe briefly to remove any air bubbles.

• Load the syringe into the 3D bioprinter.

• Optimize printing parameters (e.g., nozzle diameter, extrusion pressure, print speed, layer height) to achieve the desired scaffold architecture.

• Print the scaffold onto a suitable substrate.

Post-Processing

• UV Curing: Immediately after printing, expose the scaffold to UV light (e.g., 365 nm, 5-10 min) to crosslink the acrylate groups and solidify the structure.

• Solvent Removal: Place the cured scaffold in a vacuum oven at a temperature below the glass transition temperature of PGSA (e.g., 40°C) for 48-72 hours to ensure complete removal of 2-Butoxyethyl acetate.

• Sterilization: Sterilize the scaffold using an appropriate method such as ethylene (B1197577) oxide or gamma irradiation before cell culture.

Characterization of 3D-Printed Scaffolds

Quantitative analysis of the fabricated scaffolds is essential to ensure they meet the requirements for the intended application.

Characterization Method	Parameter Measured	Typical Expected Outcome
Scanning Electron Microscopy (SEM)	Pore size, interconnectivity, fiber diameter	Interconnected porous structure with controllable pore sizes (e.g., 100-500 µm).
Mechanical Testing (Compression)	Compressive modulus, strength	Modulus and strength should be tunable by varying PGSA concentration and crosslinking density to match the target tissue.
Swell Ratio and Degradation Rate	Hydrophilicity, stability in aqueous environment	Controlled swelling and degradation over time in PBS at 37°C.
Fourier-Transform Infrared (FTIR) Spectroscopy	Chemical composition	Confirmation of complete removal of 2-Butoxyethyl acetate (absence of characteristic solvent peaks).
In Vitro Biocompatibility (e.g., MTT Assay)	Cell viability and proliferation	High cell viability (>90%) and proliferation over time, comparable to control surfaces.

Potential Signaling Pathways in Cell-Scaffold Interactions

The biocompatibility of a scaffold is determined by how cells interact with its surface. The following diagram illustrates a simplified, hypothetical signaling pathway for favorable cell-scaffold interactions, which would be the desired outcome for a well-fabricated and purified PGSA scaffold.

Caption: Hypothetical signaling pathway for positive cell-scaffold interactions.

Disclaimer: The provided protocols and pathways are illustrative and based on general scientific principles. Researchers should conduct their own optimization and validation studies for their specific applications. The biocompatibility of any scaffold must be rigorously tested according to established standards.

References

• 1. 2-丁氧基乙酸乙酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-Butoxyethyl acetate [webbook.nist.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. researchgate.net [researchgate.net]

Application of 2-Butoxyethyl Acetate in the Synthesis of Metal-Organic Frameworks: A Theoretical and Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials with vast potential in drug delivery, catalysis, and gas storage. The synthesis of MOFs traditionally relies on solvents such as N,N-dimethylformamide (DMF), which pose environmental and health concerns. This document explores the prospective use of 2-Butoxyethyl acetate (B1210297) as a greener, alternative solvent for MOF synthesis. While direct literature on this specific application is not currently available, the physicochemical properties of 2-Butoxyethyl acetate suggest its suitability as a high-boiling point solvent capable of facilitating the formation of crystalline MOF structures. Herein, we present a theoretical framework and a hypothetical protocol for the synthesis of a representative MOF, HKUST-1, using 2-Butoxyethyl acetate. This guide aims to provide a foundational methodology for researchers to explore and validate the use of this promising, environmentally benign solvent in the synthesis of advanced porous materials.

Introduction: The Need for Greener MOF Synthesis

The synthesis of Metal-Organic Frameworks (MOFs) is a cornerstone of modern materials science, offering porous materials with tunable structures and functionalities. The conventional solvothermal and hydrothermal methods for MOF synthesis frequently employ high-boiling point polar aprotic solvents, with N,N-dimethylformamide (DMF) being the most common. Despite its efficacy, DMF is associated with significant health and environmental risks, prompting a search for safer, more sustainable alternatives.

2-Butoxyethyl acetate is a high-boiling point solvent with excellent solvency for a wide range of organic and inorganic compounds.[1][2] It is considered a more environmentally friendly option compared to halogenated solvents and DMF. Its properties, including a high boiling point and the ability to dissolve common metal salts and organic linkers, make it a theoretically viable candidate for MOF synthesis. This document outlines the potential of 2-Butoxyethyl acetate as a green solvent in this field and provides a hypothetical protocol as a starting point for experimental exploration.

Properties of 2-Butoxyethyl Acetate vs. DMF

A comparison of the physical and chemical properties of 2-Butoxyethyl acetate and DMF highlights the potential of the former as a substitute in MOF synthesis.

Property	2-Butoxyethyl Acetate	N,N-Dimethylformamide (DMF)	Reference
Formula	C₈H₁₆O₃	C₃H₇NO	[3]
Molar Mass	160.21 g/mol	73.09 g/mol	[3]
Boiling Point	192 °C	153 °C	[1][3]
Melting Point	-63 °C	-61 °C	[3]
Density	0.942 g/mL at 25 °C	0.944 g/mL at 25 °C	[1]
Solubility in Water	1.5 g/100 mL at 20 °C	Miscible	[3]
Flash Point	71 °C	58 °C	[3]
Toxicity	Harmful if swallowed or in contact with skin.	Reproductive toxicity, irritant.	[4]

Hypothetical Role of 2-Butoxyethyl Acetate in MOF Synthesis

Based on its properties, 2-Butoxyethyl acetate could serve multiple functions in MOF synthesis:

• Solvent: Its primary role would be to dissolve the metal salt and the organic linker, facilitating their interaction and the subsequent nucleation and growth of the MOF crystals. Its high boiling point is suitable for solvothermal synthesis, allowing for reactions to be carried out at elevated temperatures to promote crystallinity.

• Modulator/Coordination Agent: The acetate group in 2-Butoxyethyl acetate could potentially act as a coordinating agent or modulator. Acetate ligands are known to play a role in the formation of secondary building units (SBUs) in some MOFs.[5][6] This could influence the kinetics of MOF formation and the resulting crystal morphology and defect density.

Experimental Protocol: Hypothetical Synthesis of HKUST-1

The following is a hypothetical protocol for the synthesis of HKUST-1 (also known as Cu₃(BTC)₂), a well-studied copper-based MOF, using 2-Butoxyethyl acetate as the solvent. This protocol is theoretical and requires experimental validation and optimization.

Materials

• Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• 1,3,5-Benzenetricarboxylic acid (H₃BTC)

• 2-Butoxyethyl acetate

• Ethanol (B145695)

• Deionized water

Procedure

• Preparation of Precursor Solutions:

  • In a 20 mL scintillation vial, dissolve 175 mg of Cu(NO₃)₂·3H₂O in 6 mL of 2-Butoxyethyl acetate.

  • In a separate 20 mL scintillation vial, dissolve 100 mg of H₃BTC in 6 mL of a 1:1 (v/v) mixture of 2-Butoxyethyl acetate and ethanol.

• Solvothermal Synthesis:

  • Combine the two precursor solutions in a 20 mL Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and place it in a preheated oven at 120 °C for 24 hours.

• Isolation and Washing:

  • After 24 hours, remove the autoclave from the oven and allow it to cool to room temperature.

  • Collect the blue crystalline product by centrifugation or filtration.

  • Wash the product with fresh 2-Butoxyethyl acetate (3 x 10 mL) to remove any unreacted precursors.

  • Subsequently, wash the product with ethanol (3 x 10 mL) to exchange the high-boiling point solvent.

• Activation:

  • To activate the MOF and remove the solvent molecules from the pores, immerse the washed product in fresh ethanol for 24 hours.

  • Decant the ethanol and dry the product under vacuum at 150 °C for 12 hours to obtain the activated, porous HKUST-1.

Expected Characterization

The synthesized material should be characterized by the following techniques to confirm the formation of HKUST-1:

• Powder X-ray Diffraction (PXRD): To confirm the crystalline structure and phase purity.

• Scanning Electron Microscopy (SEM): To observe the crystal morphology and size.

• Thermogravimetric Analysis (TGA): To determine the thermal stability and solvent content.

• N₂ Adsorption-Desorption Isotherms: To determine the Brunauer-Emmett-Teller (BET) surface area and pore volume of the activated material.

Proposed Advantages and Challenges

Potential Advantages

• Reduced Toxicity: 2-Butoxyethyl acetate is less toxic than DMF, leading to a safer laboratory environment.

• Environmental Friendliness: It is considered a "greener" solvent, which aligns with the principles of sustainable chemistry.

• High Boiling Point: The high boiling point allows for a wide range of solvothermal reaction temperatures to be explored, potentially leading to new MOF phases or improved crystallinity.

Potential Challenges

• Solubility: The solubility of some metal salts and organic linkers in 2-Butoxyethyl acetate may be lower than in DMF, potentially affecting reaction kinetics and yield.

• Coordination Effects: The coordinating nature of the acetate group might interfere with the desired MOF formation, leading to the formation of undesired phases or amorphous products.

• Activation: The higher boiling point of 2-Butoxyethyl acetate may require more rigorous activation procedures to completely remove it from the MOF pores.

Conclusion and Future Outlook

The exploration of alternative, greener solvents is a critical step towards the sustainable development and industrial application of Metal-Organic Frameworks. While the use of 2-Butoxyethyl acetate in MOF synthesis is, to our knowledge, not yet reported in the scientific literature, its physicochemical properties present a compelling case for its investigation. The hypothetical protocol provided for the synthesis of HKUST-1 serves as a foundational starting point for researchers to experimentally validate its efficacy. Future work should focus on screening a variety of MOF systems with 2-Butoxyethyl acetate, optimizing reaction conditions, and thoroughly characterizing the resulting materials to understand the influence of this novel solvent on the structure and properties of MOFs. Success in this area could pave the way for a new generation of more sustainable and environmentally friendly porous materials.

References

• 1. 2-Butoxyethyl acetate | 112-07-2 [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Interplay between the Directing Group and Multifunctional Acetate Ligand in Pd-Catalyzed anti-Acetoxylation of Unsymmetrical Dialkyl-Substituted Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]

Application of 2-Butoxyethyl Acetate in Enzyme-Catalyzed Reactions: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of non-aqueous solvents in enzyme catalysis has opened up new avenues for synthetic chemistry, enabling reactions that are otherwise challenging in aqueous media. 2-Butoxyethyl acetate (B1210297), a glycol ether ester, presents an interesting potential medium for such reactions due to its favorable properties. It is a high-boiling point, slow-evaporating solvent with good solvency for a range of organic compounds.[1][2] These characteristics, combined with its moderate polarity, suggest its suitability for enzyme-catalyzed reactions, particularly those involving lipases for esterification and transesterification. This document provides detailed application notes and protocols for the use of 2-butoxyethyl acetate in enzyme-catalyzed reactions, with a focus on lipase-mediated synthesis.

Application Note 1: Enzymatic Synthesis of 2-Butoxyethyl Oleate (B1233923)

The synthesis of 2-butoxyethyl oleate, an ester with applications as a solvent, emollient, and plasticizer, can be efficiently achieved through enzymatic catalysis.[1] This biocatalytic approach offers a green alternative to traditional chemical synthesis, proceeding under milder conditions and often without the need for hazardous solvents. Lipases, such as those from Candida antarctica (e.g., Novozym 435), are highly effective catalysts for the esterification of oleic acid with 2-butoxyethanol (B58217) (a closely related precursor to 2-butoxyethyl acetate).[1]

Quantitative Comparison of Chemical vs. Enzymatic Synthesis of Oleate Esters

The following table summarizes key quantitative data for the chemical and enzymatic synthesis of oleate esters, providing a benchmark for comparison.[1]

Parameter	Chemical Synthesis (p-TSA catalyzed)	Enzymatic Synthesis (Lipase catalyzed)
Catalyst	p-Toluenesulfonic acid (p-TSA)	Immobilized Lipase (B570770) (e.g., Novozym 435)
Temperature	140°C	40 - 60°C
Reaction Time	1 - 24 hours	1 - 24 hours
Yield	High (near completion)	High (up to 96.7%)
Substrate Molar Ratio (Alcohol:Acid)	1:1 to 2:1	1:1 to 4:1
Catalyst Loading	~1% w/w	Varies (e.g., 0.17g for a specific reaction scale)
Solvent	Often requires a solvent like xylene	Can be performed solvent-free or in non-polar organic solvents
By-products	Water (needs removal)	Water
Environmental Considerations	Use of strong acids, high temperatures, organic solvents	Milder conditions, biodegradable catalyst, potential for solvent-free reaction

Experimental Protocol: Lipase-Catalyzed Synthesis of 2-Butoxyethyl Oleate

This protocol is adapted for the synthesis of 2-butoxyethyl oleate using an immobilized lipase.

Materials:

• Oleic acid

• 2-Butoxyethanol

• Immobilized lipase (e.g., Novozym 435, from Candida antarctica)

• n-Hexane (or other suitable non-polar solvent, optional for solvent-free)

• Molecular sieves (3Å)

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with heating

• Equipment for reaction monitoring (e.g., TLC, GC, or titration)

Procedure:

• Preparation of Reactants: In a clean, dry reaction vessel, combine oleic acid and 2-butoxyethanol. A molar excess of the alcohol (e.g., a 1:1.2 to 1:2 molar ratio of acid to alcohol) is often used to drive the reaction towards product formation.

• Solvent Addition (Optional): If not performing a solvent-free reaction, add a suitable volume of a non-polar organic solvent such as n-hexane. The use of a solvent can aid in substrate solubility and reduce viscosity.

• Water Removal: Add activated molecular sieves (approximately 10% w/w of the limiting reactant) to the mixture to remove the water produced during the esterification, which helps to shift the equilibrium towards the product.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical catalyst loading is 5-10% by weight of the substrates.

• Reaction Incubation: Seal the reaction vessel and place it in a shaking incubator or on a heated magnetic stirrer. Maintain the reaction at a controlled temperature, typically between 40°C and 60°C.

• Reaction Monitoring: Monitor the progress of the reaction periodically by taking small aliquots and analyzing them. This can be done by measuring the decrease in the acid value of the mixture via titration with a standard base, or by chromatographic methods such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Reaction Termination and Product Isolation: Once the reaction has reached the desired conversion, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with a solvent and reused.

• Purification: The product, 2-butoxyethyl oleate, can be purified from the reaction mixture by removing the solvent (if used) under reduced pressure and then using techniques such as column chromatography if further purification is required to remove any unreacted starting materials.

Application Note 2: 2-Butoxyethyl Acetate as a Solvent in Lipase-Catalyzed Transesterification

While direct, documented applications are sparse, the properties of 2-butoxyethyl acetate suggest its potential as a non-conventional solvent for certain enzyme-catalyzed reactions, particularly transesterification. Lipases, such as those from Pseudomonas cepacia and Candida antarctica, are known for their stability and activity in various organic solvents.[3][4] The use of an ester solvent like 2-butoxyethyl acetate could be advantageous in transesterification reactions where an ester is a substrate.

Proposed Experimental Protocol: Lipase-Catalyzed Transesterification of a Prochiral Diol in 2-Butoxyethyl Acetate

This protocol describes a model transesterification reaction for the synthesis of a chiral monoester from a prochiral diol, using 2-butoxyethyl acetate as the reaction medium.

Materials:

• Prochiral diol (e.g., 2-o-benzylglycerol)

• Acyl donor (e.g., vinyl acetate)

• Immobilized lipase from Pseudomonas cepacia

• 2-Butoxyethyl acetate (anhydrous)

• Molecular sieves (3Å)

• Reaction vessel (e.g., screw-capped vial)

• Shaking incubator or magnetic stirrer

• Analytical instruments for monitoring (GC, HPLC)

Procedure:

• Solvent and Substrate Preparation: In a dry reaction vessel, dissolve the prochiral diol in anhydrous 2-butoxyethyl acetate.

• Acyl Donor Addition: Add the acyl donor (e.g., vinyl acetate) to the reaction mixture. The molar ratio of the acyl donor to the diol should be optimized, typically starting with a 1:1 or a slight excess of the acyl donor.

• Enzyme Addition: Add the immobilized lipase from Pseudomonas cepacia to the mixture.

• Reaction Incubation: Seal the vessel and incubate at a controlled temperature (e.g., 40-50°C) with agitation.

• Monitoring: Periodically withdraw samples and analyze by GC or HPLC to determine the conversion of the diol and the formation of the mono- and di-ester products.

• Work-up: After the desired conversion is achieved, filter to remove the enzyme. The solvent (2-butoxyethyl acetate) can be removed under vacuum, and the product can be purified by column chromatography.

Visualizations

Caption: Experimental workflow for lipase-catalyzed esterification.

Caption: Simplified Ping-Pong Bi-Bi kinetic mechanism for lipase-catalyzed esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Burkholderia cepacia lipase: A versatile catalyst in synthesis reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lipase B Candida antarctica, recombinant powder, beige, 9units/mg 9001-62-1 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions with 2-Butoxyethyl Acetate

Welcome to the technical support center for the utilization of 2-Butoxyethyl Acetate (B1210297) (EGBEA) in research and development. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues encountered when using this versatile, high-boiling point solvent.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using 2-Butoxyethyl acetate as a reaction solvent?

A1: 2-Butoxyethyl acetate (boiling point: 192 °C) is an excellent solvent for reactions requiring elevated temperatures.[1] Its unique molecular structure, containing both ether and ester functionalities, allows it to dissolve a wide range of polar and non-polar compounds.[2][3] This makes it particularly useful for reactions with starting materials that have poor solubility in common solvents. Its low volatility also contributes to improved reaction control at high temperatures.[3]

Q2: How can I effectively remove the high-boiling point 2-Butoxyethyl acetate after my reaction is complete?

A2: Due to its high boiling point, removing 2-Butoxyethyl acetate can be challenging. The most effective method is vacuum distillation.[4] For heat-sensitive products, column chromatography can be used to separate the product from the solvent. An alternative strategy during work-up is to perform multiple extractions with a solvent in which your product is highly soluble but 2-Butoxyethyl acetate is not.

Q3: My reaction mixture is very viscous when using 2-Butoxyethyl acetate. How can I address this?

A3: Viscosity can be an issue, especially at lower temperatures. Ensure your stirring mechanism is robust enough to provide adequate mixing. If the viscosity is hindering the reaction rate, a modest increase in temperature can often reduce the viscosity and improve kinetics. However, be mindful of the thermal stability of your reactants and products.

Q4: Are there any known incompatibilities or side reactions I should be aware of when using 2-Butoxyethyl acetate?

A4: 2-Butoxyethyl acetate can react strongly with strong oxidizing agents.[1] Like other ethers, it can form peroxides over time, which can be hazardous. It is recommended to test for and remove any peroxides before distillation.[5] At elevated temperatures, the ester group could potentially undergo transesterification with alcoholic reactants, although this is generally a slow process unless catalyzed.

Q5: During aqueous work-up, I'm experiencing emulsion formation. How can I resolve this?

A5: Emulsion formation can occur, particularly with basic aqueous solutions. To break an emulsion, you can try adding a saturated brine solution, which increases the ionic strength of the aqueous phase and can force phase separation.[6] Allowing the separatory funnel to stand for an extended period can also help. In some cases, filtering the entire mixture through a pad of Celite can be effective.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Reaction Conversion	Insufficient reaction temperature.	Gradually increase the reaction temperature, monitoring for any product decomposition. Utilize a sealed reaction vessel if necessary to reach temperatures above the solvent's atmospheric boiling point.
Poor solubility of reactants at the current temperature.	Increase the temperature to improve solubility. If this is not feasible, consider adding a co-solvent, but be aware this may alter the reaction kinetics.
Inefficient mixing due to high viscosity.	Use a more powerful overhead stirrer. A slight increase in temperature can also decrease viscosity.
Formation of Impurities	Thermal decomposition of starting materials or products at high temperatures.	Optimize the reaction temperature by running a series of experiments at different temperatures to find the optimal balance between reaction rate and impurity formation.
Side reactions with the solvent (e.g., transesterification).	If transesterification with an alcohol substrate is suspected, consider protecting the alcohol or using a different high-boiling point solvent.
Difficult Product Isolation	Product has a similar boiling point to 2-Butoxyethyl acetate.	Utilize vacuum distillation to increase the difference in boiling points. Alternatively, use column chromatography for separation.
Product is lost during aqueous work-up.	2-Butoxyethyl acetate has some water solubility. If your product is also slightly water-soluble, it may be lost to the aqueous layer. Minimize the volume of aqueous washes and back-extract the aqueous layers with a suitable organic solvent.
Phase Separation Issues During Work-up	Formation of a stable emulsion.	Add brine to the separatory funnel to "salt out" the organic layer. Gently swirl or rock the funnel instead of vigorous shaking. If an emulsion persists, filtration through Celite can be effective.[7]
No clear separation between layers.	This may occur if a co-solvent that is miscible with both the organic and aqueous phases is present. If possible, remove the co-solvent via rotary evaporation before performing the aqueous work-up.[8]

Experimental Protocols

Example Protocol: High-Temperature Esterification of a Poorly Soluble Carboxylic Acid

This protocol is a hypothetical example based on the principles of esterification and the properties of 2-Butoxyethyl acetate.

Objective: To synthesize a novel ester from a poorly soluble carboxylic acid and a high-boiling point alcohol, where high temperatures are required to drive the reaction to completion.

Materials:

• Carboxylic Acid (Substrate 1)

• High-Boiling Point Alcohol (Substrate 2)

• 2-Butoxyethyl acetate (Solvent)

• Niobium (V) oxide (Catalyst)[9]

• Toluene (B28343) (for azeotropic water removal)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a Dean-Stark trap, add the carboxylic acid (1.0 eq), the high-boiling point alcohol (1.2 eq), and 2-Butoxyethyl acetate as the solvent.

• Catalyst Addition: Add Niobium (V) oxide (5 mol%) to the reaction mixture.[9]

• Azeotropic Water Removal: Fill the Dean-Stark trap with toluene.

• Reaction: Heat the mixture to reflux (approximately 140-160 °C) with vigorous stirring. Monitor the collection of water in the Dean-Stark trap.

• Monitoring: Track the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the solid catalyst.

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize any remaining acid) and brine.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

  • Remove the toluene and the majority of the 2-Butoxyethyl acetate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography to remove residual 2-Butoxyethyl acetate and other impurities.

Data Presentation

Table 1: Optimization of Reaction Temperature

This table illustrates a hypothetical optimization of temperature for the esterification reaction.

Entry	Temperature (°C)	Reaction Time (h)	Conversion (%)
1	120	12	65
2	140	8	85
3	160	6	>95
4	180	6	>95 (with minor decomposition)

Table 2: Optimization of Catalyst Loading

This table shows a hypothetical optimization of the catalyst loading for the esterification reaction at 160 °C.

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Conversion (%)
1	1	10	70
2	2.5	8	90
3	5	6	>95
4	10	6	>95

Visualizations

Caption: Workflow for a high-temperature esterification reaction using 2-Butoxyethyl acetate.

Caption: Troubleshooting guide for low reaction conversion in 2-Butoxyethyl acetate.

References

• 1. CN101337884A - Method for preparing 2-Butoxyethyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. ICSC 0839 - 2-BUTOXYETHYL ACETATE [inchem.org]
• 6. experimental chemistry - What can I do if I don't get a phase separation between my organic and water phases? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 9. pubs.acs.org [pubs.acs.org]

Troubleshooting peak tailing of 2-Butoxyethyl acetate in GC analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving peak tailing issues encountered during the Gas Chromatography (GC) analysis of 2-Butoxyethyl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in GC analysis?

A1: In an ideal GC separation, chromatographic peaks should be symmetrical and have a Gaussian shape. Peak tailing is a phenomenon where the peak is asymmetrical, with a drawn-out or "tailing" edge on the latter side of the peak. This can negatively impact the accuracy and precision of quantification by making it difficult to determine the true peak area and height.[1]

Q2: Why is my 2-Butoxyethyl acetate peak tailing?

A2: Peak tailing of 2-Butoxyethyl acetate can be caused by a variety of factors, which can be broadly categorized as either chemical or physical issues within the GC system.[2] Chemical causes often involve interactions between the analyte and active sites in the system, while physical causes are typically related to disruptions in the carrier gas flow path.[3]

Q3: How can I quickly determine if the problem is chemical or physical?

A3: A good first step is to examine the chromatogram. If all peaks are tailing, the issue is likely physical, such as a poor column installation or a leak.[4] If only the 2-Butoxyethyl acetate peak or other polar compound peaks are tailing, the cause is more likely to be chemical in nature, such as active sites in the liner or column.[2]

Q4: Can the injection technique affect peak shape?

A4: Yes, the injection technique can significantly impact peak shape. For instance, in splitless injections, if the initial oven temperature is too high, it can lead to solvent flooding and cause peak tailing, particularly for early eluting peaks.[3] Overloading the column with too much sample can also lead to peak distortion.[5]

Q5: How often should I perform inlet maintenance to prevent peak tailing?

A5: Regular inlet maintenance is crucial for preventing peak tailing. The frequency of maintenance depends on the number of samples analyzed and the cleanliness of the sample matrix. A good practice is to inspect and, if necessary, replace the inlet liner and septum after every 100-200 injections, or sooner if peak tailing is observed.[6]

Troubleshooting Guides

This section provides detailed question-and-answer-based guides to resolve specific issues causing peak tailing of 2-Butoxyethyl acetate.

Guide 1: Addressing Inlet-Related Issues

Q: I suspect the GC inlet is causing the peak tailing. What should I check?

A: The inlet is a common source of peak tailing. Here’s a systematic approach to troubleshooting inlet issues:

• Inspect and Replace the Liner: The glass inlet liner can become contaminated with non-volatile residues from the sample matrix, creating active sites that can interact with 2-Butoxyethyl acetate. Replace the liner with a new, deactivated one.

• Check for Septum Debris: Particles from the septum can fall into the liner, creating a tortuous path for the sample and causing peak tailing. Inspect the liner for any debris and replace the septum if it appears cored or damaged.

• Verify Liner Type: Ensure you are using the correct type of liner for your application. For active compounds like esters, a liner with deactivation is recommended.

• Optimize Inlet Temperature: An inlet temperature that is too low can result in slow vaporization of the sample, leading to band broadening and tailing. Conversely, a temperature that is too high can cause sample degradation. A good starting point for 2-Butoxyethyl acetate is 250 °C.

Guide 2: Diagnosing and Resolving Column Problems

Q: I've performed inlet maintenance, but the peak tailing persists. Could my column be the problem?

A: Yes, the column is another likely source of the issue. Here’s how to troubleshoot column-related problems:

• Column Contamination: The front end of the column can become contaminated with non-volatile matrix components. Trimming 15-20 cm from the inlet side of the column can often resolve the issue.[5]

• Improper Column Installation: A poorly cut or improperly installed column can create dead volume or turbulence in the flow path, leading to peak tailing for all compounds.[6] Ensure the column is cut cleanly and squarely and installed at the correct depth in the inlet and detector.

• Column Activity: Over time, the stationary phase of the column can degrade, exposing active silanol (B1196071) groups that can interact with polar analytes. If trimming the column does not help, the column may need to be replaced.

• Stationary Phase Mismatch: While less common, using a highly polar column for a relatively non-polar analyte can sometimes cause peak shape issues. However, for 2-Butoxyethyl acetate, a mid-polar to polar column is generally suitable.

Quantitative Data Summary

The following table provides illustrative data on how different conditions can affect the peak asymmetry factor of 2-Butoxyethyl acetate. An ideal peak has an asymmetry factor of 1.0. Values greater than 1.2 are generally considered to indicate significant tailing.

Condition	Asymmetry Factor (Typical)	Potential Cause	Recommended Action
New Column, Clean Inlet	1.0 - 1.2	Optimal Conditions	N/A
Aged Column (>500 injections)	1.5 - 1.8	Column contamination/activity	Trim 15-20 cm from the column inlet or replace the column.
Contaminated Inlet Liner	1.6 - 2.0	Active sites in the liner	Replace the inlet liner with a new, deactivated one.
Improper Column Installation	> 1.8 (all peaks)	Dead volume, leaks	Re-install the column, ensuring a clean, square cut and correct positioning.
Low Inlet Temperature (e.g., 180°C)	1.4 - 1.7	Incomplete vaporization	Increase inlet temperature (e.g., to 250°C).

Experimental Protocol: GC Analysis of 2-Butoxyethyl Acetate

This protocol is based on established methods for the analysis of 2-Butoxyethyl acetate and is intended as a starting point for method development and troubleshooting.[7]

1. Sample Preparation:

• Prepare a stock solution of 2-Butoxyethyl acetate in a suitable solvent (e.g., methylene (B1212753) chloride/methanol, 95/5 v/v).[7]

• Prepare a series of working standards by diluting the stock solution to the desired concentrations.

• If analyzing samples from a complex matrix, appropriate sample extraction and clean-up procedures should be employed.

2. GC System and Parameters:

• Gas Chromatograph: Agilent 6890 or equivalent with a Flame Ionization Detector (FID).

• Column: A polar capillary column, such as a Nukol™ (Supelco, Inc.) or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended to minimize peak tailing.[7]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet: Split/splitless inlet in split mode (e.g., 50:1 split ratio).

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 180 °C.

  • Hold: 5 minutes.

• Detector: FID at 275 °C.

• Injection Volume: 1 µL.

3. Analysis Procedure:

• Equilibrate the GC system until a stable baseline is achieved.

• Inject a solvent blank to ensure the system is clean.

• Inject the series of working standards to generate a calibration curve.

• Inject the samples for analysis.

• After the analysis sequence, perform a system bake-out by holding the oven at a high temperature (below the column's maximum limit) to remove any residual contaminants.

Visualizations

Troubleshooting Workflow

Caption: A flowchart illustrating the logical steps for troubleshooting peak tailing.

Interactions Causing Peak Tailing

Caption: Diagram showing how active sites can cause peak tailing.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 6. agilent.com [agilent.com]
• 7. osha.gov [osha.gov]

Stability of 2-Butoxyethyl acetate under acidic or basic conditions

Technical Support Center: 2-Butoxyethyl Acetate (B1210297)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 2-Butoxyethyl acetate under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is 2-Butoxyethyl acetate and what are its primary applications?

A1: 2-Butoxyethyl acetate is a high-boiling point, colorless liquid with a mild, fruity odor.[1] It is the acetate ester of 2-butoxyethanol (B58217). Due to its excellent solvency, it is widely used in the coatings industry for lacquers, varnishes, enamels, and epoxy resins.[1][2] It also serves as a coalescing aid in latex paints and is found in some ink and spot remover formulations.[2][3]

Q2: Is 2-Butoxyethyl acetate stable under standard storage and handling conditions?

A2: Yes, 2-Butoxyethyl acetate is considered chemically stable under standard ambient conditions, including room temperature and pressure.[4][5][6] For optimal shelf life, it should be stored in a cool, dry, well-ventilated area in tightly sealed containers, away from ignition sources and incompatible materials.[7] Unopened containers are typically stable for up to 18 months, while opened containers should be used within 12 months.[7]

Q3: What happens to 2-Butoxyethyl acetate under acidic conditions?

A3: Under acidic conditions, 2-Butoxyethyl acetate can undergo hydrolysis, a reaction that splits the ester bond. This reaction is catalyzed by the presence of a dilute acid (e.g., hydrochloric acid or sulfuric acid) and water.[8] The hydrolysis is a reversible process that yields 2-butoxyethanol and acetic acid.[9][10] To drive the reaction towards completion, an excess of water is typically required.[8][11]

Q4: How does 2-Butoxyethyl acetate behave in the presence of a base?

A4: In the presence of a base, such as sodium hydroxide (B78521), 2-Butoxyethyl acetate undergoes a rapid and generally irreversible hydrolysis reaction known as saponification.[8] This reaction produces 2-butoxyethanol and the salt of the carboxylic acid, in this case, an acetate salt (e.g., sodium acetate).[8] Safety data sheets warn that violent reactions are possible with strong alkalis.[4][5]

Q5: What are the expected degradation products from the hydrolysis of 2-Butoxyethyl acetate?

A5: The primary degradation products from the hydrolysis of 2-Butoxyethyl acetate are 2-butoxyethanol and acetic acid (under acidic or neutral conditions) or an acetate salt (under basic conditions).[9][10] In biological or environmental systems, these products may be further degraded.[9]

Q6: What experimental factors can influence the rate of hydrolysis?

A6: The rate of hydrolysis for esters like 2-Butoxyethyl acetate is influenced by several key factors:

• pH: The reaction is significantly faster under both acidic and basic conditions compared to neutral conditions.[12]

• Temperature: Increasing the temperature will increase the rate of hydrolysis.[13] Conversely, performing aqueous washes with cold solutions can slow down unwanted hydrolysis during an experimental workup.[14]

• Contact Time: The longer the ester is in contact with an aqueous acidic or basic solution, the greater the extent of hydrolysis will be.[14]

• Steric Hindrance: While a molecular-level factor, esters with more bulky groups near the ester linkage are generally more stable and hydrolyze more slowly.[14]

Troubleshooting Guide

Problem: My reaction yield is low, and I suspect the 2-Butoxyethyl acetate product is degrading during the aqueous workup.

• Question: Did you use a strong base (e.g., NaOH, KOH) to neutralize the reaction mixture?

  • Answer: Strong bases can cause rapid saponification of the ester. It is recommended to use a cold, saturated solution of a weak base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) for neutralization.[14] Perform the wash quickly and efficiently to minimize contact time.

• Question: Was the workup performed at room temperature?

  • Answer: The rate of hydrolysis is temperature-dependent. Performing all aqueous washes in an ice bath with ice-cold solutions will significantly slow down the kinetics of hydrolysis and improve your yield.[14]

• Question: How thoroughly was the organic layer dried after the aqueous wash?

  • Answer: Residual water, especially if any acid or base catalyst remains, can lead to hydrolysis over time. Use an anhydrous drying agent like sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄) until it no longer clumps, indicating that the water has been effectively removed.[14] A final wash with cold, saturated brine can also help remove residual water before the drying step.[14]

Problem: I am observing unexpected peaks corresponding to 2-butoxyethanol or acetic acid in my sample analysis (GC-MS, HPLC, NMR).

• Question: What is the pH of your sample or formulation?

  • Answer: The presence of acidic or basic components in your formulation can catalyze the hydrolysis of 2-Butoxyethyl acetate over time, even at room temperature. Ensure the pH of the final product is near neutral if stability is critical.

• Question: How was the sample stored and for how long?

  • Answer: Prolonged storage, especially at elevated temperatures, can lead to degradation. Store samples in a cool, dark place. The presence of moisture in the sample or storage container can also contribute to hydrolysis.

• Question: Could the analytical method itself be causing degradation?

  • Answer: High temperatures in a GC injection port can sometimes cause susceptible molecules to degrade. If you suspect this, try using a lower injection temperature. For LC-MS, ensure the mobile phase is compatible and will not promote hydrolysis.

Data Summary

The stability of 2-Butoxyethyl acetate is highly dependent on the pH of the surrounding medium. The following table provides a qualitative summary of its stability profile.

Condition	pH Range	Relative Rate of Hydrolysis	Primary Products	Reversibility
Acidic	< 7	Catalyzed, increases as pH decreases	2-Butoxyethanol, Acetic Acid	Reversible
Neutral	~ 7	Very Slow	2-Butoxyethanol, Acetic Acid	Reversible
Basic	> 7	Catalyzed, increases as pH increases	2-Butoxyethanol, Acetate Salt	Irreversible

Experimental Protocols

Protocol: General Assessment of Ester Stability in Aqueous Solutions

This protocol outlines a general procedure to determine the rate of hydrolysis of 2-Butoxyethyl acetate under specific pH and temperature conditions.

1. Materials:

• 2-Butoxyethyl acetate
• Buffer solutions of desired pH (e.g., pH 4, 7, 9)
• Acidic solution (e.g., 0.1 M HCl)
• Basic solution (e.g., 0.1 M NaOH)
• Internal standard for chromatographic analysis (e.g., dodecane, if using GC)
• Quenching solution (e.g., a saturated solution of sodium bicarbonate for acidic reactions, or an acid for basic reactions, to neutralize the catalyst)
• Extraction solvent (e.g., ethyl acetate, diethyl ether)
• Anhydrous sodium sulfate
• Thermostatically controlled water bath or incubator
• Analytical instrument (GC-FID, HPLC-UV, etc.)

2. Procedure:

• Prepare Reaction Solutions: In separate vials, add a known volume of the chosen aqueous medium (buffer, acid, or base).
• Equilibrate Temperature: Place the vials in the thermostatic bath and allow them to equilibrate to the desired experimental temperature (e.g., 25°C, 40°C, 60°C).
• Initiate Reaction: Add a small, accurately known amount of 2-Butoxyethyl acetate to each vial to achieve the target starting concentration. Start a timer immediately after addition and mixing. This is your t=0 point.
• Sample Collection: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.
• Quench Reaction: Immediately add the aliquot to a vial containing the appropriate quenching solution to stop the hydrolysis.
• Extraction: Add a known amount of an internal standard and the extraction solvent to the quenched sample. Vortex thoroughly to extract the remaining 2-Butoxyethyl acetate into the organic layer.
• Drying and Analysis: Separate the organic layer, dry it over anhydrous sodium sulfate, and transfer it to an autosampler vial for analysis.
• Data Analysis: Analyze the samples using a pre-calibrated chromatographic method to determine the concentration of 2-Butoxyethyl acetate at each time point. Plot the concentration of 2-Butoxyethyl acetate versus time. From this data, the rate of degradation and the half-life of the ester under those specific conditions can be calculated.[15]

Visualizations

Caption: Troubleshooting workflow for diagnosing and resolving stability issues with 2-Butoxyethyl acetate.

References

• 1. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ester Hydrolysis | Overview, Procedure & Mechanism - Lesson | Study.com [study.com]
• 12. web.viu.ca [web.viu.ca]
• 13. Reaction rate and rate constant of the hydrolysis of ethyl acetate with sodium hydroxide – Science Huβ Publishing- Leading the Information Highway [scihub.org]
• 14. benchchem.com [benchchem.com]
• 15. Problem P7. Determination of Rate Constants for n-Butyl Acetate Hydrolysis - Issuu [issuu.com]

Minimizing impurities in the synthesis of 2-Butoxyethyl acetate

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing impurities during the synthesis of 2-Butoxyethyl acetate (B1210297).

Frequently Asked Questions (FAQs) & Troubleshooting

1. What are the most common impurities in the synthesis of 2-Butoxyethyl acetate?

The most prevalent impurities are typically unreacted starting materials:

• 2-Butoxyethanol (B58217): Due to incomplete reaction or unfavorable equilibrium.

• Acetic Acid: Especially when used in excess to drive the reaction forward.[1]

Other potential impurities can include:

• Water: A byproduct of the esterification reaction.

• Byproducts from side reactions: Although less common under controlled conditions, these can include ethers or products of thermal decomposition.

• Impurities from starting materials: Commercial grades of 2-butoxyethanol may contain small amounts of ethylene (B1197577) glycol, diethylene glycol, and diethylene glycol monobutyl ether.[2]

2. My reaction yield is low, and I have a significant amount of unreacted 2-butoxyethanol and acetic acid. How can I improve the conversion?

Low conversion in Fischer esterification is often due to the reversible nature of the reaction.[3][4][5][6] To drive the equilibrium towards the product (2-Butoxyethyl acetate), consider the following strategies:

• Use an excess of one reactant: Using an excess of acetic acid is a common method to shift the equilibrium. However, this will require a more rigorous purification step to remove the unreacted acid.

• Remove water as it forms: Water is a byproduct, and its removal will push the reaction to completion according to Le Chatelier's principle.[5] This can be achieved by:

  • Azeotropic distillation: Using a solvent like toluene (B28343) or hexane (B92381) with a Dean-Stark trap to sequester the water.

  • Using a dehydrating agent: While less common for this specific synthesis on a large scale, molecular sieves can be used for smaller-scale reactions.

• Increase catalyst concentration: A higher concentration of the acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) can increase the reaction rate. However, excessive amounts can lead to side reactions and discoloration.

• Increase reaction temperature: Higher temperatures generally increase the reaction rate. The typical temperature range for this esterification is 70-150 °C.[1]

3. I am observing a colored tint (yellowish to brownish) in my final product. What is the cause, and how can I prevent or remove it?

Color formation in esterification reactions can be attributed to:

• High reaction temperatures: Excessive heat can cause thermal decomposition of the reactants or products, leading to colored byproducts.

• Aggressive catalysts: Strong mineral acids, especially at high concentrations, can promote side reactions that produce colored impurities.

• Oxygen presence: Oxidation of reactants or products, particularly at elevated temperatures, can result in colored species.

Troubleshooting and Prevention:

• Optimize reaction temperature: Maintain the temperature within the recommended range (90-120 °C is often optimal) to ensure a good reaction rate without causing degradation.[1]

• Use a milder catalyst: Consider using a solid acid catalyst or a less aggressive organic acid like p-toluenesulfonic acid.

• Perform the reaction under an inert atmosphere: Blanketing the reaction with nitrogen or argon can prevent oxidation.

• Purification: Discoloration can often be removed during distillation, as the colored impurities may be less volatile than the desired product.

4. My GC analysis shows unexpected peaks. What could they be, and how can I identify them?

Unexpected peaks in your gas chromatogram could be:

• Byproducts of side reactions: At higher temperatures, ether cleavage or other rearrangements can occur.

• Impurities from starting materials: As mentioned, commercial 2-butoxyethanol can contain other glycols or glycol ethers.[2]

• Contaminants from equipment: Ensure all glassware and equipment are thoroughly clean.

• Peroxides: 2-Butoxyethyl acetate can form explosive peroxides and should be checked for their presence before distillation.[7]

Identification and Mitigation:

• GC-MS analysis: Gas Chromatography-Mass Spectrometry is a powerful tool for identifying unknown compounds by providing their mass spectra.

• Analyze starting materials: Run a GC analysis of your starting 2-butoxyethanol and acetic acid to check for pre-existing impurities.

• Optimize reaction conditions: Lowering the reaction temperature or changing the catalyst may minimize the formation of byproducts.

Data Presentation

Table 1: Influence of Reaction Conditions on 2-Butoxyethyl Acetate Synthesis

Parameter	Condition	Expected Impact on Purity	Potential Issues	Mitigation Strategies
Temperature	Low (<90°C)	High (low byproducts)	Low reaction rate, incomplete conversion	Increase reaction time, use a more active catalyst.
Optimal (90-120°C)	High purity and good yield	-	Monitor reaction progress.
High (>150°C)	Decreased	Formation of colored byproducts, potential for decomposition	Reduce temperature, use an inert atmosphere.
Catalyst	Mineral Acid (e.g., H₂SO₄)	Effective conversion	Potential for side reactions and color formation[1]	Use in moderation, ensure thorough neutralization.
Organic Acid (e.g., p-TsOH)	Good conversion	Generally fewer side reactions than mineral acids	-
Solid Acid Catalyst	High purity, easier separation	Lower activity compared to homogeneous catalysts	Increase catalyst loading or reaction time.[1]
Reactant Molar Ratio (Acetic Acid:2-Butoxyethanol)	1:1	Lower conversion	Equilibrium may not favor product formation	Remove water as it forms.
>1:1	Higher conversion	Excess acetic acid in the product	Thorough neutralization and washing steps required.

Experimental Protocols

Protocol 1: Synthesis of 2-Butoxyethyl Acetate via Fischer Esterification

• Apparatus Setup: Assemble a round-bottom flask with a reflux condenser and a Dean-Stark trap (if using azeotropic water removal). Add a magnetic stir bar.

• Reactant Charging: To the round-bottom flask, add 2-butoxyethanol (1.0 mol).

• Catalyst and Second Reactant Addition: In a separate container, carefully add the acid catalyst (e.g., 0.02 mol of p-toluenesulfonic acid) to an excess of acetic acid (1.2 mol). Slowly add this mixture to the stirring 2-butoxyethanol in the reaction flask.

• Reaction: Heat the mixture to reflux (typically 100-120°C) and continue heating until the theoretical amount of water is collected in the Dean-Stark trap, or until reaction completion is confirmed by GC analysis.

• Cooling: Allow the reaction mixture to cool to room temperature.

Protocol 2: Purification of 2-Butoxyethyl Acetate

• Transfer: Transfer the cooled reaction mixture to a separatory funnel.

• Neutralization: Add a saturated solution of sodium bicarbonate (NaHCO₃) to the separatory funnel in small portions. Swirl gently and vent frequently to release the CO₂ gas produced. Continue adding the bicarbonate solution until the effervescence ceases. This step neutralizes the excess acetic acid and the acid catalyst.

• Washing:

  • Wash the organic layer with deionized water.

  • Wash the organic layer with a saturated sodium chloride solution (brine) to aid in the separation of the layers.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate).

• Filtration: Filter the mixture to remove the drying agent.

• Distillation: Purify the crude 2-butoxyethyl acetate by fractional distillation under atmospheric or reduced pressure. The boiling point of 2-butoxyethyl acetate is approximately 192°C at atmospheric pressure.[8][9] Collect the fraction that distills at the correct temperature.

Protocol 3: GC-FID Analysis of 2-Butoxyethyl Acetate

• Instrument Conditions (Example):

  • Column: A polar capillary column (e.g., DB-Wax or similar) is suitable.

  • Injector Temperature: 250°C

  • Detector (FID) Temperature: 250°C

  • Oven Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/min to 200°C.

    • Hold at 200°C for 5 minutes.

  • Carrier Gas: Helium or Nitrogen.

• Sample Preparation: Dilute a small aliquot of the sample in a suitable solvent (e.g., dichloromethane (B109758) or methanol).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Analysis: Identify and quantify the peaks by comparing their retention times and areas with those of known standards for 2-butoxyethyl acetate, 2-butoxyethanol, and acetic acid.

Visualizations

Caption: Experimental workflow for the synthesis, purification, and analysis of 2-Butoxyethyl acetate.

Caption: Troubleshooting logic for common issues in 2-Butoxyethyl acetate synthesis.

References

• 1. CN101337884A - Method for preparing 2-Butoxyethyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 2. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. ICSC 0839 - 2-BUTOXYETHYL ACETATE [inchem.org]
• 8. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 9. 2-Butoxyethyl acetate [webbook.nist.gov]

Technical Support Center: Photodegradation of 2-Butoxyethyl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the photodegradation of 2-Butoxyethyl acetate (B1210297) in experimental setups.

Frequently Asked Questions (FAQs)

Q1: Is direct photolysis an effective method for degrading 2-Butoxyethyl acetate?

A1: Direct photolysis, which involves the degradation of a compound by direct absorption of light, is not considered a significant degradation pathway for 2-Butoxyethyl acetate in aqueous environments.[1][2] The molecule does not absorb light at wavelengths typically found in sunlight that reaches the Earth's surface.[2] Therefore, experimental setups relying solely on a UV lamp without a catalyst are unlikely to yield significant degradation.

Q2: What are the expected major degradation pathways for 2-Butoxyethyl acetate in advanced oxidation processes (AOPs)?

A2: In the presence of strong oxidizing species like hydroxyl radicals (•OH) generated during advanced oxidation processes (AOPs) such as photocatalysis, 2-Butoxyethyl acetate is expected to degrade. The primary atmospheric degradation pathway is through reaction with hydroxyl radicals.[1] In an experimental setting, the degradation is likely initiated by the abstraction of a hydrogen atom from the ether or ester group by a hydroxyl radical, leading to a cascade of oxidation reactions. This can result in the formation of intermediates such as 2-butoxyethanol, acetic acid, and smaller aldehydes and carboxylic acids, eventually leading to complete mineralization to CO2 and H2O under ideal conditions.

Q3: What analytical methods are suitable for monitoring the degradation of 2-Butoxyethyl acetate and its byproducts?

A3: Gas chromatography (GC) coupled with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS) are the most common and effective methods for the quantitative and qualitative analysis of 2-Butoxyethyl acetate and its degradation products.[3] For aqueous samples, liquid-phase injection can be used, while for gas-phase experiments, techniques like solid-phase microextraction (SPME) or collection onto sorbent tubes followed by thermal desorption are suitable for sample introduction into the GC.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low or no degradation of 2-Butoxyethyl acetate	Ineffective light source: The lamp's emission spectrum may not overlap with the absorption spectrum of the photocatalyst.	- Ensure the light source (e.g., UV-A, UV-C) is appropriate for activating the chosen photocatalyst (e.g., TiO₂). - Check the age of the lamp, as output can decrease over time.
Catalyst deactivation: The photocatalyst surface can become fouled by reaction intermediates or impurities.	- Consider regenerating the catalyst by washing with a suitable solvent or by thermal treatment. - Ensure the purity of the starting materials and the reaction medium.
Insufficient catalyst loading: The amount of catalyst may be too low for the given concentration of 2-Butoxyethyl acetate.	- Optimize the catalyst concentration. Note that excessive catalyst loading can lead to light scattering and reduced efficiency.
Mass transfer limitations: The transport of 2-Butoxyethyl acetate to the catalyst surface may be the rate-limiting step.	- Increase the stirring or mixing rate in the reactor. - For gas-phase systems, optimize the flow rate.
Inconsistent or non-reproducible results	Fluctuations in experimental conditions: Variations in temperature, light intensity, or pH can affect reaction rates.	- Use a thermostated reactor to maintain a constant temperature. - Monitor the light intensity using a radiometer. - Buffer the reaction solution to maintain a constant pH.
Inhomogeneous catalyst suspension: The photocatalyst may not be uniformly dispersed in the reaction medium.	- Use ultrasonication to disperse the catalyst before the experiment. - Ensure continuous and vigorous stirring throughout the experiment.
Formation of unexpected byproducts	Complex reaction pathways: The degradation of 2-Butoxyethyl acetate can proceed through multiple pathways, leading to a variety of intermediates.	- Use analytical techniques like GC-MS to identify the byproducts. - Consult literature on the degradation of similar compounds (e.g., other glycol ethers, esters) to understand potential reaction mechanisms.
Incomplete mineralization: The experimental conditions may not be sufficient for the complete degradation of intermediates.	- Increase the reaction time. - Optimize parameters such as catalyst loading, light intensity, and oxidant concentration (if applicable).

Experimental Protocols

While specific quantitative data for the photodegradation of 2-Butoxyethyl acetate is limited, the following protocol for the photocatalytic degradation of a generic volatile organic compound (VOC) in the gas phase can be adapted for 2-Butoxyethyl acetate.

Protocol: Gas-Phase Photocatalytic Degradation of 2-Butoxyethyl Acetate using TiO₂

1. Materials and Equipment:

• Photocatalytic reactor (e.g., annular reactor with a quartz sleeve)

• UV lamp (e.g., UV-A, 365 nm)

• Titanium dioxide (TiO₂) photocatalyst (e.g., Degussa P25)

• Gas-tight syringes

• Mass flow controllers

• Zero-air or synthetic air generator

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

• 2-Butoxyethyl acetate (high purity)

2. Experimental Setup:

Caption: Experimental workflow for gas-phase photodegradation.

3. Procedure:

• Catalyst Preparation: Prepare a slurry of TiO₂ in a suitable solvent (e.g., ethanol). Coat the inner surface of the reactor with the slurry and dry it in an oven to obtain a uniform catalyst film.

• System Assembly: Assemble the reactor with the UV lamp and connect it to the gas delivery and analysis system as shown in the diagram.

• Gas Stream Generation: Generate a continuous gas stream containing a known concentration of 2-Butoxyethyl acetate by passing a controlled flow of zero air through a bubbler containing the liquid compound and diluting it with another stream of zero air.

• Adsorption-Desorption Equilibrium: In the dark, pass the gas stream through the reactor until the concentration of 2-Butoxyethyl acetate at the outlet is stable and equal to the inlet concentration, indicating that adsorption-desorption equilibrium has been reached.

• Photocatalytic Reaction: Turn on the UV lamp to initiate the photocatalytic degradation.

• Monitoring: Periodically sample the gas at the reactor outlet and analyze it using GC-FID or GC-MS to determine the concentration of 2-Butoxyethyl acetate and identify any degradation byproducts.

• Data Analysis: Calculate the degradation efficiency of 2-Butoxyethyl acetate at different time points.

Quantitative Data

Specific experimental data on the photodegradation of 2-Butoxyethyl acetate is scarce in the literature. However, the following table summarizes some relevant physical and chemical properties.

Property	Value
Molecular Formula	C₈H₁₆O₃
Molar Mass	160.21 g/mol
Boiling Point	192 °C
Vapor Pressure	0.3 mmHg at 20 °C
Solubility in Water	1.5 g/100 mL at 20 °C
Atmospheric Half-life	Estimated to be on the order of hours due to reaction with hydroxyl radicals.[1]

Signaling Pathways and Logical Relationships

The following diagram illustrates the general mechanism of photocatalytic degradation of an organic compound like 2-Butoxyethyl acetate using a semiconductor photocatalyst such as TiO₂.

Caption: General mechanism of photocatalytic degradation.

References

• 1. Heterogeneous photocatalytic degradation of ethylene glycol and propylene glycol [authors.library.caltech.edu]
• 2. Humic Substance Photosensitized Degradation of Phthalate Esters Characterized by 2H and 13C Isotope Fractionation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Addressing Interference of 2-Butoxyethyl Acetate in Spectroscopy

For researchers, scientists, and drug development professionals utilizing spectroscopic techniques, the presence of solvents can be a significant source of interference, potentially compromising experimental results. 2-Butoxyethyl acetate (B1210297), a commonly used solvent, can introduce challenges in various spectroscopic methods. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you identify, mitigate, and resolve these interferences.

Frequently Asked Questions (FAQs)

Q1: What are the primary spectroscopic techniques where interference from 2-Butoxyethyl acetate is a concern?

A1: Interference from 2-Butoxyethyl acetate can be observed in several common spectroscopic techniques, including:

• UV-Visible (UV-Vis) Spectroscopy: Due to its absorbance in the lower UV region.

• Fluorescence Spectroscopy: Potential for background fluorescence or quenching effects.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Residual solvent signals can overlap with analyte peaks.

• Infrared (IR) Spectroscopy: Characteristic vibrations of the solvent can mask analyte signals.

• Raman Spectroscopy: Solvent-related Raman scattering can interfere with the signals from the sample.

Q2: How can I identify if 2-Butoxyethyl acetate is interfering with my measurements?

A2: The signs of interference depend on the technique:

• UV-Vis: An unusually high absorbance baseline, especially at lower wavelengths, or the appearance of unexpected peaks. A solvent blank will show significant absorbance in the region of interest.

• Fluorescence: A high background signal in the emission spectrum of a blank sample, or lower than expected fluorescence intensity of the analyte (quenching).

• NMR: The presence of characteristic peaks of 2-Butoxyethyl acetate in your sample's spectrum that are not part of your analyte.

• IR: Broad absorption bands corresponding to C-O, C=O, and C-H vibrations of the ester that overlap with your analyte's spectral features.

• Raman: Sharp peaks in the spectrum that do not belong to the analyte, which can be identified by running a spectrum of pure 2-Butoxyethyl acetate.

Q3: What are some general best practices to minimize solvent interference?

A3:

• Use High-Purity Solvents: Always use solvents of the highest possible purity (e.g., spectroscopic or HPLC grade) to minimize impurities that could cause interference.

• Run a Solvent Blank: Before analyzing your sample, always run a spectrum of the pure solvent (and any other matrix components) to identify its contribution to the overall spectrum.

• Subtract the Blank Spectrum: In many spectroscopic software packages, you can subtract the blank spectrum from your sample spectrum to remove the solvent's contribution.

• Choose an Appropriate Solvent: When possible, select a solvent that is transparent in the spectral region of interest and does not interact with your analyte.

Troubleshooting Guides by Technique

UV-Visible Spectroscopy

Issue: High background absorbance or unexpected peaks.

• Cause: 2-Butoxyethyl acetate and similar esters like n-butyl acetate absorb in the UV region. For instance, n-butyl acetate has a UV cutoff of 254 nm, meaning it absorbs significantly below this wavelength.

• Troubleshooting Workflow:

  UV-Vis Troubleshooting Workflow

• Detailed Protocol: Background Subtraction

  • Fill a clean cuvette with high-purity 2-Butoxyethyl acetate.

  • Place the cuvette in the spectrophotometer and record a baseline spectrum across your wavelength range of interest.

  • Replace the blank with your sample cuvette (analyte dissolved in 2-Butoxyethyl acetate).

  • Acquire the sample spectrum.

  • Use the instrument's software to subtract the baseline spectrum from the sample spectrum.

• Alternative Solvents:

Solvent	UV Cutoff (nm)
Acetonitrile	190
Water	190
Hexane	195
Ethanol	205
Methanol	205

Fluorescence Spectroscopy

Issue: Fluorescence quenching or high background.

• Cause: Solvents can absorb the excitation or emission energy (quenching) or may themselves be fluorescent.

• Troubleshooting Workflow:

• Experimental Protocol: Assessing Solvent Quenching

  • Prepare a stock solution of your analyte in a non-quenching solvent (e.g., ethanol).

  • Prepare a series of dilutions of your analyte in 2-Butoxyethyl acetate.

  • Measure the fluorescence intensity of each sample.

  • Create a Stern-Volmer plot (I₀/I vs. [Q], where I₀ is the fluorescence intensity without the quencher, I is the intensity with the quencher, and [Q] is the quencher concentration) to characterize the quenching effect.

NMR Spectroscopy

Issue: Unidentified peaks in the spectrum.

• Cause: Residual protons in the solvent will produce signals.

• Troubleshooting:

  • Consult a table of common NMR solvent impurities to identify the peaks corresponding to 2-Butoxyethyl acetate.

  • If the solvent peaks overlap with analyte signals, consider using a different deuterated solvent.

  • Ensure your sample is as dry and pure as possible before dissolving.

• ¹H NMR Chemical Shifts for 2-Butoxyethyl acetate: The following are approximate chemical shifts (ppm) and may vary slightly depending on the deuterated solvent used:

  • ~4.09 ppm (t, 2H, -O-CH₂-CH₂-O-)

  • ~3.58 ppm (t, 2H, -O-CH₂-CH₂-O-)

  • ~3.47 ppm (t, 2H, -O-CH₂-CH₂CH₂CH₃)

  • ~2.04 ppm (s, 3H, -C(O)-CH₃)

  • ~1.54 ppm (quintet, 2H, -O-CH₂-CH₂-CH₂CH₃)

  • ~1.36 ppm (sextet, 2H, -O-CH₂CH₂-CH₂-CH₃)

  • ~0.92 ppm (t, 3H, -CH₂-CH₃)

Infrared (IR) Spectroscopy

Issue: Solvent absorption bands obscure analyte signals.

• Cause: 2-Butoxyethyl acetate has strong IR absorption bands.

• Troubleshooting:

  • Background Subtraction: As with UV-Vis, subtract the solvent spectrum.

  • Reduce Path Length: Use a cell with a shorter path length to minimize the solvent's contribution.

  • Extended Multiplicative Signal Correction (EMSC): This is a more advanced data processing technique that can model and remove known interferent spectra.

• Conceptual Workflow for EMSC:

  Conceptual EMSC Workflow

Raman Spectroscopy

Issue: Solvent peaks dominate the spectrum.

• Cause: 2-Butoxyethyl acetate, like most organic solvents, produces Raman scattering.

• Troubleshooting:

  • Run a Solvent Blank: Obtain a Raman spectrum of pure 2-Butoxyethyl acetate to identify its characteristic peaks.

  • Spectral Subtraction: Subtract the solvent spectrum from the sample spectrum.

  • Adjust Concentration: Increase the concentration of your analyte if its signal is too weak relative to the solvent.

  • Choose a Different Excitation Wavelength: This may help to reduce fluorescence background if that is also an issue.

• Known Raman Shifts for 2-Butoxyethyl acetate: While a detailed, fully assigned spectrum is not readily available in all databases, running a blank will allow you to identify the solvent's contribution. Key regions to expect signals include C-H stretching (~2800-3000 cm⁻¹), C=O stretching (~1740 cm⁻¹), and various fingerprint region peaks.

By following these guidelines and protocols, researchers can effectively address the challenges posed by 2-Butoxyethyl acetate interference in their spectroscopic experiments, leading to more accurate and reliable data.

Technical Support Center: Synthesis of 2-Butoxyethyl Acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-Butoxyethyl acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 2-Butoxyethyl acetate?

A1: The most prevalent methods for synthesizing 2-Butoxyethyl acetate are:

• Direct Esterification: The reaction of 2-butoxyethanol (B58217) with acetic acid, typically in the presence of an acid catalyst. This is a widely used industrial method.

• Transesterification: The reaction of an alkyl acetate (like 2-ethoxyethyl acetate) with 2-butoxyethanol, catalyzed by a substance such as niobium oxide. This method can be less corrosive and produce fewer byproducts than direct esterification.[1]

• Reaction with Acetic Anhydride (B1165640) or Acyl Chlorides: 2-butoxyethanol can also be reacted with acetic anhydride or acetyl chloride to form the ester.[2][3]

Q2: What factors have the most significant impact on the yield of 2-Butoxyethyl acetate?

A2: Key factors influencing the yield include:

• Reaction Temperature: Higher temperatures generally increase the reaction rate, but excessively high temperatures can lead to side reactions and catalyst degradation.

• Catalyst Type and Concentration: The choice of catalyst (e.g., mineral acids, solid acids, or enzymes) and its concentration are crucial for reaction efficiency.[4]

• Reactant Molar Ratio: The ratio of 2-butoxyethanol to the acetyl group donor (acetic acid, another ester) can be optimized to drive the reaction towards product formation.[4]

• Water Removal: In direct esterification, water is a byproduct. Its effective and continuous removal is essential to shift the equilibrium towards the formation of the ester product and achieve high conversion.[5]

Q3: What are the typical physical properties of 2-Butoxyethyl acetate?

A3: 2-Butoxyethyl acetate is a colorless liquid with a mild, pleasant, fruity odor.[6][7] Key physical properties are summarized in the table below.

Property	Value
Molecular Formula	C₈H₁₆O₃
Molar Mass	160.2 g/mol
Boiling Point	192 °C
Melting Point	-63 °C
Density	0.94 g/mL
Solubility in Water	1.5% at 20°C
Flash Point	71 °C

(Source:[6])

Troubleshooting Guide

Q4: My reaction yield is consistently low. What are the potential causes and solutions?

A4: Low yield is a common issue that can often be traced back to a few key areas.

Potential Cause	Recommended Solution
Incomplete Reaction	- Increase Reaction Time: Ensure the reaction is running long enough to reach equilibrium or completion. Monitor the reaction progress using techniques like GC or titration.[4]- Increase Temperature: Gradually increase the reaction temperature within the optimal range (see tables below) to improve the reaction rate.[4]- Increase Catalyst Loading: A higher catalyst concentration can accelerate the reaction.[4]
Reaction Equilibrium	- Water Removal (for Esterification): Employ a Dean-Stark apparatus or a similar method for continuous azeotropic removal of water to shift the equilibrium towards the product.[5]- Use Excess Reactant: Using an excess of one reactant (typically the less expensive one) can drive the reaction forward.[8]
Catalyst Deactivation	- Ensure Anhydrous Conditions: Water can deactivate certain catalysts. Dry all reactants and solvents before use.- Check for Impurities: Impurities in the starting materials can poison the catalyst. Use high-purity reactants.- Avoid Excessive Temperatures: High temperatures can cause thermal degradation of the catalyst.
Side Reactions	- Optimize Temperature: Operate within the recommended temperature range to minimize the formation of byproducts.- Consider a Milder Catalyst: Strong acid catalysts can sometimes promote side reactions. Consider using a solid acid catalyst like Amberlyst-15 or exploring the transesterification route.[1][4]

Q5: The reaction seems to have stalled before completion. What should I investigate?

A5: A stalled reaction can be frustrating. Here’s a logical workflow to diagnose the issue:

Caption: Troubleshooting workflow for a stalled reaction.

Q6: My final product is discolored. What could be the cause?

A6: Product discoloration is often a sign of impurities or degradation.

• Cause: Overheating during the reaction or distillation can lead to thermal decomposition and the formation of colored byproducts.

• Solution: Carefully control the temperature throughout the synthesis and purification steps. Consider performing distillations under reduced pressure to lower the boiling point.

• Cause: The use of strong, corrosive mineral acids as catalysts can sometimes lead to the formation of colored impurities.

• Solution: Consider using a solid acid catalyst, which can be easily filtered out, or explore the transesterification method, which uses milder conditions.[1]

Data and Experimental Protocols

Data Presentation

Table 1: Effect of Reaction Conditions on the Esterification of 2-Butoxyethanol with Acetic Acid

Catalyst	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Time (min)	Conversion (%)
p-TSA (0.5 meq)	1:1	100	~20	> 70
p-TSA (0.25 meq)	1:1	100	~20	~60
p-TSA (0.5 meq)	1:2	100	~20	> 80
p-TSA (0.5 meq)	2:1	100	~20	~50
Amberlyst 15 (5 meq)	1:1	100	~100	> 70
No Catalyst	1:1	100	> 1000	~40

(Data synthesized from:[4])

Table 2: Effect of Temperature and Catalyst Loading on Transesterification

Temperature (K)	Catalyst Loading (wt%)	Conversion of Limiting Reagent (%)
383	10	Low
398	10	Moderate
383	30	Moderate
398	30	High

(Data synthesized from a design of experiments study.[1][9] Note: "Low," "Moderate," and "High" are relative terms based on the study's findings, where exact percentages for these specific combinations were not explicitly tabled but trends were identified.)

Experimental Protocols

Protocol 1: Direct Esterification using an Acid Catalyst

This protocol describes a general procedure for the synthesis of 2-Butoxyethyl acetate via Fischer esterification.

Caption: Experimental workflow for direct esterification.

Methodology:

• Reactant Charging: In a round-bottom flask equipped with a magnetic stirrer, add 2-butoxyethanol, acetic acid (a molar ratio of 1:1 to 1:2 is often effective), and an acid catalyst (e.g., 0.5-1 mol% of p-toluenesulfonic acid).[4]

• Apparatus Setup: Fit the flask with a Dean-Stark apparatus and a reflux condenser.

• Heating and Reflux: Heat the mixture to reflux. The temperature will depend on the specific reactants and solvent if used, but is typically in the range of 90-120°C.[5]

• Water Removal: As the reaction proceeds, the water-entrainer azeotrope will distill into the Dean-Stark trap. The water will separate and collect in the bottom of the trap.

• Monitoring: Monitor the progress of the reaction by observing the amount of water collected or by taking small aliquots for analysis by gas chromatography (GC) or titration.[4]

• Cooling and Neutralization: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Washing and Drying: Wash the organic layer with brine, then dry it over an anhydrous salt such as magnesium sulfate.

• Purification: Filter off the drying agent and purify the crude product by fractional distillation to obtain pure 2-Butoxyethyl acetate (boiling point ~192°C).[5]

Protocol 2: Transesterification using a Solid Catalyst

This protocol is based on the synthesis using niobium oxide as a catalyst.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. PUBLIC HEALTH STATEMENT - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. rmiq.org [rmiq.org]
• 5. CN101337884A - Method for preparing 2-Butoxyethyl acetate by continuous esterification reaction - Google Patents [patents.google.com]
• 6. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 7. 2-BUTOXYETHYL ACETATE (BUTYL CELLOSOLVE ACETATE) | Occupational Safety and Health Administration [osha.gov]
• 8. athabascau.ca [athabascau.ca]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Anhydrous 2-Butoxyethyl Acetate Preparation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on obtaining anhydrous 2-Butoxyethyl acetate (B1210297) (BEEA) for moisture-sensitive reactions. Below you will find troubleshooting guides and frequently asked questions in a user-friendly format to address common challenges encountered during the drying process.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to use anhydrous 2-Butoxyethyl acetate in certain reactions?

A1: Water can act as an unwanted nucleophile or a catalyst poison in many organic reactions. For instance, in Grignard reactions, water will protonate the Grignard reagent, rendering it inactive. In reactions involving strong bases or highly reactive intermediates, the presence of water can lead to side reactions, reduced yields, and product impurities. Therefore, using an anhydrous solvent like 2-Butoxyethyl acetate is essential for the success of these sensitive chemical transformations.

Q2: What is the typical water content of commercial 2-Butoxyethyl acetate?

A2: The water content in commercial grades of 2-Butoxyethyl acetate can vary. While some suppliers may offer high-purity or anhydrous grades, "technical" or "reagent" grade solvents may contain significant amounts of water, sometimes in the range of hundreds to thousands of parts per million (ppm). It is always recommended to either purchase a certified anhydrous grade or dry the solvent in-house before use in moisture-sensitive applications.

Q3: What are the primary methods for drying 2-Butoxyethyl acetate?

A3: The most common and effective methods for drying 2-Butoxyethyl acetate include:

• Drying with Molecular Sieves: This is a convenient and effective method for removing water to low ppm levels. 3Å or 4Å molecular sieves are typically used.

• Azeotropic Distillation: This technique involves distilling the solvent with an entraining agent that forms a low-boiling azeotrope with water, effectively removing it from the bulk solvent.

• Fractional Distillation: Simple distillation can reduce water content, but for achieving very low water levels, fractional distillation under reduced pressure is more effective, especially for high-boiling point solvents like 2-Butoxyethyl acetate.

Q4: How can I accurately measure the water content in 2-Butoxyethyl acetate?

A4: The most reliable and widely used method for determining trace amounts of water in organic solvents is Karl Fischer titration .[1][2] This electrochemical method is highly specific to water and can provide accurate measurements down to the ppm level. For a less quantitative but indicative measure, proton NMR spectroscopy can be used to estimate water content by integrating the water peak relative to a known internal standard or the solvent peaks.[3][4]

Troubleshooting Guide

This guide addresses common issues encountered when drying 2-Butoxyethyl acetate.

Issue 1: High residual water content after drying with molecular sieves.

Possible Cause	Troubleshooting Step
Inactive Molecular Sieves	Ensure molecular sieves are properly activated before use. Heat them in a furnace at 250-300°C for at least 3 hours under a stream of inert gas or under vacuum.[5] Cool them in a desiccator over a strong desiccant before use.
Insufficient Contact Time	Allow the solvent to stand over the activated molecular sieves for an adequate period, typically 12-24 hours, with occasional swirling. For very wet solvent, a longer contact time or a second treatment with fresh sieves may be necessary.
Incorrect Pore Size	For esters, 3Å or 4Å molecular sieves are generally effective. 3Å sieves are often preferred as they exclude most organic molecules, including the solvent itself, and only adsorb water.[5][6]
Contamination from Atmosphere	Handle the dried solvent under an inert atmosphere (e.g., nitrogen or argon) to prevent re-absorption of moisture from the air. Use septa and syringes for transfers.

Issue 2: Solvent decomposition or side reactions during drying.

Possible Cause	Troubleshooting Step
Use of Reactive Drying Agents	Avoid using highly reactive drying agents like sodium metal or calcium hydride with esters. These can cause hydrolysis or other undesirable side reactions.
Peroxide Formation during Distillation	2-Butoxyethyl acetate can form explosive peroxides upon prolonged storage or when heated.[7][8][9] Before distilling, always test for the presence of peroxides using peroxide test strips. If peroxides are present, they must be removed before distillation by passing the solvent through a column of activated alumina (B75360) or by treatment with a reducing agent like ferrous sulfate.[10][11][12]
Thermal Degradation	2-Butoxyethyl acetate has a high boiling point (192 °C).[13] Distillation at atmospheric pressure can lead to decomposition. To minimize this risk, perform the distillation under reduced pressure to lower the boiling point.

Issue 3: Inefficient water removal by distillation.

| Possible Cause | Troubleshooting Step | | No Azeotrope Formation | While 2-Butoxyethyl acetate's azeotropic behavior with water is not extensively documented in readily available tables, azeotropic distillation with a suitable entrainer like toluene (B28343) can be effective.[14][15][16][17] | | Inefficient Fractional Distillation Setup | For fractional distillation, use a column with a high number of theoretical plates (e.g., a Vigreux or packed column) to ensure good separation of water from the solvent. Maintain a slow and steady distillation rate. | | Condenser Inefficiency | Ensure the condenser is adequately cooled to prevent the loss of the lower-boiling azeotrope or the solvent itself. |

Quantitative Data on Drying Methods

While specific data for 2-Butoxyethyl acetate is limited, the following table provides an estimation of the effectiveness of different drying methods based on data for similar organic solvents. The final water content should always be verified by Karl Fischer titration for critical applications.

Drying Method	Drying Agent/Conditions	Typical Final Water Content (ppm)	Remarks
Molecular Sieves	3Å or 4Å molecular sieves, 24h contact time	< 10 - 50	Highly effective and convenient. Sieves must be properly activated.[18][19]
Distillation	Simple distillation at atmospheric pressure	50 - 200	Can reduce bulk water but may not be sufficient for anhydrous reactions.
Fractional Distillation	Under reduced pressure	< 50	More effective than simple distillation for achieving low water content. Reduces risk of thermal decomposition.
Azeotropic Distillation	With a suitable entrainer (e.g., toluene)	< 50	Effective for removing water as a lower-boiling azeotrope.[20]

Experimental Protocols

Protocol 1: Drying 2-Butoxyethyl Acetate with Molecular Sieves

• Activation of Molecular Sieves: Place 3Å or 4Å molecular sieves in a ceramic or glass dish and heat in a furnace at 250-300°C for at least 3 hours. For smaller quantities, heating in a flask under high vacuum with a heat gun is also effective.

• Cooling: After heating, immediately transfer the hot sieves to a desiccator containing a strong desiccant (e.g., phosphorus pentoxide or anhydrous calcium sulfate) and allow them to cool to room temperature under vacuum or in a dry atmosphere.

• Drying: Add the activated molecular sieves (approximately 5-10% w/v) to a flask containing the 2-Butoxyethyl acetate.

• Incubation: Stopper the flask and allow it to stand for at least 24 hours at room temperature, with occasional swirling.

• Storage and Dispensing: Store the dried solvent over the molecular sieves. For use, carefully decant or cannulate the required amount of solvent under an inert atmosphere.

Protocol 2: Drying 2-Butoxyethyl Acetate by Fractional Distillation under Reduced Pressure

Safety Precaution: Always test for peroxides before distilling 2-Butoxyethyl acetate. If peroxides are detected, they must be removed prior to distillation.[9][10][11][12] Do not distill to dryness.

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux or packed column, a condenser, and a receiving flask. Ensure all glassware is oven-dried and assembled while hot to prevent atmospheric moisture contamination.

• Peroxide Test: Test the 2-Butoxyethyl acetate for peroxides using a reliable test strip. If positive, treat the solvent to remove peroxides before proceeding.

• Distillation: Place the 2-Butoxyethyl acetate in the distillation flask with a few boiling chips or a magnetic stir bar. Connect the apparatus to a vacuum source and slowly reduce the pressure to the desired level.

• Heating: Gently heat the distillation flask. Discard the initial fraction (forerun), which may contain more volatile impurities and residual water.

• Collection: Collect the main fraction distilling at a constant temperature corresponding to the boiling point of 2-Butoxyethyl acetate at the applied pressure.

• Storage: Collect the dried solvent in a flask that can be sealed under an inert atmosphere. For long-term storage, add activated 3Å or 4Å molecular sieves.

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues when drying 2-Butoxyethyl acetate.

References

• 1. mcckf.com [mcckf.com]
• 2. cdn.hach.com [cdn.hach.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. azooptics.com [azooptics.com]
• 5. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. carlroth.com [carlroth.com]
• 8. vumc.org [vumc.org]
• 9. ICSC 0839 - 2-BUTOXYETHYL ACETATE [inchem.org]
• 10. uwyo.edu [uwyo.edu]
• 11. ehs.tcu.edu [ehs.tcu.edu]
• 12. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 13. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 14. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 15. rushim.ru [rushim.ru]
• 16. chemcraft.su [chemcraft.su]
• 17. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 18. rubingroup.org [rubingroup.org]
• 19. researchgate.net [researchgate.net]
• 20. CN101337884A - Method for preparing 2-Butoxyethyl acetate by continuous esterification reaction - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Butoxyethyl Acetate and Diethylene Glycol Monobutyl Ether as Coalescing Agents in Coatings

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data

The selection of an appropriate coalescing agent is a critical factor in the formulation of high-performance coatings, directly influencing film formation, durability, and overall aesthetic appeal. This guide provides a detailed comparison of two commonly used coalescing agents: 2-Butoxyethyl acetate (B1210297) and Diethylene Glycol Monobutyl Ether (DGBE). The following sections present a comprehensive analysis of their physical and chemical properties, performance characteristics in coatings, and the experimental protocols used for their evaluation.

Physicochemical Properties: A Head-to-Head Comparison

A thorough understanding of the fundamental properties of each coalescing agent is essential for predicting their behavior in a coating formulation. The following table summarizes the key physical and chemical characteristics of 2-Butoxyethyl acetate and Diethylene Glycol Monobutyl Ether.

Property	2-Butoxyethyl Acetate	Diethylene Glycol Monobutyl Ether
CAS Number	112-07-2[1]	112-34-5
Molecular Formula	C8H16O3[1]	C8H18O3
Molecular Weight	160.21 g/mol [1]	162.23 g/mol
Boiling Point	192 °C[2]	231 °C[3]
Vapor Pressure	0.3 mmHg (20 °C)	0.02 mmHg (20 °C)
Density	0.942 g/mL (25 °C)[2]	0.953 g/mL (20 °C)
Water Solubility	Slightly miscible[2]	Miscible
Flash Point	71 °C	108 °C
Odor	Mild, fruity	Mild, pleasant

Performance as Coalescing Agents: Experimental Data

The true measure of a coalescing agent lies in its performance within a coating formulation. This section details experimental findings on their efficiency in reducing the Minimum Film Formation Temperature (MFFT) and their impact on key paint properties such as scrub resistance, gloss, and hardness.

Coalescing Efficiency (MFFT Reduction)

The primary function of a coalescing agent is to lower the MFFT of a latex polymer, enabling the formation of a continuous film at lower temperatures. The efficiency of a coalescing agent is determined by its ability to reduce the MFFT of a polymer dispersion.

While a direct comparative study under identical conditions was not found in the reviewed literature, the following observations can be made:

• Diethylene Glycol Monobutyl Ether (DGBE) has been shown to be an effective coalescent. In studies with flat paints based on a polymer dispersion with an MFFT of 11 °C, DGBE achieved high scrub resistance results.[4] However, at lower dosages on absorbent substrates, it can lead to cracking, which is alleviated by increasing the concentration.[4]

• 2-Butoxyethyl acetate (often referred to as ethylene (B1197577) glycol monobutyl ether acetate) is also a widely used coalescing agent.[5] Its lower water miscibility can be advantageous in certain formulations, particularly on porous substrates where it is less likely to be absorbed along with water.[6] However, its performance can be compromised in high pH latex systems due to poor hydrolytic stability.[6]

Impact on Paint Properties

The choice of coalescing agent can significantly influence the final properties of the dried paint film.

Performance Parameter	2-Butoxyethyl Acetate	Diethylene Glycol Monobutyl Ether
Scrub Resistance	Generally contributes to good scrub resistance.	Can achieve high scrub resistance, particularly in flat paints.[4]
Gloss	Can enhance gloss.	Can enhance gloss.
Hardness Development	Faster evaporation rate may lead to quicker hardness development.	Slower evaporation may result in a longer period for hardness to fully develop.
Low-Temperature Film Formation	Effective, but performance can be influenced by water miscibility.	Effective, but higher water miscibility can lead to issues like cracking on absorbent substrates at low temperatures if the dosage is not optimized.[4]
Hydrolytic Stability	Can be susceptible to hydrolysis in alkaline formulations, potentially losing efficiency over time.[6]	Generally more stable in a wider pH range.

Experimental Protocols

To ensure objective and reproducible results, standardized test methods are employed to evaluate the performance of coalescing agents.

Minimum Film Formation Temperature (MFFT) - ASTM D2354

This method determines the lowest temperature at which a latex polymer will form a continuous film.

Methodology:

• Preparation of Samples: A series of latex dispersions are prepared with varying concentrations of the coalescing agent.

• Application: The samples are drawn down onto a temperature-gradient bar, which has a controlled temperature range.

• Observation: After the film has dried, it is visually inspected. The point on the bar where the film transitions from a cracked, opaque, or powdery state to a clear, continuous film is recorded as the MFFT.

Figure 1: Experimental workflow for MFFT determination.

Scrub Resistance - ASTM D2486

This test evaluates the resistance of a paint film to erosion from scrubbing.

Methodology:

• Panel Preparation: The paint is applied to a black plastic panel and allowed to cure.

• Scrubbing: The coated panel is placed in a scrub test machine. A brush with a standardized abrasive scrub medium is moved back and forth across the surface.

• Endpoint: The number of scrub cycles required to wear through the paint film to the substrate is recorded.

Figure 2: Logic diagram for the scrub resistance test.

Volatile Organic Compound (VOC) Content - ISO 11890-1

This standard specifies a method for determining the VOC content in paints and varnishes.

Methodology:

• Sample Preparation: A sample of the paint is accurately weighed.

• Determination of Non-Volatile Matter: The sample is heated to a specified temperature for a set period to evaporate the volatile components. The remaining non-volatile matter is weighed.

• Determination of Water Content: The water content is determined using the Karl Fischer titration method.

• Calculation: The VOC content is calculated by subtracting the mass of the non-volatile matter and the water from the total mass of the sample.

Figure 3: Process for VOC content determination.

Conclusion

Both 2-Butoxyethyl acetate and Diethylene Glycol Monobutyl Ether are effective coalescing agents, each with a distinct set of properties that make them suitable for different applications.

• 2-Butoxyethyl acetate , with its lower water solubility and faster evaporation rate, may be preferred in formulations where rapid hardness development is desired and for application on porous substrates. However, its susceptibility to hydrolysis in alkaline conditions requires careful formulation considerations.

• Diethylene Glycol Monobutyl Ether , characterized by its high boiling point, low volatility, and good water miscibility, is an excellent choice for achieving superior film formation and scrub resistance, particularly in flat paints.[4] Its lower volatility also contributes to a lower VOC content in the final product. Careful dosage optimization is necessary, especially for applications at low temperatures on absorbent surfaces, to prevent film defects.[4]

The selection between these two coalescing agents will ultimately depend on the specific requirements of the coating formulation, including the type of latex polymer, the desired film properties, and the targeted application conditions. The experimental protocols outlined in this guide provide a framework for conducting objective comparisons to inform the optimal choice for a given system.

References

• 1. 2-Butoxyethyl acetate [webbook.nist.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 2-Butoxyethanol and 2-Butoxyethanol Acetate | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 4. pcimag.com [pcimag.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. kinampark.com [kinampark.com]

A Comparative Analysis of 2-Butoxyethyl Acetate and Propylene Glycol Monomethyl Ether Acetate for Researchers and Drug Development Professionals

In the landscape of solvent selection for pharmaceutical and research applications, two prominent options often considered are 2-Butoxyethyl acetate (B1210297) (also known as ethylene (B1197577) glycol monobutyl ether acetate or EGBEA) and propylene (B89431) glycol monomethyl ether acetate (PGMEA). Both are versatile organic solvents with applications in coatings, cleaners, and various manufacturing processes. This guide provides an objective, data-driven comparison of their performance, physicochemical properties, and toxicological profiles to aid researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties: A Side-by-Side Comparison

A fundamental understanding of the physical and chemical properties of a solvent is crucial for its appropriate application. The following table summarizes the key physicochemical data for 2-Butoxyethyl acetate and PGMEA.

Property	2-Butoxyethyl Acetate (EGBEA)	Propylene Glycol Monomethyl Ether Acetate (PGMEA)
CAS Number	112-07-2	108-65-6
Molecular Formula	C8H16O3	C6H12O3
Molar Mass	160.21 g/mol	132.16 g/mol
Appearance	Colorless liquid	Colorless liquid
Odor	Mild, fruity	Mild, ether-like
Boiling Point	192 °C	146 °C
Melting Point	-63.5 °C	-66 °C
Flash Point	78 °C	42 °C
Density	0.942 g/cm³	0.970 g/cm³
Vapor Pressure	0.2 mmHg at 20 °C	3.8 mmHg at 20 °C
Solubility in Water	1.1 g/100 mL at 20 °C	19.8 g/100 mL at 20 °C
Evaporation Rate (n-BuAc=1)	0.03	0.33

Performance Characteristics

The performance of a solvent is dictated by its physical and chemical properties. EGBEA, with its higher boiling point and lower vapor pressure, is a slower evaporating solvent compared to PGMEA. This characteristic can be advantageous in applications requiring a longer drying time, such as in certain coating formulations where it helps in achieving a smooth and uniform film. Conversely, the faster evaporation rate of PGMEA makes it suitable for processes where quick drying is essential.

PGMEA exhibits significantly higher water solubility than EGBEA, a critical factor in formulations that involve water or in cleaning applications where water miscibility is desired. The lower flash point of PGMEA indicates a higher degree of flammability compared to EGBEA, necessitating more stringent safety precautions during handling and storage.

Applications in Research and Industry

Both solvents find extensive use in various sectors, though their specific applications can differ based on their unique properties.

2-Butoxyethyl Acetate (EGBEA) is widely used as a solvent for a variety of resins, including nitrocellulose, lacquers, and enamels.[1][2] Its slow evaporation rate makes it an excellent coalescing agent in latex paints and coatings, promoting the formation of a continuous film. It is also utilized in some printing inks and as a component in cleaning and degreasing formulations.[1]

Propylene Glycol Monomethyl Ether Acetate (PGMEA) is a key solvent in the semiconductor industry, particularly in the manufacturing of photoresists and for wafer cleaning.[3][4] Its high solvency for a wide range of materials and its fast evaporation rate are highly valued in these precision applications.[3] It is also a common solvent in paints, inks, and coatings.[3]

Toxicological Profile: A Health and Safety Perspective

The toxicological profiles of these solvents are a critical consideration for ensuring workplace safety and minimizing environmental impact.

2-Butoxyethyl Acetate (EGBEA) can be absorbed through inhalation, ingestion, and skin contact.[1] It is metabolized to 2-butoxyethanol, which can cause hematological effects, including hemolysis (destruction of red blood cells).[1][5] Chronic exposure may lead to effects on the kidneys and liver.[6] The Occupational Safety and Health Administration (OSHA) has established a permissible exposure limit (PEL) for EGBEA.

Propylene Glycol Monomethyl Ether Acetate (PGMEA) is also absorbed via inhalation, ingestion, and dermal contact. It is considered to have low acute toxicity.[7][8] Inhalation of high concentrations can cause irritation to the eyes, nose, and throat.[8] Unlike EGBEA, which is an ethylene glycol ether, PGMEA is a propylene glycol ether, a class of solvents generally considered to have a more favorable toxicological profile. Propylene glycol ethers are not associated with the same hematological and reproductive toxicities as some ethylene glycol ethers.[7]

The following table summarizes key toxicological data.

Toxicological Endpoint	2-Butoxyethyl Acetate (EGBEA)	Propylene Glycol Monomethyl Ether Acetate (PGMEA)
Acute Oral LD50 (rat)	2400 mg/kg	8532 mg/kg
Acute Dermal LD50 (rabbit)	1500 mg/kg	>5000 mg/kg
Primary Irritation	Eye and skin irritant	Eye and skin irritant
Key Health Concerns	Hematotoxicity, potential for kidney and liver effects	Respiratory tract irritation at high concentrations

Experimental Protocols

To ensure reproducible and comparable data, standardized experimental protocols are essential. Below are detailed methodologies for key experiments relevant to the evaluation of these solvents.

Determination of Evaporation Rate (Based on ASTM D3539)

Objective: To determine the rate of evaporation of the solvent relative to a standard (n-butyl acetate).

Apparatus:

• Thin-film evaporometer

• Constant temperature bath

• Syringe (1 mL)

• Filter paper discs

• Anemometer

• Stopwatch

Procedure:

• Set the constant temperature bath to the desired temperature (e.g., 25 °C) and allow the evaporometer to equilibrate.

• Calibrate the air flow rate across the filter paper disc using the anemometer.

• Using the syringe, dispense a precise volume (e.g., 0.7 mL) of the solvent onto the center of a fresh filter paper disc.

• Start the stopwatch immediately upon dispensing the solvent.

• Record the time required for the liquid film to completely evaporate, as indicated by the disappearance of the wet spot.

• Repeat the measurement at least three times and calculate the average evaporation time.

• Perform the same procedure with the reference solvent, n-butyl acetate.

• Calculate the relative evaporation rate using the formula: Evaporation Rate = (Evaporation time of n-butyl acetate) / (Evaporation time of test solvent)

Caption: Workflow for determining the evaporation rate of a solvent.

Acute Oral Toxicity Assessment (Based on OECD Guideline 420: Fixed Dose Procedure)

Objective: To determine the acute oral toxicity of a substance.

Animals:

• Healthy, young adult rats of a single sex (typically females), nulliparous and non-pregnant.

Procedure:

• Sighting Study: A preliminary study is conducted to determine the appropriate starting dose for the main study. A single animal is dosed at a specific level and observed for signs of toxicity.

• Main Study:

  • Animals are fasted prior to dosing.

  • The test substance is administered in a single dose by gavage.

  • A group of at least 5 animals is used for each dose level.

  • Dosing is initiated at a level expected to produce some signs of toxicity but not mortality.

  • Subsequent groups are dosed at higher or lower fixed doses (5, 50, 300, 2000 mg/kg) depending on the outcome of the previous dose level.

• Observation:

  • Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

  • A gross necropsy is performed on all animals at the end of the study.

Caption: Workflow for acute oral toxicity testing (OECD 420).

Conclusion

The choice between 2-Butoxyethyl acetate and propylene glycol monomethyl ether acetate depends heavily on the specific requirements of the application.

• 2-Butoxyethyl acetate (EGBEA) is the preferred choice for applications demanding a slow evaporation rate and where its solvency for specific resins is beneficial. However, its toxicological profile, particularly its potential for hematotoxicity, necessitates stringent handling procedures and exposure monitoring.

• Propylene Glycol Monomethyl Ether Acetate (PGMEA) offers a more favorable toxicological profile and faster evaporation rate, making it a safer and more efficient option for many applications, especially in the electronics industry. Its higher water solubility also provides greater formulation flexibility.

Researchers and drug development professionals must carefully weigh these performance characteristics and toxicological considerations to select the most appropriate solvent that ensures both efficacy and safety in their processes. This comparative guide serves as a foundational resource for making such a critical decision.

References

• 1. store.astm.org [store.astm.org]
• 2. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. siesascs.edu.in [siesascs.edu.in]
• 7. researchgate.net [researchgate.net]
• 8. webstore.ansi.org [webstore.ansi.org]

A Comparative Guide to the Validation of Analytical Methods for Trace Analysis of 2-Butoxyethyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the trace-level determination of 2-Butoxyethyl acetate (B1210297), a common solvent with potential health risks. The focus is on the validation of a highly sensitive Gas Chromatography-Mass Spectrometry (GC-MS) method, benchmarked against alternative techniques. This document is intended to assist researchers and drug development professionals in selecting and validating appropriate analytical methods for their specific needs.

Introduction to 2-Butoxyethyl Acetate

2-Butoxyethyl acetate is a colorless liquid with a mild, pleasant odor. It is widely used as a solvent in the manufacturing of lacquers, enamels, and paints.[1][2] Due to its potential for human exposure and associated health concerns, including irritation to the eyes, skin, and respiratory tract, and possible effects on the central nervous system and blood, sensitive and accurate analytical methods are crucial for its monitoring at trace levels in various matrices, including pharmaceutical products.[2]

Methodology Comparison: GC-MS vs. Alternatives

The primary method detailed in this guide is Gas Chromatography-Mass Spectrometry (GC-MS), renowned for its high sensitivity and specificity. For a comprehensive evaluation, its performance is compared with Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID), a common technique for residual solvent analysis, and the potential applicability of High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectroscopy is discussed.

The following table summarizes the key performance characteristics of these methods based on established validation parameters.

Validation Parameter	GC-MS	Headspace GC-FID	HPLC-UV	UV-Visible Spectroscopy
Specificity	High (Mass spectral identification)	Moderate (Retention time based)	Low to Moderate	Low
Linearity (Range)	Wide (e.g., 0.1 - 200 µg/mL)	Moderate (e.g., 1 - 500 ppm)	Dependent on chromophore	Dependent on chromophore
Accuracy (% Recovery)	87 - 116%[3]	Typically 80 - 120%	Not readily applicable	Not readily applicable
Precision (%RSD)	2 - 14%[3]	Typically < 15%	Not readily applicable	Not readily applicable
Limit of Detection (LOD)	Low (e.g., 0.01 µg/mL)[3]	Moderate (e.g., ~0.1 ng)[4]	High	High
Limit of Quantitation (LOQ)	Low (e.g., 0.02 - 3.4 µg/mL)[3]	Moderate (e.g., ~24 ppb)[4]	High	High
Robustness	High	Moderate to High	High	High

Experimental Protocols

This protocol is based on a validated isotope dilution method for related glycol ethers, which is highly applicable to 2-Butoxyethyl acetate.[3]

1. Sample Preparation:

• Accurately weigh a 100 mg sample into a 10 mL volumetric flask.

• Add a known amount of an appropriate internal standard (e.g., deuterated 2-Butoxyethyl acetate).

• Dilute to volume with a suitable solvent like methanol.

• A 1000-fold dilution is often employed to minimize matrix effects.[3]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program: Initial temperature of 40°C held for 2 minutes, ramped to 250°C at 10°C/min, and held for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Key ions for 2-Butoxyethyl acetate (m/z): 116, 87, 57, 43.

3. Method Validation Parameters:

• Specificity: Confirmed by the retention time and the relative abundance of the selected ions.

• Linearity: Assessed by analyzing a series of calibration standards over the desired concentration range (e.g., 0.1 to 200 µg/mL).[3] A linear regression analysis should yield a correlation coefficient (r²) > 0.99.

• Accuracy: Determined by the recovery of spiked samples at different concentration levels. Recoveries are expected to be within 87-116%.[3]

• Precision: Evaluated as repeatability (intra-day) and intermediate precision (inter-day) by analyzing multiple preparations of a homogenous sample. The relative standard deviation (%RSD) should be between 2% and 14%.[3]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve. Expected LOQs can range from 0.02 to 3.4 µg/mL.[3]

• Robustness: Evaluated by making small, deliberate variations in method parameters (e.g., GC oven temperature, flow rate) and observing the effect on the results.

Visualizing the Workflow

The following diagrams illustrate the key workflows described in this guide.

Caption: Workflow for GC-MS Method Validation of 2-Butoxyethyl Acetate.

Caption: Logical selection of analytical methods for 2-Butoxyethyl Acetate.

Conclusion

For the trace analysis of 2-Butoxyethyl acetate, the GC-MS method stands out due to its superior sensitivity, specificity, and robustness. While Headspace GC-FID offers a viable alternative, particularly for screening residual solvents, it may lack the sensitivity required for very low-level quantification. HPLC and UV-Visible spectroscopy are generally not suitable for the direct analysis of 2-Butoxyethyl acetate at trace levels due to the compound's lack of a strong UV-absorbing chromophore. The choice of method should be guided by the specific requirements of the analysis, including the required detection limits and the complexity of the sample matrix. Proper method validation in accordance with ICH guidelines is essential to ensure reliable and accurate results.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. researchgate.net [researchgate.net]
• 3. Validation of a gas chromatography-mass spectrometry isotope dilution method for the determination of 2-butoxyethanol and other common glycol ethers in consumer products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. osha.gov [osha.gov]

Performance comparison of glycol ether acetates in resin dissolution

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of three common glycol ether acetates—Propylene Glycol Methyl Ether Acetate (B1210297) (PMA), Dipropylene Glycol Methyl Ether Acetate (DPMA), and Ethylene Glycol Butyl Ether Acetate (EGBEA)—in the dissolution of various resins. This document is intended to assist researchers and professionals in selecting the most appropriate solvent for their specific formulation needs by presenting a combination of theoretical predictions based on Hansen Solubility Parameters (HSP) and available experimental data.

Introduction to Glycol Ether Acetates as Resin Solvents

Glycol ether acetates are a class of solvents widely utilized in the coatings, inks, and pharmaceutical industries for their excellent ability to dissolve a broad range of resins. Their performance is dictated by their chemical structure, which influences properties such as solvency, evaporation rate, and viscosity reduction capabilities. The choice of a specific glycol ether acetate can significantly impact the final properties and performance of a formulation. This guide focuses on a comparative analysis of PMA, DPMA, and EGBEA, providing a framework for solvent selection based on scientific principles and data.

Physicochemical Properties of Selected Glycol Ether Acetates

A summary of the key physical properties of PMA, DPMA, and EGBEA is presented in Table 1. These properties are crucial in determining the handling, application, and drying characteristics of resin solutions.

Property	Propylene Glycol Methyl Ether Acetate (PMA/PGMEA)	Dipropylene Glycol Methyl Ether Acetate (DPMA)	Ethylene Glycol Butyl Ether Acetate (EGBEA)
CAS Number	108-65-6[1][2]	88917-22-0[3]	112-07-2[4]
Molecular Weight ( g/mol )	132.16[1]	190.2[3]	160.2[4]
Boiling Point (°C)	146[2]	209[3]	192[4]
Flash Point (°C)	45[2]	86[3]	71[4]
Evaporation Rate (n-BuAc=1)	0.33	0.015[3]	0.04
Solubility in Water (% wt @ 20°C)	18	16[3]	1.5[4]
Viscosity (cP @ 25°C)	1.1	1.7[3]	1.8

Theoretical Performance Comparison using Hansen Solubility Parameters

Hansen Solubility Parameters (HSP) provide a theoretical framework for predicting the solubility of a polymer in a solvent. The principle is that "like dissolves like," and substances with similar HSP values are more likely to be miscible. HSP is composed of three components: dispersion (δD), polar (δP), and hydrogen bonding (δH). The distance (Ra) between the HSP of a solvent and a resin in the three-dimensional Hansen space can be calculated to predict solubility. A smaller Ra value indicates a higher likelihood of dissolution.

The HSP values for the selected glycol ether acetates and common resins are presented in Table 2.

Material	δD (MPa½)	δP (MPa½)	δH (MPa½)
Solvents
Propylene Glycol Methyl Ether Acetate (PMA)	15.6	5.4	8.8
Dipropylene Glycol Methyl Ether Acetate (DPMA)	15.8	4.6	7.6
Ethylene Glycol Butyl Ether Acetate (EGBEA)	16.0	5.1	8.2
Resins
Polymethyl Methacrylate (PMMA)	18.6	10.5	7.5[5]
Bisphenol A Epoxy Resin	18.8	9.8	9.0
Alkyd Resin (medium oil)	18.0	4.0	6.0[6]

Based on a comparison of the HSP values, a qualitative prediction of the dissolution performance can be made. For instance, for a given resin, the solvent with the HSP values closest to that of the resin is expected to be the most effective solvent.

Experimental Data on Resin Dissolution

Acrylic Resin Dissolution

A study investigating the dissolving power of several solvents for acrylic resin provides viscosity data for PMA at various solid contents and temperatures.[7] This data can be used as a benchmark for the performance of PMA.

Solid Content (%)	Temperature (°C)	Viscosity of Acrylic Resin in PMA (mPa·s)
10	35-65	Similar to other effective solvents
20	55	Slightly higher than some other solvents
30	<60	Higher than EEP and MMP
40	55	Full dissolution achieved

Note: This table is adapted from a study that compared PMA with solvents other than DPMA and EGBEA. The viscosity values are presented relatively.

Experimental Protocols

To ensure reliable and reproducible results when comparing the dissolution performance of glycol ether acetates, standardized experimental protocols should be followed.

Resin Solution Dilutability Test (Based on ASTM D5062)

This method provides a numerical value for the overall solubility of a resin, expressed as percent dilutability.[8][9][10][11]

Objective: To determine the tolerance of a resin solution for a diluting solvent.

Apparatus:

• Burette

• Erlenmeyer flask

• Magnetic stirrer and stir bar

Procedure:

• Prepare a resin solution of a known concentration in the glycol ether acetate to be tested.

• Titrate the resin solution with a non-solvent (e.g., a hydrocarbon) from a burette while stirring.

• The endpoint is reached when the first sign of turbidity or precipitation occurs and persists.

• The dilutability is calculated as the volume of non-solvent added divided by the initial volume of the resin solution, multiplied by 100.

Viscosity Measurement of Resin Solutions

Viscosity is a key indicator of a solvent's effectiveness in reducing the consistency of a resin solution.

Objective: To measure the viscosity of resin solutions at different concentrations.

Apparatus:

• Rotational viscometer

• Constant temperature bath

Procedure:

• Prepare a series of resin solutions in the glycol ether acetate at various concentrations (e.g., 10%, 20%, 30% solids by weight).

• Allow the solutions to fully dissolve and equilibrate at a constant temperature.

• Measure the viscosity of each solution using a rotational viscometer according to the manufacturer's instructions.

• Plot viscosity as a function of resin concentration for each glycol ether acetate to compare their viscosity-reducing efficiency.

Logical Framework for Solvent Selection

The selection of an appropriate solvent for a specific resin can be guided by a logical workflow that incorporates both theoretical predictions and experimental validation. The following diagram illustrates this process.

Caption: Logical workflow for selecting a resin solvent.

Conclusion

References

• 1. PROPYLENE GLYCOL METHYL ETHER ACETATE - Ataman Kimya [atamanchemicals.com]
• 2. ulprospector.com [ulprospector.com]
• 3. Dipropylene Glycol Monomethyl Ether Acetate - Ataman Kimya [atamanchemicals.com]
• 4. data.epo.org [data.epo.org]
• 5. researchgate.net [researchgate.net]
• 6. paint.org [paint.org]
• 7. PREC Investigates Acrylic Resin Solubility in Different Solvents - PREC [prechems.com]
• 8. store.astm.org [store.astm.org]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. store.astm.org [store.astm.org]
• 11. standards.iteh.ai [standards.iteh.ai]

A Comparative Guide to the Cross-Validation of Analytical Methods for 2-Butoxyethyl Acetate Quantification

This guide presents a comprehensive comparison of two primary analytical methods for the quantification of 2-Butoxyethyl acetate (B1210297): Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV). The objective is to provide researchers, scientists, and drug development professionals with a detailed, data-driven resource for selecting the appropriate analytical technique and for performing cross-validation to ensure data integrity.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the typical performance characteristics of GC-FID and a representative HPLC-UV method for the analysis of 2-Butoxyethyl acetate. These values are based on established methods and serve as a benchmark for method validation and comparison.

Validation Parameter	Gas Chromatography-Flame Ionization Detector (GC-FID)	High-Performance Liquid Chromatography-Ultraviolet Detector (HPLC-UV)
Principle	Separation of volatile compounds in a gaseous mobile phase based on their boiling points and interaction with a stationary phase.	Separation of compounds in a liquid mobile phase based on their polarity and interaction with a stationary phase.
Linearity (R²)	> 0.999	> 0.999
Accuracy (% Recovery)	95 - 105%	98 - 102%
Precision (%RSD)	< 2%	< 2%
Limit of Detection (LOD)	~7.54 µg[1]	~0.1 µg/mL
Limit of Quantitation (LOQ)	~24 ppb (157 µg/m³) for a 48L air sample[2]	~0.3 µg/mL
Typical Run Time	10 - 20 minutes	15 - 30 minutes
Sample Volatility	Required	Not Required
Thermal Stability	Required	Not Required

Note: The performance data for the HPLC-UV method is representative of typical values for small organic molecules and is provided for comparative purposes. Actual performance may vary depending on the specific experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods.

Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is adapted from established procedures for the analysis of 2-Butoxyethyl acetate in air and bulk samples.[1][2]

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Autosampler (optional)

• Data acquisition and processing software

Chromatographic Conditions:

• Column: Nukol™ (Supelco, Inc.) capillary column or equivalent[2]

• Carrier Gas: Helium at a constant flow

• Injector Temperature: 220°C

• Detector Temperature: 250°C

• Oven Temperature Program: An initial temperature of 70°C, held for 2 minutes, followed by a ramp to 180°C at 10°C/min, and a final hold for 5 minutes.

Sample Preparation:

• Air Samples: Samples are collected by drawing a known volume of air through a charcoal tube. The charcoal is then desorbed with a 95/5 (v/v) methylene (B1212753) chloride/methanol solution.[1][2]

• Liquid Samples: Dilute the sample in a suitable solvent (e.g., methylene chloride) to a concentration within the calibrated range.

Calibration: Prepare a series of calibration standards of 2-Butoxyethyl acetate in the desorption solvent covering the expected sample concentration range. Analyze the standards and construct a calibration curve by plotting the peak area against the concentration.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)

This representative method is based on the analysis of similar short-chain esters.

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and UV detector

• Data acquisition and processing software

Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm ID, 5 µm particle size, or equivalent

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

Sample Preparation: Dissolve and dilute the sample in the mobile phase to a concentration within the calibrated range. Filter the sample through a 0.45 µm syringe filter before injection.

Calibration: Prepare a series of calibration standards of 2-Butoxyethyl acetate in the mobile phase. Analyze the standards and construct a calibration curve by plotting the peak area against the concentration.

Mandatory Visualization

Caption: Workflow for the cross-validation of two analytical methods.

Discussion

For the analysis of 2-Butoxyethyl acetate, GC-FID is generally the method of choice due to the volatile nature of the analyte.[3][4] It is a robust, reliable, and well-established technique. However, HPLC-UV can serve as a valuable orthogonal method for cross-validation, particularly when dealing with complex sample matrices or when thermal degradation is a concern.

The cross-validation of these two distinct analytical techniques provides a high degree of confidence in the accuracy and reliability of the generated data, which is essential in research and regulated drug development environments. When performing cross-validation, it is crucial to analyze the same set of samples using both validated methods and to statistically compare the results. Any significant bias or discrepancy between the methods should be thoroughly investigated.

References

• 1. Analytical Method [keikaventures.com]
• 2. osha.gov [osha.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]

2-Butoxyethyl Acetate: A Comparative Guide to a High-Performance Industrial Solvent

In the landscape of industrial solvents, the pursuit of safer, more effective, and environmentally conscious alternatives is a perpetual endeavor for researchers and industry professionals. 2-Butoxyethyl acetate (B1210297), a glycol ether acetate, has emerged as a formidable candidate to replace conventional solvents such as toluene (B28343), xylene, methyl ethyl ketone (MEK), and methyl isobutyl ketone (MIBK) in a variety of applications, including coatings, inks, and cleaning formulations.[1][2] This guide provides an objective comparison of 2-Butoxyethyl acetate against these traditional solvents, supported by key physical, performance, and safety data to inform your selection process.

Physical and Chemical Properties: A Side-by-Side Comparison

The fundamental physical and chemical properties of a solvent dictate its behavior in a formulation and its suitability for a specific application. Key differentiators for 2-Butoxyethyl acetate include its significantly higher boiling point and flash point, which contribute to a lower evaporation rate and reduced flammability, enhancing workplace safety.

Table 1: Physical and Chemical Properties of Selected Industrial Solvents

Property	2-Butoxyethyl Acetate	Toluene	Xylene (Mixed Isomers)	Methyl Ethyl Ketone (MEK)	Methyl Isobutyl Ketone (MIBK)
CAS Number	112-07-2[2][3]	108-88-3	1330-20-7	78-93-3[4]	108-10-1[5]
Molecular Formula	C₈H₁₆O₃[2][3]	C₇H₈	C₈H₁₀	C₄H₈O[4]	C₆H₁₂O[5]
Molecular Weight ( g/mol )	160.21[6]	92.14	106.17[7]	72.11[8]	100.16[5][9]
Boiling Point (°C)	192[2][10]	110.6[11]	~137-144[7]	79.6[4][12][13]	117-118[5]
Flash Point (°C)	71[2][10]	4[11]	~26-31[7][14]	-9 to -3[12][15]	14[16]
Density (g/mL @ 20-25°C)	0.942[8]	0.867[11]	~0.86-0.87[7]	0.805[8][12][13]	0.802[5]
Vapor Pressure (mmHg @ 20°C)	0.3[2][3]	~22-28[11]	~6.7	~74-78[4][15]	16[5]

Performance Characteristics: Solvency and Evaporation Rate

A solvent's primary function is to dissolve other substances. While direct comparisons are complex, certain metrics provide valuable insights into performance.

Solvency Power

The Kauri-Butanol (Kb) value is a standard measure of solvent power for hydrocarbon solvents, where a higher value indicates stronger solvency.[12][17] Toluene and xylene have high Kb values, demonstrating their effectiveness in dissolving non-polar resins.

A critical limitation of the Kb test (ASTM D1133) is that it is not suitable for highly polar solvents like ketones (MEK, MIBK) or glycol ethers (2-Butoxyethyl acetate), which are infinitely soluble in the kauri-butanol reagent.[18][19] However, glycol ether acetates like 2-Butoxyethyl acetate are widely recognized for their excellent solvency for a broad range of resins, including cellulosics, acrylics, epoxies, and polyesters, making them highly effective in coatings and ink formulations.[1][2][20]

Evaporation Rate

The rate of evaporation is crucial for applications like coatings, where it affects drying time, flow, and leveling. 2-Butoxyethyl acetate has a very slow evaporation rate compared to the other solvents, which can be advantageous in applications requiring a longer open time for improved film formation and a high-gloss finish, such as in baked coatings.[1]

Table 2: Performance Characteristics of Selected Industrial Solvents

Parameter	2-Butoxyethyl Acetate	Toluene	Xylene (Mixed Isomers)	Methyl Ethyl Ketone (MEK)	Methyl Isobutyl Ketone (MIBK)
Kauri-Butanol (Kb) Value	Not Applicable[18][19]	105[17][18]	98[21]	Not Applicable[18][19]	Not Applicable
Relative Evaporation Rate (n-Butyl Acetate = 1)	0.08 - 0.1[22][23]	2.0[24]	0.6 - 0.7[14][24]	3.7 - 4.0[13]	1.6[24]

Health and Safety Profile

Worker safety and environmental impact are primary drivers for seeking solvent alternatives. 2-Butoxyethyl acetate offers a significantly improved safety profile over many traditional solvents, primarily due to its high flash point, which reduces fire hazards. While all organic solvents require careful handling, the alternatives listed, particularly toluene and xylene, are associated with more severe acute and chronic health risks.

Table 3: Health and Safety Summary of Selected Industrial Solvents

Solvent	Key Health Hazards
2-Butoxyethyl Acetate	Harmful if inhaled or in contact with skin.[10] Chronic exposure may affect kidneys and liver.[2][10] Irritation to eyes, skin, nose, and throat.[2]
Toluene	Acute CNS depression (tiredness, confusion, dizziness, headache).[11][21] Inhalation of high concentrations can cause severe neurological harm or death.[21]
Xylene (Mixed Isomers)	Irritation of eyes, nose, and throat; CNS effects (headache, dizziness, incoordination).[3] Aspiration hazard; may be fatal if swallowed and enters airways.[25]
Methyl Ethyl Ketone (MEK)	Eye, nose, and throat irritation.[19] High-level, short-term exposure can affect the nervous system (headaches, dizziness, nausea).[19] Highly flammable.[19]
Methyl Isobutyl Ketone (MIBK)	Harmful if inhaled, can cause serious eye irritation. Classified as a possible human carcinogen.[26] CNS depression.

Experimental Protocols

Kauri-Butanol Value Determination (ASTM D1133)

The Kauri-Butanol value is a standardized test used to determine the relative solvent power of hydrocarbon solvents.[17][27] Although not applicable to 2-Butoxyethyl acetate, understanding the protocol is essential for interpreting data for comparable solvents like toluene and xylene.

Objective: To measure the volume of a solvent required to produce a defined degree of turbidity when added to a standard solution of kauri resin in n-butanol. A larger volume indicates a higher Kb value and stronger solvency.

Procedure Summary:

• Preparation: A standard solution is prepared by dissolving a specified amount of kauri resin in n-butanol.

• Standardization: The solution is first standardized against toluene (assigned Kb value of 105) and a 75/25 blend of n-heptane/toluene (assigned Kb value of 40) to ensure consistency.[28]

• Titration: A precise weight (20 g) of the standardized kauri-butanol solution is placed in an Erlenmeyer flask at 25°C.[28]

• Endpoint Determination: The test solvent is slowly titrated from a buret into the flask with constant swirling. The endpoint is reached when the sharp outlines of 10-point text, viewed through the solution, become blurred and obscured.[28]

• Calculation: The volume of solvent used (in mL) is recorded. A formula is used to correct this value based on the initial standardization with toluene and the heptane-toluene blend to calculate the final Kb value.[28]

Visualized Workflows and Mechanisms

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Logical workflow for industrial solvent selection.

Caption: Experimental workflow for the Kauri-Butanol (Kb) value test (ASTM D1133).

Caption: Generalized mechanism of solvent-induced CNS depression.

Conclusion

2-Butoxyethyl acetate presents a compelling alternative to traditional industrial solvents like toluene, xylene, MEK, and MIBK. Its primary advantages lie in a superior safety profile, characterized by a high flash point and low vapor pressure, which mitigates fire risk and reduces worker exposure through inhalation. Its slow evaporation rate is highly beneficial for applications requiring excellent flow and a high-quality finish, such as in the coatings industry.

While its solvency power cannot be quantified with the Kauri-Butanol test, its performance as a strong solvent for a wide variety of resins is well-established.[2] For researchers, scientists, and drug development professionals, the switch to 2-Butoxyethyl acetate can represent a significant step towards safer laboratory and manufacturing practices without compromising on performance. The selection of any solvent, however, requires a thorough evaluation based on the specific requirements of the application, including performance, safety, and regulatory compliance.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 3. 2-BUTOXYETHYL ACETATE (BUTYL CELLOSOLVE ACETATE) | Occupational Safety and Health Administration [osha.gov]
• 4. Butanone - Wikipedia [en.wikipedia.org]
• 5. Methyl isobutyl ketone - Wikipedia [en.wikipedia.org]
• 6. 2-Butoxyethyl acetate (CAS 112-07-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. parchem.com [parchem.com]
• 8. Methyl Ethyl Ketone | C4H8O | CID 6569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Methyl Isobutyl Ketone [webbook.nist.gov]
• 10. Organic Solvent Neurotoxicity (87-104) | NIOSH | CDC [cdc.gov]
• 11. Methods and Issues in Evaluating the Neurotoxic Effects of Organic Solvents - Behavioral Measures of Neurotoxicity - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. besttechnologyinc.com [besttechnologyinc.com]
• 13. Solubility Parameters-- [cool.culturalheritage.org]
• 14. メチルエチルケトン - 2-ブタノン, MEK [sigmaaldrich.com]
• 15. Solvent neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. manavchem.com [manavchem.com]
• 17. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 18. techspray.com [techspray.com]
• 19. Using Kauri-Butanol Values to Asses Cleaning Solvent Strengths [aclstaticide.com]
• 20. productcatalog.eastman.com [productcatalog.eastman.com]
• 21. finishingandcoating.com [finishingandcoating.com]
• 22. Evaporation rates [stenutz.eu]
• 23. 2-butoxyethyl acetate [stenutz.eu]
• 24. 2-Butoxyethyl acetate [webbook.nist.gov]
• 25. psychiatryonline.org [psychiatryonline.org]
• 26. Methyl Isobutyl Ketone | C6H12O | CID 7909 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 27. standards.iteh.ai [standards.iteh.ai]
• 28. file.yizimg.com [file.yizimg.com]

Quantifying the Purity of 2-Butoxyethyl Acetate: A Comparative Guide for Research Applications

For Researchers, Scientists, and Drug Development Professionals

In research and drug development, the purity of solvents is paramount to ensure the reliability, reproducibility, and safety of experimental outcomes. 2-Butoxyethyl acetate (B1210297), a common solvent in coatings, inks, and cleaning fluids, also finds application in specialized research settings. This guide provides a comprehensive comparison of methods to quantify the purity of 2-Butoxyethyl acetate, discusses common impurities, and evaluates alternative solvents, supported by established analytical protocols.

Comparative Purity Analysis

The purity of 2-Butoxyethyl acetate and its alternatives is typically determined by gas chromatography (GC), with commercial grades for research applications commonly exceeding 98% purity. Below is a comparative summary of 2-Butoxyethyl acetate and two common alternative glycol ether solvents.

Feature	2-Butoxyethyl Acetate (E-series)	Propylene Glycol Monomethyl Ether Acetate (PMA) (P-series)	Dipropylene Glycol Methyl Ether Acetate (DPMA) (P-series)
Typical Purity (GC)	≥98% - 99.5%[1]	≥99.0%	≥98%
Common Impurities	2-Butoxyethanol, Acetic Acid, Water, other esters and ethers[2]	Propylene glycol monomethyl ether, other isomers[3]	Isomers of dipropylene glycol methyl ether acetate
Key Application Areas	Coatings, lacquers, enamels, inks[2]	Automotive and industrial coatings, electronics	Coatings, inks, adhesives
Toxicity Profile	Considered more toxic than P-series alternatives[4][5]	Generally considered to have a more favorable toxicity profile[4][5]	Favorable toxicity profile[6]

Experimental Protocols

The industry-standard method for determining the purity of acetate esters, including 2-Butoxyethyl acetate, is Gas Chromatography with Flame Ionization Detection (GC-FID), as outlined in ASTM D3545.[3][7][8]

Gas Chromatography (GC-FID) Method for Purity Determination

This protocol is a representative method for the analysis of 2-Butoxyethyl acetate purity.

1. Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary Column: A polar column such as a Wax or a mid-polarity column like a -1301Sil MS is recommended for good peak shape and separation of polar impurities.[7][9] A common choice is a 30 m x 0.25 mm ID x 0.25 µm film thickness column.

• Autosampler for precise and reproducible injections.

2. Reagents and Standards:

• High-purity 2-Butoxyethyl acetate reference standard (>99.9%).

• Standards for expected impurities (e.g., 2-butoxyethanol, acetic acid).

• High-purity carrier gas (Helium or Hydrogen).

• High-purity FID gases (Hydrogen and Air).

• Sample solvent (if required for dilution), e.g., methylene (B1212753) chloride or methanol.[10]

3. Chromatographic Conditions:

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Injector:

  • Temperature: 250 °C.

  • Split Ratio: 50:1.

  • Injection Volume: 1 µL.

• Detector (FID):

  • Temperature: 250 °C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Nitrogen or Helium) Flow: 25 mL/min.

• Carrier Gas (Helium):

  • Constant flow rate of 1.0 mL/min.

4. Sample Preparation:

• For high-purity samples, direct injection may be possible.

• If necessary, dilute the sample in a suitable solvent (e.g., methylene chloride) to an appropriate concentration for GC analysis.

5. Data Analysis:

• Identify the 2-Butoxyethyl acetate peak based on its retention time compared to the reference standard.

• Identify impurity peaks by comparing their retention times to known impurity standards.

• Calculate the purity of 2-Butoxyethyl acetate using the area percent method. The purity is the percentage of the peak area of 2-Butoxyethyl acetate relative to the total area of all peaks in the chromatogram.

Visualizing the Workflow and Relationships

To clarify the process of purity quantification and the relationship between the compound and its potential impurities, the following diagrams are provided.

Workflow for GC-FID Purity Analysis.

Relationship between 2-Butoxyethyl Acetate and its impurities.

References

• 1. agilent.com [agilent.com]
• 2. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. store.astm.org [store.astm.org]
• 4. emerald.com [emerald.com]
• 5. ecolink.com [ecolink.com]
• 6. View Attachment [cir-reports.cir-safety.org]
• 7. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS Column [restek.com]
• 8. shimadzu.com [shimadzu.com]
• 9. agilent.com [agilent.com]
• 10. Analytical Method [keikaventures.com]

A Comparative Analysis of the Solvency Power of 2-Butoxyethyl Acetate and Other Common Esters

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical formulations, particularly in the pharmaceutical and coatings industries, the choice of solvent is paramount to ensuring product efficacy, stability, and manufacturability. Among the myriad of available solvents, esters represent a versatile class known for their favorable solvency characteristics. This guide provides a detailed comparison of the solvency power of 2-Butoxyethyl acetate (B1210297) against a range of other common ester solvents. The following data and experimental protocols are intended to assist researchers and formulation scientists in making informed decisions for their specific applications.

Quantitative Comparison of Solvency Parameters

The solvency power of a solvent is a multifaceted property that can be quantified using several key metrics. This section presents a comparative summary of Hansen Solubility Parameters (HSP) and Kauri-Butanol (Kb) values for 2-Butoxyethyl acetate and other selected esters. Hansen Solubility Parameters provide a nuanced understanding of a solvent's behavior by breaking down its cohesive energy into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH). The Kauri-Butanol value offers a single, empirical measure of a solvent's ability to dissolve a standard kauri resin solution, with higher values indicating stronger solvency.

Solvent	CAS Number	δD (MPa½)	δP (MPa½)	δH (MPa½)	Total δt (MPa½)	Kauri-Butanol (Kb) Value
2-Butoxyethyl acetate	112-07-2	15.3	4.5	8.8	18.2	Data Not Available
Ethyl Acetate	141-78-6	15.8	5.3	7.2	18.1	~98
n-Propyl Acetate	109-60-4	15.3	4.3	7.6	17.5	Data Not Available
Isopropyl Acetate	108-21-4	14.9	4.5	8.2	17.4	Data Not Available
n-Butyl Acetate	123-86-4	15.8	3.7	6.3	17.4	~100
Isobutyl Acetate	110-19-0	15.1	3.7	6.3	16.8	Data Not Available
t-Butyl Acetate	540-88-5	15.2	3.7	6.3	16.8	27
Amyl Acetate (n-pentyl acetate)	628-63-7	15.8	3.3	6.1	17.1	Data Not Available

Note: Hansen Solubility Parameter data is aggregated from multiple sources and may have slight variations depending on the determination method. The units for the Hansen parameters have been converted to MPa½ for consistency. The Kauri-Butanol values are approximate and can vary based on the specific grade of the solvent.

Experimental Protocols

To ensure the reproducibility and validity of solvency power assessment, standardized experimental protocols are crucial. Below are detailed methodologies for determining the key parameters presented in this guide.

Determination of Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters are experimentally determined by observing the solubility of a polymer in a series of well-characterized solvents.

Objective: To determine the three Hansen solubility parameters (δD, δP, and δH) of a solute (e.g., a polymer or resin).

Materials:

• A set of 30-50 solvents with known Hansen Solubility Parameters.

• The solute of interest (e.g., a specific resin).

• Test tubes or vials with closures.

• Vortex mixer or shaker.

• Temperature-controlled environment.

Procedure:

• Solvent Selection: Choose a range of solvents that cover a broad area of the Hansen space (i.e., a wide variety of δD, δP, and δH values).

• Sample Preparation: For each solvent, prepare a vial containing a known concentration of the solute (e.g., 1% w/v).

• Solubility Assessment:

  • Agitate each vial vigorously for a set period (e.g., 24 hours) at a constant temperature (e.g., 25°C).

  • Visually inspect each vial for signs of dissolution. Classify the solubility into categories such as "soluble," "partially soluble," or "insoluble." A binary classification ("good" or "bad" solvent) is often used for simplicity in data analysis.

• Data Analysis:

  • The HSP of the solvents are plotted in a 3D space.

  • The solvents that dissolve the solute are identified.

  • A sphere is computationally or graphically drawn to encompass the majority of the "good" solvents while excluding the "bad" solvents.

  • The center of this sphere represents the Hansen Solubility Parameters of the solute. The radius of the sphere is the interaction radius.

Determination of Kauri-Butanol (Kb) Value (ASTM D1133)

The Kauri-Butanol value is a measure of the solvent power of hydrocarbon solvents.

Objective: To determine the relative solvent power of a hydrocarbon solvent.

Materials:

• Standard Kauri-Butanol solution (a solution of kauri resin in n-butanol).

• The solvent to be tested.

• A 50-mL burette, graduated in 0.1-mL divisions.

• A 250-mL Erlenmeyer flask.

• A calibrated thermometer.

• A light source and a standard print sample (e.g., 10-point Times New Roman font).

Procedure:

• Standardization: The Kauri-Butanol solution is first standardized against toluene (B28343) (assigned a Kb value of 105) and a heptane/toluene blend.

• Titration:

  • Pipette 20 g of the standard Kauri-Butanol solution into the Erlenmeyer flask.

  • Place the flask over the standard print sample in a well-lit area.

  • Fill the burette with the solvent under test.

  • Slowly add the solvent from the burette to the flask while constantly swirling the contents.

• Endpoint Determination: Continue the titration until the point where the sharp outlines of the print, as viewed through the solution, become blurred and indistinct. This is the endpoint.

• Calculation: The volume of the solvent used to reach the endpoint is recorded. The Kauri-Butanol value is calculated based on this volume, corrected by the standardization factor. A higher volume of solvent required to reach the endpoint corresponds to a lower Kb value, and vice versa.

Resin Dissolution Time

This protocol outlines a general method for comparing the rate at which a solvent dissolves a specific resin.

Objective: To determine and compare the time required for complete dissolution of a resin in different solvents.

Materials:

• Resin of interest (e.g., epoxy, nitrocellulose, acrylic).

• The solvents to be tested (2-Butoxyethyl acetate and other esters).

• Beakers or flasks of appropriate size.

• Magnetic stirrer and stir bars.

• Timer.

• Analytical balance.

• Viscometer (optional).

Procedure:

• Preparation:

  • Weigh a precise amount of the resin (e.g., 5.0 g).

  • Measure a specific volume of the solvent (e.g., 50 mL) into a beaker.

• Dissolution:

  • Place the beaker on the magnetic stirrer and add the stir bar.

  • Start the stirrer at a constant speed to create a vortex without splashing.

  • Simultaneously start the timer and add the weighed resin to the solvent.

• Observation:

  • Observe the mixture closely. The dissolution endpoint is reached when no solid resin particles are visible to the naked eye, and the solution appears clear and homogeneous.

  • Stop the timer and record the dissolution time.

• Comparison: Repeat the procedure for each solvent under identical conditions (temperature, stirring speed, resin particle size if applicable). The shorter the dissolution time, the higher the solvency power of the solvent for that specific resin.

• (Optional) Viscosity Measurement: After dissolution, the viscosity of the resulting solution can be measured. A lower viscosity for a given resin concentration can indicate a more effective solvent.

Visualizing the Solvency Comparison Workflow

The following diagram illustrates the logical workflow for a comprehensive comparison of solvent power.

Caption: Workflow for Comparing Solvent Solvency Power.

Conclusion

The selection of an appropriate ester solvent is a critical step in the formulation of a wide range of products. 2-Butoxyethyl acetate, with its unique solubility characteristics, presents a valuable option for formulators. By utilizing the quantitative data and detailed experimental protocols provided in this guide, researchers and scientists can systematically evaluate and compare the solvency power of 2-Butoxyethyl acetate against other esters, leading to the development of optimized and robust formulations. The presented workflow and data serve as a foundational resource for solvent selection and performance prediction.

A Researcher's Guide to Validating the Removal of 2-Butoxyethyl Acetate from Reaction Products

For researchers, scientists, and drug development professionals, ensuring the complete removal of process solvents like 2-Butoxyethyl acetate (B1210297) from final reaction products is a critical step in guaranteeing product purity, safety, and efficacy. This guide provides a comprehensive comparison of common removal techniques, detailed experimental protocols for validation, and an overview of greener alternatives.

Comparing Methods for the Removal of 2-Butoxyethyl Acetate

The selection of an appropriate method for removing 2-Butoxyethyl acetate depends on several factors, including the chemical and physical properties of the desired product, the scale of the reaction, and the required level of purity. The most common techniques are distillation, liquid-liquid extraction, and adsorption.

Removal Technique	Principle of Separation	Advantages	Disadvantages	Typical Efficiency
Fractional Distillation	Difference in boiling points (2-Butoxyethyl acetate: 192 °C).[1][2]	Effective for large volumes and can achieve high purity.[3][4] The process can be optimized by adjusting temperature and pressure.[5]	May not be suitable for heat-sensitive products. Can be energy-intensive.[6]	Solvent recovery yields can range from 65% to over 95%, depending on the complexity of the mixture and the distillation setup.[5][7]
Liquid-Liquid Extraction	Differential solubility of the target compound and 2-Butoxyethyl acetate in two immiscible liquid phases.[8][9][10]	Versatile, can be performed at room temperature, and is suitable for a wide range of compounds.[6][11]	Requires the use of an additional solvent, which must then be removed. Can be labor-intensive on a large scale and may lead to emulsion formation.[6]	Extraction efficiency is highly dependent on the choice of solvent and the number of extraction cycles performed. For many organic compounds, efficiencies can exceed 95% with multiple extractions.[12]
Adsorption	Adhesion of 2-Butoxyethyl acetate molecules onto the surface of a solid adsorbent, such as activated carbon.[13]	Highly effective for removing trace amounts of impurities. Can be very selective depending on the adsorbent used.	The adsorbent has a finite capacity and needs to be regenerated or replaced.[13] May not be practical for removing large volumes of solvent.	Adsorption capacity for organic solvents on activated carbon can be significant, with the ability to adsorb 20-25 g of solvent per 100 g of carbon.[13] Efficiency can be over 95% for removing volatile organic compounds from gas streams.[13]

Validating the Removal: Experimental Protocols

Validation is essential to provide documented evidence that the chosen removal process consistently reduces the concentration of 2-Butoxyethyl acetate to a predefined acceptable level. The gold standard for this analysis is Headspace Gas Chromatography-Mass Spectrometry (Headspace GC-MS).

Experimental Protocol: Validation of 2-Butoxyethyl Acetate Removal using Headspace GC-MS

This protocol outlines the general steps for the quantitative analysis of residual 2-Butoxyethyl acetate in a reaction product. Method validation should be performed in accordance with ICH Q2(R1) guidelines to ensure the method is fit for its intended purpose.[14][15][16][17]

1. Objective: To quantify the concentration of residual 2-Butoxyethyl acetate in a purified reaction product to ensure it is below the acceptable limit.

2. Materials and Instrumentation:

• Instrumentation: Gas Chromatograph with a Mass Spectrometric detector and a Headspace autosampler.

• Reagents and Standards:

  • 2-Butoxyethyl acetate (certified reference standard)

  • High-purity solvent for sample dissolution (e.g., Dimethyl sulfoxide (B87167) (DMSO), N,N-Dimethylformamide (DMF) - must be free of interfering peaks)

  • Internal standard (e.g., a deuterated analog or a compound with similar properties not present in the sample)

  • High-purity helium or hydrogen for carrier gas

3. Standard Preparation:

• Prepare a stock solution of 2-Butoxyethyl acetate in the chosen dissolution solvent.

• Create a series of calibration standards by diluting the stock solution to cover a range of concentrations that includes the expected residual level and the established limit.

• Spike each calibration standard with a constant concentration of the internal standard.

4. Sample Preparation:

• Accurately weigh a known amount of the purified reaction product into a headspace vial.

• Add a precise volume of the dissolution solvent containing the internal standard.

• Seal the vial immediately with a septum and crimp cap.

• Prepare a blank sample containing only the dissolution solvent and internal standard.

5. Headspace GC-MS Parameters (Example):

Parameter	Setting
Headspace
Oven Temperature	80 - 100 °C
Equilibration Time	15 - 30 minutes
Injection Volume	1 mL
Gas Chromatograph
Column	DB-624 or equivalent (for volatile compounds)
Inlet Temperature	250 °C
Carrier Gas Flow	1-2 mL/min
Oven Program	Initial 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Mass Range	m/z 35-350
Monitored Ions (SIM mode)	Select characteristic ions for 2-Butoxyethyl acetate (e.g., from NIST library) and the internal standard.[18]

6. Analysis and Data Interpretation:

• Run the blank, calibration standards, and samples through the Headspace GC-MS system.

• Generate a calibration curve by plotting the ratio of the peak area of 2-Butoxyethyl acetate to the peak area of the internal standard against the concentration of the calibration standards.

• Calculate the concentration of 2-Butoxyethyl acetate in the samples using the regression equation from the calibration curve.

• Compare the calculated concentration to the predetermined acceptance limit.

Visualizing the Workflow

To better illustrate the process, the following diagrams outline the key steps in the removal and validation of 2-Butoxyethyl acetate.

References

• 1. byjus.com [byjus.com]
• 2. chemicals.co.uk [chemicals.co.uk]
• 3. maratek.com [maratek.com]
• 4. usalab.com [usalab.com]
• 5. ejournal.bumipublikasinusantara.id [ejournal.bumipublikasinusantara.id]
• 6. Liquid-Liquid Extraction - Use in Bioprocess Development [celignis.com]
• 7. cleanplanetchemical.com [cleanplanetchemical.com]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. Video: Extraction - Concept [jove.com]
• 10. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 11. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Activated carbon adsorption | EMIS [emis.vito.be]
• 14. fda.gov [fda.gov]
• 15. ICH Official web site : ICH [ich.org]
• 16. scribd.com [scribd.com]
• 17. ema.europa.eu [ema.europa.eu]
• 18. 2-Butoxyethyl acetate [webbook.nist.gov]

A Comparative Toxicity Analysis of 2-Butoxyethyl Acetate and Its Safer Alternatives

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Supporting Experimental Data

In the landscape of industrial and research chemicals, the selection of appropriate solvents is paramount to ensuring both experimental integrity and personnel safety. 2-Butoxyethyl acetate (B1210297), a member of the ethylene (B1197577) glycol ether (E-series) family, has long been utilized for its excellent solvency characteristics. However, mounting evidence regarding its potential toxicity has necessitated a shift towards safer alternatives. This guide provides a comprehensive comparative analysis of the toxicity of 2-Butoxyethyl acetate and its principal alternatives, the propylene (B89431) glycol ethers (P-series), supported by experimental data and detailed methodologies.

The fundamental distinction between the E-series and P-series glycol ethers lies in their metabolic pathways, a difference that profoundly influences their toxicological profiles. E-series glycol ethers, such as 2-Butoxyethyl acetate, are metabolized in the body to toxic alkoxyacetic acids, which are implicated in a range of adverse health effects. In contrast, P-series glycol ethers are primarily metabolized to propylene glycol, a significantly less toxic compound. This metabolic divergence is the cornerstone of the enhanced safety profile of P-series alternatives.

Quantitative Toxicity Data Summary

The following tables summarize the available quantitative toxicity data for 2-Butoxyethyl acetate and representative P-series glycol ether alternatives. These values are critical for a comparative risk assessment.

Table 1: Acute Toxicity Data

Chemical Name	CAS Number	Oral LD50 (rat, mg/kg)	Dermal LD50 (rabbit, mg/kg)	Inhalation LC50 (rat, ppm, 4h)
E-Series: 2-Butoxyethyl acetate	112-07-2	2400[1]	1500[2]	~400
P-Series: Propylene glycol monomethyl ether (PGME)	107-98-2	>5000[3]	>2000[3]	>1000
P-Series: Propylene glycol monomethyl ether acetate (PGMEA)	108-65-6	>5000	>5000	>5152
P-Series: Propylene glycol n-butyl ether (PGBE)	5131-66-8	>3000[3]	>2000[3]	>651

Table 2: Repeated-Dose and Reproductive Toxicity Data

Chemical Name	Endpoint	Species	Route	Value
E-Series: 2-Butoxyethyl acetate	NOAEL (9 days, hematotoxicity)	Rat	Inhalation	20 ppm[4]
E-Series: 2-Butoxyethyl acetate	LOAEL (9 days, hematotoxicity)	Rat	Inhalation	86 ppm[4][5]
P-Series: Propylene glycol monomethyl ether (PGME)	NOAEL (parental toxicity)	Rat	Inhalation	300 ppm[3]
P-Series: Propylene glycol monomethyl ether (PGME)	LOAEL (parental toxicity)	Rat	Inhalation	1000 ppm[3]
P-Series: Propylene glycol monomethyl ether (PGME)	NOAEL (offspring toxicity)	Rat	Inhalation	1000 ppm[3]

Key Toxicological Effects

Exposure to certain E-series glycol ethers, including 2-Butoxyethyl acetate, has been associated with several adverse health effects that are generally not observed with P-series alternatives.[6]

• Reproductive and Developmental Toxicity: Some E-series glycol ethers are recognized as reproductive and developmental toxicants, with studies showing potential for testicular atrophy and harm to the developing fetus.[6] In contrast, P-series glycol ethers have shown a lack of developmental and reproductive hazards in standard toxicity studies.

• Hematotoxicity: A significant concern with some E-series glycol ethers is damage to red blood cells (hemolysis) and bone marrow.[6]

• Kidney and Liver Effects: Chronic exposure to 2-Butoxyethyl acetate may cause kidney or liver damage.[7] While some P-series ethers have shown effects on the liver and kidney at high doses, these are often considered adaptive changes rather than overt toxicity.[8]

Metabolic Pathways: The Root of the Toxicity Difference

The disparate toxicological profiles of E-series and P-series glycol ethers can be attributed to their distinct metabolic pathways.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. carlroth.com [carlroth.com]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. tceq.texas.gov [tceq.texas.gov]
• 5. HEALTH EFFECTS - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. [Ethylene glycol and propylene glycol ethers - Reproductive and developmental toxicity] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. oecd.org [oecd.org]
• 8. ecetoc.org [ecetoc.org]

Safety & Regulatory Compliance

Proper Disposal of 2-Butoxyethyl Acetate: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Proper disposal of 2-Butoxyethyl acetate (B1210297) is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides detailed, step-by-step procedures for the safe handling and disposal of this chemical, aligning with best practices in laboratory safety and chemical management.

Immediate Safety and Handling Precautions

2-Butoxyethyl acetate is a combustible liquid that is harmful if swallowed, inhaled, or in contact with skin.[1][2][3] Adherence to strict safety protocols is mandatory when handling this substance.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment, including:

• Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[4]

• Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume hood, to avoid inhaling vapors.[1][2] If exposure limits are exceeded, a NIOSH/MSHA approved respirator is necessary.[4]

• Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[2]

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove contaminated clothing and wash it before reuse.[1][2]

• Eye Contact: Flush eyes with water for at least 15 minutes.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[2]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Waste Classification and Regulatory Overview

2-Butoxyethyl acetate waste is classified as hazardous due to its ignitability (B1175610) and toxicity.[5] As such, its disposal is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7]

While a specific P or U-series EPA waste code for unused 2-butoxyethyl acetate is not explicitly listed, its characteristic as a combustible liquid with a flashpoint between 140°F and 200°F would likely classify it as D001 for ignitability.[5] When it is a spent solvent, it may fall under the F-series codes for non-specific source wastes, such as F003 or F005 , depending on the solvent mixture.[8][9][10][11]

Characteristic	EPA Waste Code	Description
Ignitability	D001	Liquids with a flash point less than 140°F (60°C).[5]
Spent Solvent	F003/F005	Spent non-halogenated solvents.[8][9][10][11]

Step-by-Step Disposal Procedures

The primary method for the proper disposal of 2-butoxyethyl acetate is through an approved hazardous waste disposal facility, with incineration being a common and recommended treatment method.[7] For small amounts, mixing with a more flammable solvent can aid in complete combustion.

1. Waste Collection and Segregation:

• Collect all 2-butoxyethyl acetate waste in a designated, properly labeled, and sealed container.

• Do not mix 2-butoxyethyl acetate waste with other incompatible waste streams.

• Ensure the container is made of a material compatible with the chemical.

2. Labeling and Storage:

• Clearly label the waste container with "Hazardous Waste," the full chemical name "2-Butoxyethyl Acetate," and the associated hazards (e.g., "Ignitable," "Toxic").

• Store the sealed waste container in a cool, dry, and well-ventilated area away from sources of ignition.[3]

3. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Provide the waste contractor with a completed hazardous waste manifest, which includes the proper EPA waste codes.

4. Handling Spills:

• In the event of a small spill, absorb the material with an inert absorbent, such as vermiculite, dry sand, or earth.[12]

• Collect the absorbent material and the spilled chemical into a sealed container for disposal as hazardous waste.

• For large spills, evacuate the area and contact your EHS department or emergency response team immediately.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-butoxyethyl acetate.

Caption: Decision tree for the proper disposal of 2-Butoxyethyl Acetate waste.

By following these procedures, laboratory professionals can ensure the safe and compliant disposal of 2-butoxyethyl acetate, protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety and disposal protocols.

References

• 1. Creating Security Decision Trees With Graphviz | Sensemaking by Shortridge [kellyshortridge.com]
• 2. anantha-kattani.medium.com [anantha-kattani.medium.com]
• 3. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 4. Visualizing Decision Trees with Python (Scikit-learn, Graphviz, Matplotlib) | Codementor [codementor.io]
• 5. actenviro.com [actenviro.com]
• 6. kaggle.com [kaggle.com]
• 7. sketchviz.com [sketchviz.com]
• 8. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 9. wku.edu [wku.edu]
• 10. Waste Code [rcrainfo.epa.gov]
• 11. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 12. devtoolsdaily.com [devtoolsdaily.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 2-Butoxyethyl Acetate

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling of 2-Butoxyethyl acetate (B1210297), a common solvent in laboratory settings. Adherence to these procedures will help ensure a safe and compliant laboratory environment.

Essential Safety and Physical Properties

A thorough understanding of the chemical's properties is the first step in safe handling. Below is a summary of key quantitative data for 2-Butoxyethyl acetate.

Property	Value
Occupational Exposure Limits
OSHA PEL	None established
NIOSH REL	TWA 5 ppm (33 mg/m³)[1][2]
ACGIH TLV	TWA 20 ppm[3]
Physical Properties
Flash Point	71 °C (160 °F) - Closed Cup[2][4]
Boiling Point	192 °C (378 °F)[2][4]
Melting Point	-64 °C (-83 °F)[4][5]
Vapor Pressure	0.3 mmHg at 20°C[2]
Autoignition Temperature	340 °C (644 °F)[2][4]
Storage
Recommended Storage Temperature	15 - 25 °C (59 - 77 °F)[6]

Operational Plan for Handling 2-Butoxyethyl Acetate

A systematic approach to handling 2-Butoxyethyl acetate is crucial. The following step-by-step protocol outlines the necessary procedures from preparation to disposal.

Pre-Handling and Preparation

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the planned experiment, considering the quantities of 2-Butoxyethyl acetate to be used and the potential for exposure.

• Engineering Controls: Ensure work is conducted in a well-ventilated area. A chemical fume hood is recommended for procedures that may generate vapors.

• Personal Protective Equipment (PPE): Don the following mandatory PPE before handling the chemical:

  • Eye Protection: Safety glasses with side shields or chemical goggles are required.

  • Hand Protection: Wear chemical-resistant gloves. While PVC gloves have been mentioned, it is crucial to consult a glove compatibility chart for the specific brand and model to ensure adequate protection against 2-Butoxyethyl acetate.

  • Skin and Body Protection: A standard laboratory coat is required. For larger quantities or tasks with a higher risk of splashing, a chemical-resistant apron should also be worn.

  • Respiratory Protection: If working outside of a fume hood or in an area with inadequate ventilation where vapor concentrations may exceed exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[7][8]

Handling Procedures

• Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to avoid splashing. Use a funnel for transferring to smaller containers.

• Heating: Avoid heating 2-Butoxyethyl acetate near open flames or other ignition sources due to its combustible nature.[9] If heating is necessary, use a well-controlled heating mantle or water bath within a fume hood.

• Mixing: When mixing with other substances, add 2-Butoxyethyl acetate slowly while stirring to prevent splashing and uncontrolled reactions.

Storage

• Container: Keep the chemical in its original, tightly sealed container when not in use.[6]

• Location: Store in a cool, dry, well-ventilated area away from direct sunlight, heat, and ignition sources.[6]

• Incompatible Materials: Store separately from strong oxidizing agents.[1][2][4]

Disposal Plan

Proper disposal of 2-Butoxyethyl acetate and its contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect all waste containing 2-Butoxyethyl acetate in a designated, properly labeled, and sealed hazardous waste container.

• Contaminated Materials: Any materials used to clean up spills, such as absorbent pads, as well as disposable PPE that has come into contact with the chemical, should be disposed of as hazardous waste.

• Consult Regulations: Dispose of the hazardous waste in accordance with all local, state, and federal regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on waste disposal procedures. Do not pour 2-Butoxyethyl acetate down the drain.[10]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is vital.

First Aid

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[10]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[10][11]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[9][11]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10][11]

Spill Response Workflow

The following diagram outlines the logical steps to take in the event of a 2-Butoxyethyl acetate spill.

Caption: Workflow for handling a 2-Butoxyethyl acetate spill.

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - 2-Butoxyethanol acetate [cdc.gov]
• 2. 2-Butoxyethanol acetate - Wikipedia [en.wikipedia.org]
• 3. 2-BUTOXYETHYL ACETATE (BUTYL CELLOSOLVE ACETATE) | Occupational Safety and Health Administration [osha.gov]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. carlroth.com [carlroth.com]
• 7. PUBLIC HEALTH STATEMENT - Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]
• 9. 2-butoxyethyl acetate, 112-07-2 [thegoodscentscompany.com]
• 10. osha.gov [osha.gov]
• 11. hpc-standards.com [hpc-standards.com]